Technical Documentation Center

4-Amino-3-fluorobenzenesulfonamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Amino-3-fluorobenzenesulfonamide
  • CAS: 2368-84-5

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 4-Amino-3-fluorobenzenesulfonamide: Properties, Synthesis, and Applications in Drug Discovery

Introduction 4-Amino-3-fluorobenzenesulfonamide is a key fluorinated building block in modern medicinal chemistry.[1] Its strategic combination of a sulfonamide moiety, an aniline core, and a fluorine substituent makes i...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-Amino-3-fluorobenzenesulfonamide is a key fluorinated building block in modern medicinal chemistry.[1] Its strategic combination of a sulfonamide moiety, an aniline core, and a fluorine substituent makes it a valuable precursor for the synthesis of a diverse range of biologically active molecules.[2] The introduction of a fluorine atom can significantly modulate the physicochemical properties of a molecule, including its lipophilicity, metabolic stability, and binding affinity to biological targets, making fluorinated synthons like this one particularly attractive in drug design.[3] This guide provides a comprehensive overview of the chemical properties, a detailed synthesis protocol, and the primary applications of 4-Amino-3-fluorobenzenesulfonamide for researchers and professionals in drug development.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of 4-Amino-3-fluorobenzenesulfonamide is essential for its effective use in synthesis and drug discovery.

Core Chemical Properties

The fundamental chemical properties of 4-Amino-3-fluorobenzenesulfonamide are summarized in the table below.

PropertyValueReference(s)
IUPAC Name 4-amino-3-fluorobenzenesulfonamide[4]
CAS Number 2368-84-5[4]
Molecular Formula C₆H₇FN₂O₂S[4]
Molecular Weight 190.20 g/mol [4]
Appearance White to off-white powder[5]
Melting Point 167-171 °C[5]
Solubility Soluble in DMSO and methanol. Limited solubility in water.
pKa The sulfonamide group has an acidic proton, and the amino group is basic. The exact pKa values are not readily available in the searched literature.
Spectroscopic Characterization

Spectroscopic data is critical for the unambiguous identification and purity assessment of 4-Amino-3-fluorobenzenesulfonamide.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): In a typical ¹H NMR spectrum, one would expect to see distinct signals for the aromatic protons, the amino protons, and the sulfonamide protons. The aromatic protons will exhibit splitting patterns influenced by both the fluorine and the other substituents. The amino and sulfonamide protons will appear as broad singlets, and their chemical shifts can be solvent-dependent.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show six distinct signals for the aromatic carbons. The carbon atom directly bonded to the fluorine will exhibit a large one-bond C-F coupling constant, which is a characteristic feature. The chemical shifts of the aromatic carbons are influenced by the electron-donating amino group and the electron-withdrawing sulfonamide and fluoro groups.

  • FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum provides valuable information about the functional groups present in the molecule. Key vibrational frequencies are expected for the N-H stretching of the amino and sulfonamide groups (typically in the 3200-3500 cm⁻¹ region), the S=O stretching of the sulfonamide group (around 1350 and 1150 cm⁻¹), and C-F stretching (in the 1000-1300 cm⁻¹ region).

  • MS (Mass Spectrometry): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. The fragmentation pattern will likely involve the loss of SO₂NH₂ and other characteristic fragments.[6]

Synthesis of 4-Amino-3-fluorobenzenesulfonamide

A common and efficient method for the synthesis of 4-Amino-3-fluorobenzenesulfonamide starts from the readily available 2-fluoroaniline. This two-step process involves an initial sulfonation followed by amination.

Synthesis_Workflow cluster_step1 Step 1: Chlorosulfonation cluster_step2 Step 2: Amination A 2-Fluoroaniline Reagent1 Chlorosulfonic Acid Intermediate 4-Amino-3-fluorobenzene-1-sulfonyl chloride Reagent1->Intermediate Electrophilic Aromatic Substitution Reagent2 Aqueous Ammonia Product 4-Amino-3-fluorobenzenesulfonamide Intermediate->Product Reagent2->Product Nucleophilic Acyl Substitution

Caption: Synthetic workflow for 4-Amino-3-fluorobenzenesulfonamide.

Experimental Protocol

Step 1: Synthesis of 4-Amino-3-fluorobenzene-1-sulfonyl chloride

  • Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a dropping funnel, a mechanical stirrer, and a gas outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution).

  • Reagent Addition: Cool the flask in an ice-salt bath to 0-5 °C. Carefully add chlorosulfonic acid (3-4 equivalents) to the flask.

  • Slow Addition of Starting Material: While maintaining the low temperature and stirring vigorously, slowly add 2-fluoroaniline (1 equivalent) dropwise from the dropping funnel. The rate of addition should be controlled to keep the internal temperature below 10 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 60-70 °C for 2-3 hours, or until the reaction is complete (monitored by TLC).

  • Work-up: Carefully pour the reaction mixture onto crushed ice with stirring. The sulfonyl chloride will precipitate as a solid.

  • Isolation: Collect the solid precipitate by vacuum filtration, wash it thoroughly with cold water until the filtrate is neutral, and then dry it under vacuum.

Causality behind Experimental Choices: The use of excess chlorosulfonic acid serves as both the reagent and the solvent, driving the electrophilic aromatic substitution to completion. The low temperature during the addition of 2-fluoroaniline is crucial to control the highly exothermic reaction and prevent the formation of side products. The final heating step ensures the completion of the sulfonation.

Step 2: Synthesis of 4-Amino-3-fluorobenzenesulfonamide

  • Reaction Setup: In a fume hood, place the crude 4-amino-3-fluorobenzene-1-sulfonyl chloride in a round-bottom flask equipped with a magnetic stirrer.

  • Amination: Cool the flask in an ice bath and slowly add an excess of concentrated aqueous ammonia with stirring.

  • Reaction: Stir the mixture at room temperature for several hours or overnight. The progress of the reaction can be monitored by TLC.

  • Isolation and Purification: The product will precipitate from the reaction mixture. Collect the solid by vacuum filtration and wash it with cold water. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol-water, to yield pure 4-Amino-3-fluorobenzenesulfonamide.

Causality behind Experimental Choices: The use of excess ammonia ensures the complete conversion of the sulfonyl chloride to the sulfonamide via a nucleophilic acyl substitution mechanism and also neutralizes the HCl generated during the reaction. Recrystallization is a standard and effective method for purifying solid organic compounds.

Chemical Reactivity and Applications in Drug Discovery

The trifunctional nature of 4-Amino-3-fluorobenzenesulfonamide, possessing an aromatic amino group, a fluorine atom, and a sulfonamide moiety, makes it a highly versatile building block in organic synthesis.[7]

Reactivity Profile
  • Amino Group: The primary aromatic amine is a nucleophilic center and can undergo a variety of reactions, including acylation, alkylation, diazotization, and formation of Schiff bases. These reactions allow for the introduction of diverse side chains and the construction of more complex molecular architectures.

  • Sulfonamide Group: The sulfonamide nitrogen can be deprotonated to form an anion, which can then act as a nucleophile. This functionality is key to its biological activity, particularly in its role as a zinc-binding group in metalloenzymes.

  • Aromatic Ring: The benzene ring is activated towards electrophilic aromatic substitution by the amino group and deactivated by the sulfonamide and fluoro groups. The directing effects of these substituents will influence the position of any further substitution on the ring.

Application as a Carbonic Anhydrase Inhibitor Precursor

A major application of 4-Amino-3-fluorobenzenesulfonamide is in the development of carbonic anhydrase (CA) inhibitors.[8][9] CAs are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[10] Various CA isoforms are involved in numerous physiological and pathological processes, and their inhibition has therapeutic implications for conditions such as glaucoma, epilepsy, and certain types of cancer.[8][11]

The sulfonamide moiety of inhibitors derived from 4-Amino-3-fluorobenzenesulfonamide is crucial for their mechanism of action. The deprotonated sulfonamide nitrogen coordinates to the zinc ion in the active site of the enzyme, displacing a water molecule or hydroxide ion and thereby inhibiting the catalytic activity.[12] The substituted aromatic ring of the inhibitor makes additional interactions with amino acid residues in the active site, which contribute to the binding affinity and selectivity for different CA isoforms.[11]

Caption: Mechanism of carbonic anhydrase inhibition.

The fluorine atom in 4-Amino-3-fluorobenzenesulfonamide can enhance the binding affinity of the resulting inhibitor through favorable interactions with the enzyme's active site and can also improve its pharmacokinetic properties.[5] Structure-activity relationship (SAR) studies of benzenesulfonamide-based CA inhibitors have shown that the nature and position of substituents on the aromatic ring are critical for achieving high potency and isoform selectivity.[11]

Safety and Handling

4-Amino-3-fluorobenzenesulfonamide is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should be used in a well-ventilated area, preferably in a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4-Amino-3-fluorobenzenesulfonamide is a valuable and versatile building block for drug discovery and development. Its unique combination of functional groups provides multiple handles for chemical modification, enabling the synthesis of diverse compound libraries. Its primary application as a precursor for carbonic anhydrase inhibitors highlights its importance in the design of therapeutic agents for a range of diseases. A thorough understanding of its chemical properties, synthesis, and reactivity is essential for harnessing its full potential in medicinal chemistry.

References

  • Zalibartas, R., et al. (2015). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 20(9), 16959-16981.
  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4687472, 4-Amino-3-fluorobenzene-1-sulfonamide. [Link]

  • Breitmaier, E., & Bauer, G. (1977). 13C-NMR-Spektroskopie. Thieme Verlag.
  • Ceruso, M., et al. (2015). New series of sulfonamides containing amino acid moiety act as effective and selective inhibitors of tumor-associated carbonic anhydrase XII. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(3), 430-434.
  • Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. [Link]

  • Norvaišaitė, R., et al. (2022). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. International Journal of Molecular Sciences, 23(13), 7338.
  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
  • McKenna, R., & Supuran, C. T. (2017). Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. ChemBioChem, 18(2), 117-124.
  • Reich, H. J. (n.d.). Organic Chemistry Data. University of Wisconsin. [Link]

  • Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. [Link]

  • Bioorganic & Medicinal Chemistry Letters. (Various issues).
  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
  • Alterio, V., et al. (2012). Interaction Studies between Carbonic Anhydrase and a Sulfonamide Inhibitor by Experimental and Theoretical Approaches. Journal of the American Chemical Society, 134(34), 14124-14134.
  • Ahmed, A. A., et al. (2020). Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. Cihan University-Erbil Scientific Journal, 4(2), 110-115.
  • Prakash, G. K. S., et al. (2010). Synthesis of α-Fluorosulfonamides by Electrophilic Fluorination. Organic Letters, 12(12), 2940-2943.
  • Rohman, A., & Man, Y. B. C. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 1-10.
  • LoPachin, R. M., & Gavin, T. (2014). Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation. Expert Opinion on Drug Metabolism & Toxicology, 10(12), 1645-1661.
  • Google Patents. (2011). Synthesis method of m-fluoroaniline. CN102173995B.
  • Makarov, A. A. (2004). Directions of fragmentation of molecular ions of perfluorosubstituted 1,3-diazines and 1,2,4-triazoles. Fluorine Notes, 3(34).
  • Salamon-Krokosz, K., et al. (2021). Amino acids with fluorinated olefinic motifs – synthetic approaches. Arkivoc, 2021(2), 1-21.
  • Supuran, C. T. (2016). Carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(16), 3967-3983.
  • Angeli, A., et al. (2022). 4-Cyanamidobenzenesulfonamide derivatives: a novel class of human and bacterial carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2697-2707.
  • Ghorab, M. M., et al. (2022). Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. Molecules, 27(24), 8996.
  • Mamatha, M., et al. (2020). 4-AMINO-N-(5-METHYL ISOXAZOL-3-YL) BENZENE SULFONAMIDE DRUG SYNTHESIS. World Journal of Pharmacy and Pharmaceutical Sciences, 9(3), 889-893.
  • Königs, S., & Fales, H. M. (2011). Fragmentation of protonated amino acids. Biomacromolecular Mass Spectrometry, 2(3), 211-220.
  • Matrix Science. (n.d.). Peptide Fragmentation. [Link]

  • InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. [Link]

  • University of California, Davis. (n.d.). Mass Spectrometry: Fragmentation. [Link]

Sources

Exploratory

Introduction: The Strategic Intersection of Fluorine and Sulfonamide Moieties

An In-depth Technical Guide to the Physicochemical Characteristics of 4-Amino-3-fluorobenzenesulfonamide For Researchers, Scientists, and Drug Development Professionals The sulfonamide functional group is a cornerstone o...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physicochemical Characteristics of 4-Amino-3-fluorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

The sulfonamide functional group is a cornerstone of medicinal chemistry, forming the basis for a wide array of therapeutic agents, from pioneering antibacterial drugs to modern treatments for a variety of conditions.[1][2][3] The original sulfa drugs were the first broadly effective antibacterials used systemically, heralding the age of antibiotics.[1] Their mechanism, acting as competitive inhibitors of dihydropteroate synthase in bacteria, showcases a classic example of rational drug design.[2][4]

In parallel, the strategic incorporation of fluorine into small molecules has become an indispensable tool in modern drug discovery.[5] The unique electronic properties of fluorine—its high electronegativity and the strength of the carbon-fluorine bond—allow medicinal chemists to fine-tune a molecule's physicochemical and pharmacokinetic profile.[6][7] Fluorination can enhance metabolic stability, modulate acidity (pKa), increase lipophilicity, and improve binding affinity to biological targets.[5][6][7][8][9]

This guide provides a comprehensive technical overview of 4-Amino-3-fluorobenzenesulfonamide, a molecule that embodies the convergence of these two critical pharmacophores. By dissecting its core physicochemical characteristics, we aim to provide researchers and drug development professionals with the foundational knowledge required to harness its potential in designing next-generation therapeutic agents.

Molecular Identity and Structural Properties

4-Amino-3-fluorobenzenesulfonamide is a halogenated aromatic sulfonamide. Its structure is characterized by a benzene ring substituted with an amino group, a fluorine atom, and a sulfonamide group. The fluorine atom is positioned ortho to the amino group and meta to the sulfonamide group.

Caption: Chemical structure of 4-Amino-3-fluorobenzenesulfonamide.

PropertyValueSource(s)
CAS Number 2368-84-5[10][11]
Molecular Formula C₆H₇FN₂O₂S[11]
Molecular Weight 190.20 g/mol [10][11]
IUPAC Name 4-amino-3-fluorobenzenesulfonamide[11]
InChI InChI=1S/C6H7FN2O2S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H,8H2,(H2,9,10,11)[10][11]
InChIKey HVFBADWBKHAPKV-UHFFFAOYSA-N[10][11]
SMILES C1=CC(=C(C=C1S(=O)(=O)N)F)N[11][12]

Core Physicochemical Characteristics

The utility of any compound in drug development is fundamentally governed by its physicochemical properties. These parameters dictate its absorption, distribution, metabolism, and excretion (ADME) profile.

CharacteristicValue / ObservationScientific Rationale & Significance
Physical Form Powder[10]
Melting Point 167-171 °CA relatively high melting point suggests a stable crystalline lattice structure, which is often desirable for the formulation of solid dosage forms.[10]
Solubility Expected to have limited aqueous solubility, typical of many sulfonamides.[13][14]Solubility is a critical factor for bioavailability. The presence of both polar (amino, sulfonamide) and non-polar (benzene ring) groups results in complex solubility behavior. The fluorine atom can increase lipophilicity, potentially decreasing aqueous solubility while enhancing lipid membrane permeability.[5][8]
pKa (Acidity/Basicity) Estimated pKa (Ar-NH₃⁺) ≈ 3-4; Estimated pKa (SO₂NH₂) ≈ 9-10The molecule possesses two ionizable centers: the basic aromatic amine and the acidic sulfonamide proton. The electron-withdrawing fluorine atom ortho to the amino group is expected to decrease its basicity (lower pKa) compared to unsubstituted sulfanilamide. The pKa values are crucial as they determine the ionization state of the molecule at physiological pH, which in turn affects solubility, receptor binding, and cell penetration.[6][15][16]

The Scientific Imperative of Ortho-Fluorine Substitution

The placement of the fluorine atom at the 3-position (ortho to the amine) is not arbitrary; it is a strategic decision that profoundly influences the molecule's behavior.

  • Modulation of Basicity (pKa): Fluorine is the most electronegative element, and its strong electron-withdrawing inductive effect significantly reduces the electron density on the adjacent aromatic ring.[6][7] This effect is most pronounced on the ortho-positioned amino group, making it less basic (i.e., lowering its pKa). This reduction in basicity can be advantageous, as a less charged molecule at physiological pH may exhibit enhanced membrane permeation and improved bioavailability.[6]

  • Enhanced Lipophilicity: The substitution of a hydrogen atom with fluorine generally increases the lipophilicity of a molecule.[6][8] This property is critical for a drug's ability to cross biological membranes and reach its target site. Increased lipophilicity can also influence how the drug interacts with plasma proteins and metabolizing enzymes.

  • Metabolic Shielding: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond.[6] Placing a fluorine atom at a site that might otherwise be susceptible to oxidative metabolism can block this pathway, thereby increasing the metabolic stability and half-life of the drug in the body.[9]

  • Conformational Control and Binding: The fluorine atom can influence the preferred conformation of the molecule and engage in unique, favorable interactions with biological targets, such as hydrogen bonds or dipole-dipole interactions, potentially enhancing binding affinity and selectivity.[5][7]

Validated Experimental Protocols

To ensure scientific integrity, the determination of these physicochemical properties must follow robust, validated protocols.

Melting Point Determination (Capillary Method)

This protocol describes the use of a modern digital melting point apparatus, a standard and reliable method for determining the melting range of a crystalline solid.[17][18]

MeltingPointWorkflow A Sample Preparation (Dry, pulverize solid) B Load Capillary Tube (2-3 mm height) A->B C Pack Sample (Tap to compact) B->C D Insert into Apparatus C->D E Set Heating Program (Fast ramp to ~20°C below expected MP) D->E F Slow Heating (Ramp at 1-2°C/min near MP) E->F G Observe & Record T₁: First liquid droplet T₂: All solid melts F->G H Report Melting Range (T₁ - T₂) G->H

Caption: Workflow for Melting Point Determination.

Step-by-Step Methodology:

  • Sample Preparation: Ensure the 4-Amino-3-fluorobenzenesulfonamide sample is completely dry and finely powdered.[19]

  • Loading: Jab the open end of a capillary melting point tube into the powdered sample to collect a small amount.[20]

  • Packing: Invert the tube and tap it gently on a hard surface, or drop it through a long glass tube, to pack the solid tightly into the sealed end to a height of 2-3 mm.[17][20]

  • Apparatus Setup: Place the packed capillary tube into the heating block of the melting point apparatus.[19]

  • Heating: If the approximate melting point is known (167-171 °C), set the apparatus to heat rapidly to about 150 °C. Then, reduce the heating rate to 1-2 °C per minute to allow for accurate observation.[20]

  • Observation and Recording: Record two temperatures:

    • T₁: The temperature at which the first droplet of liquid appears.

    • T₂: The temperature at which the last solid crystal melts completely.

  • Reporting: The melting point is reported as the range from T₁ to T₂. A narrow range (e.g., 0.5-1.5 °C) is indicative of high purity.

Solubility Determination (Shake-Flask Method)

The equilibrium shake-flask method is a gold standard for determining the solubility of a compound in a specific solvent system.[21]

SolubilityWorkflow A Sample Preparation (Weigh excess solid into vial) B Add Solvent (Known volume, e.g., buffer at pH 7.4) A->B C Equilibrate (Agitate at constant temp for 24-72h) B->C D Phase Separation (Centrifuge/filter to remove undissolved solid) C->D E Sample Supernatant (Carefully collect clear liquid) D->E F Quantification (e.g., HPLC, UV-Vis Spectroscopy) E->F G Calculate Concentration (mg/mL or mol/L) F->G

Caption: Workflow for Shake-Flask Solubility Determination.

Step-by-Step Methodology:

  • Preparation: Add an excess amount of 4-Amino-3-fluorobenzenesulfonamide to a vial containing a precise volume of the desired solvent (e.g., deionized water, phosphate-buffered saline at pH 7.4). The excess solid ensures that saturation is reached.

  • Equilibration: Seal the vial and place it in an overhead shaker or orbital incubator at a constant temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[21]

  • Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated solution from the excess solid by centrifugation followed by filtration through a fine (e.g., 0.22 µm) syringe filter.[21]

  • Quantification: Accurately dilute a known volume of the clear filtrate. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve.

  • Calculation: Calculate the solubility from the measured concentration and the dilution factor.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a highly accurate method for determining the pKa of ionizable functional groups by monitoring pH changes during neutralization.[22]

pKaWorkflow A Sample Preparation (Dissolve known amount in H₂O/co-solvent) B Titration Setup (Calibrated pH meter, burette with titrant) A->B C Titrate Sample (Add titrant in small increments) B->C D Record Data (Measure pH after each addition) C->D E Plot Titration Curve (pH vs. Volume of Titrant) D->E F Identify Equivalence Point(s) (Inflection point of the curve) E->F G Determine pKa (pH at the half-equivalence point) F->G

Caption: Workflow for pKa Determination via Potentiometric Titration.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve a precisely weighed amount of 4-Amino-3-fluorobenzenesulfonamide in a suitable solvent, typically deionized water or a water/co-solvent mixture if solubility is low.[22]

  • Titration of the Amino Group: To determine the pKa of the conjugate acid of the amino group (Ar-NH₃⁺), titrate the solution with a standardized strong base (e.g., 0.1 M NaOH).

  • Titration of the Sulfonamide Group: To determine the pKa of the acidic sulfonamide proton (SO₂NH₂), first protonate it by adding a slight excess of strong acid, then titrate with a standardized strong base.

  • Data Acquisition: Place a calibrated pH electrode in the stirred solution. Add the titrant in small, precise increments, recording the pH after each addition once the reading has stabilized.[22]

  • Data Analysis: Plot the measured pH versus the volume of titrant added. The equivalence point is the point of maximum slope (inflection point) on the curve. The pKa is the pH at the point where half of the volume of titrant required to reach the equivalence point has been added (the half-equivalence point).[22] For a molecule with two pKa values, two distinct buffer regions and inflection points will be observed.

Conclusion

4-Amino-3-fluorobenzenesulfonamide is a well-defined chemical entity whose physicochemical properties are dictated by the interplay of its constituent functional groups. The strategic placement of the ortho-fluorine atom significantly modulates the basicity of the amino group and enhances lipophilicity, features that are highly desirable in drug design for improving membrane permeability and metabolic stability. A thorough understanding and precise measurement of its core characteristics—melting point, solubility, and pKa—are fundamental prerequisites for any research or development program. The validated protocols provided in this guide offer a clear framework for obtaining reliable data, empowering scientists to fully explore the therapeutic potential of this and related fluorinated sulfonamide structures.

References

  • Fluorine in drug discovery: Role, design and case studies. (n.d.). The Pharma Journal. Retrieved from [Link]

  • O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry. Retrieved from [Link]

  • Role of Fluorine in Drug Design and Drug Action. (2023). ResearchGate. Retrieved from [Link]

  • Fluorine as a key element in modern drug discovery and development. (n.d.). LE STUDIUM. Retrieved from [Link]

  • How Is Fluorine Used in the Medical Field?. (2025). Inhance Technologies. Retrieved from [Link]

  • Sulfonamide (medicine). (n.d.). Wikipedia. Retrieved from [Link]

  • Experiment 1 - Melting Points. (n.d.). University of Missouri–St. Louis. Retrieved from [Link]

  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (2020). Physical Chemistry Chemical Physics. Retrieved from [Link]

  • Sulphonamides (Sulfonamides) and Sulfones. (n.d.). SlideShare. Retrieved from [Link]

  • What Are Sulfonamides (Sulfa Drugs)?. (2025). GoodRx. Retrieved from [Link]

  • Melting Point Determination Procedure. (2021). Chemistry LibreTexts. Retrieved from [Link]

  • Melting point determination. (n.d.). University of Calgary. Retrieved from [Link]

  • Measuring the Melting Point. (2023). Westlab Canada. Retrieved from [Link]

  • 4-Amino-3-fluorobenzene-1-sulfonamide. (n.d.). PubChem. Retrieved from [Link]

  • Step-by-Step Procedures for Melting Point Determination. (2022). Chemistry LibreTexts. Retrieved from [Link]

  • SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. (1962). Defense Technical Information Center. Retrieved from [Link]

  • Determination of the pKa values of some selected aromatic amines and naturally occurring compounds in polar and non-polar solvents at 25OC. (2015). ResearchGate. Retrieved from [Link]

  • Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. (1985). PubMed. Retrieved from [Link]

  • Solubility prediction of sulfonamides at various temperatures using a single determination. (2008). ResearchGate. Retrieved from [Link]

  • Simple Method for the Estimation of pKa of Amines. (n.d.). Croatian Chemical Society. Retrieved from [Link]

  • 4-amino-3-fluorobenzene-1-sulfonamide (C6H7FN2O2S). (n.d.). PubChemLite. Retrieved from [Link]

  • Determination of the pKa values of some selected aromatic amines and naturally occurring compounds in polar and non-polar solvents at 25oC. (2021). University of Ibadan. Retrieved from [Link]

  • Procedure for solubility testing of NM suspension. (2016). ResearchGate. Retrieved from [Link]

  • Synthesis of 4-aminobenzenesulfonamide. (n.d.). PrepChem.com. Retrieved from [Link]

  • 4-amino-3-fluorophenol and preparation method thereof. (2016). Google Patents.

Sources

Foundational

An In-Depth Technical Guide to the Initial Biological Screening of 4-Amino-3-fluorobenzenesulfonamide

This guide provides a comprehensive framework for the initial biological evaluation of the novel sulfonamide, 4-Amino-3-fluorobenzenesulfonamide. Designed for researchers, scientists, and drug development professionals,...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the initial biological evaluation of the novel sulfonamide, 4-Amino-3-fluorobenzenesulfonamide. Designed for researchers, scientists, and drug development professionals, this document outlines a strategic, multi-tiered screening cascade to elucidate the compound's cytotoxic, antimicrobial, and potential enzymatic inhibitory activities. The methodologies described herein are grounded in established protocols, emphasizing scientific integrity and logical progression from broad-based cytotoxicity assessment to more specific target-oriented assays.

Introduction: The Rationale for Screening 4-Amino-3-fluorobenzenesulfonamide

Sulfonamides are a well-established class of synthetic compounds with a rich history in medicinal chemistry. Their mechanism of action often involves the inhibition of crucial metabolic pathways in microorganisms, making them effective antimicrobial agents.[1] Specifically, they act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[1][2][3] Humans, on the other hand, acquire folic acid through their diet, providing a therapeutic window for sulfonamide-based drugs.[3]

Beyond their antimicrobial properties, sulfonamides have demonstrated a wide range of pharmacological activities, including diuretic, hypoglycemic, and anticancer effects. A significant number of sulfonamides function as inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes involved in various physiological processes. The compound of interest, 4-Amino-3-fluorobenzenesulfonamide, possesses the characteristic sulfonamide pharmacophore, making it a candidate for a spectrum of biological activities. The presence of a fluorine atom can potentially enhance its metabolic stability and binding affinity to target enzymes. This guide outlines a systematic approach to its initial biological characterization.

Section 1: Foundational Screening – Cytotoxicity Assessment

Prior to investigating specific therapeutic activities, it is imperative to establish the cytotoxicity profile of 4-Amino-3-fluorobenzenesulfonamide. This initial screen provides a crucial therapeutic window and informs the concentration ranges for subsequent assays. In vitro cytotoxicity assays are fundamental in early-stage drug development to identify the toxic potential of new chemical entities.[4]

Experimental Objective

To determine the concentration-dependent cytotoxic effect of 4-Amino-3-fluorobenzenesulfonamide on a representative human cell line.

Recommended Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a robust and widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[3] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[3] The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide

  • Human embryonic kidney 293 (HEK293) cells (or other suitable cell line)

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • CO2 incubator

Procedure:

  • Cell Seeding: Seed HEK293 cells into a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% Penicillin-Streptomycin). Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

  • Compound Preparation and Treatment: Prepare a stock solution of 4-Amino-3-fluorobenzenesulfonamide in DMSO. Perform serial dilutions in serum-free DMEM to achieve a range of final concentrations (e.g., 0.1, 1, 10, 100, 1000 µM).

  • Remove the culture medium from the cells and replace it with 100 µL of the prepared compound dilutions. Include vehicle control (DMSO at the highest concentration used for the compound) and untreated control wells.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Presentation

The percentage of cell viability is calculated using the following formula:

% Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

The results should be presented as a dose-response curve, plotting the percentage of cell viability against the logarithm of the compound concentration. The IC50 value (the concentration at which 50% of cell viability is inhibited) should be determined from this curve.

Table 1: Hypothetical Cytotoxicity Data for 4-Amino-3-fluorobenzenesulfonamide on HEK293 Cells

Concentration (µM)% Cell Viability (Mean ± SD)
0.198.5 ± 3.2
195.1 ± 4.5
1089.7 ± 5.1
10065.2 ± 6.8
100020.3 ± 4.2
IC50 (µM) ~150

Section 2: Primary Target-Oriented Screening – Antimicrobial Activity

Given the well-documented antimicrobial properties of sulfonamides, a primary screen for antibacterial activity is a logical next step. The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1][5]

Experimental Objective

To determine the in vitro antimicrobial activity of 4-Amino-3-fluorobenzenesulfonamide against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

Recommended Assay: Broth Microdilution Susceptibility Assay

This method involves challenging a standardized bacterial inoculum with serial dilutions of the test compound in a liquid growth medium. The MIC is the lowest concentration of the compound that inhibits visible bacterial growth.[1]

Experimental Protocol: Broth Microdilution

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide

  • Bacterial strains: Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative)

  • Mueller-Hinton Broth (MHB)

  • Sterile 96-well plates

  • Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

  • Compound Preparation: Prepare a stock solution of 4-Amino-3-fluorobenzenesulfonamide in a suitable solvent (e.g., DMSO) and then dilute it in MHB to twice the highest desired final concentration.

  • Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound in MHB.

  • Inoculum Preparation: Prepare a bacterial suspension in MHB and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the wells.

  • Inoculation: Add the standardized bacterial inoculum to each well containing the compound dilutions. Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity).

Data Analysis and Presentation

The results are presented as MIC values for each bacterial strain.

Table 2: Hypothetical Antimicrobial Activity of 4-Amino-3-fluorobenzenesulfonamide

Bacterial StrainGram StainMIC (µg/mL)
Staphylococcus aureusPositive64
Escherichia coliNegative128

Section 3: Secondary Target-Oriented Screening – Carbonic Anhydrase Inhibition

Many sulfonamides are known to inhibit carbonic anhydrases. Therefore, screening 4-Amino-3-fluorobenzenesulfonamide for this activity is a valuable secondary assay. Commercially available kits provide a convenient and standardized method for this purpose. These assays typically utilize the esterase activity of carbonic anhydrase on a substrate that releases a chromogenic product upon cleavage.[2][4]

Experimental Objective

To evaluate the inhibitory potential of 4-Amino-3-fluorobenzenesulfonamide against a representative human carbonic anhydrase isoform (e.g., hCA II).

Recommended Assay: Colorimetric Carbonic Anhydrase Inhibition Assay

This assay measures the inhibition of the esterase activity of carbonic anhydrase. The enzyme catalyzes the hydrolysis of a substrate, such as p-nitrophenyl acetate (p-NPA), to p-nitrophenol, which can be quantified spectrophotometrically.

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

(Following a generic commercial kit protocol)

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide

  • Carbonic Anhydrase (human, recombinant)

  • Assay Buffer

  • Substrate (e.g., p-NPA)

  • Known CA inhibitor (e.g., Acetazolamide) as a positive control

  • 96-well plate

  • Microplate reader

Procedure:

  • Compound Preparation: Prepare a stock solution of 4-Amino-3-fluorobenzenesulfonamide in an appropriate solvent and create a dilution series in the assay buffer.

  • Assay Setup: In a 96-well plate, add the assay buffer, the compound dilutions (or positive control/vehicle), and the carbonic anhydrase enzyme.

  • Pre-incubation: Incubate the plate at room temperature for a specified time (e.g., 10 minutes) to allow for inhibitor binding.

  • Reaction Initiation: Add the substrate to all wells to start the reaction.

  • Kinetic Measurement: Immediately measure the absorbance at 405 nm in a kinetic mode for a set period (e.g., 30 minutes).

  • Data Analysis: Calculate the rate of the reaction (slope of the linear portion of the absorbance vs. time curve). The percent inhibition is calculated as:

% Inhibition = [(Rate of Uninhibited Reaction - Rate of Inhibited Reaction) / Rate of Uninhibited Reaction] x 100

Data Presentation

The results are presented as percent inhibition at various concentrations and an IC50 value is determined.

Table 3: Hypothetical Carbonic Anhydrase II Inhibition by 4-Amino-3-fluorobenzenesulfonamide

Concentration (µM)% Inhibition (Mean ± SD)
0.015.2 ± 1.1
0.125.8 ± 3.5
155.1 ± 4.9
1085.3 ± 2.7
10098.9 ± 1.5
IC50 (µM) ~0.8

Visualizing the Screening Cascade and Rationale

A logical workflow is crucial for efficient screening. The following diagrams illustrate the proposed screening cascade and the underlying rationale.

Screening_Cascade cluster_0 Initial Screening of 4-Amino-3-fluorobenzenesulfonamide A Compound Synthesis & Characterization B Tier 1: Foundational Screening In Vitro Cytotoxicity (MTT Assay) A->B Assess general toxicity C Tier 2: Primary Target Screening Antimicrobial Susceptibility (Broth Microdilution) B->C Proceed with non-toxic concentrations D Tier 3: Secondary Target Screening Carbonic Anhydrase Inhibition C->D Explore alternative mechanisms E Data Analysis & Hit Prioritization C->E D->E

Caption: A tiered approach to the initial biological screening of 4-Amino-3-fluorobenzenesulfonamide.

Assay_Rationale cluster_1 Rationale for Assay Selection Compound 4-Amino-3-fluorobenzenesulfonamide Cytotoxicity Cytotoxicity Assay (Safety Profile) Compound->Cytotoxicity Is it safe? Antimicrobial Antimicrobial Assay (Primary Hypothesis) Compound->Antimicrobial Is it antibacterial? CA_Inhibition CA Inhibition Assay (Secondary Hypothesis) Compound->CA_Inhibition Does it inhibit CAs? Therapeutic_Potential Therapeutic Potential Cytotoxicity->Therapeutic_Potential Antimicrobial->Therapeutic_Potential CA_Inhibition->Therapeutic_Potential

Caption: The decision-making logic behind the chosen screening assays.

Conclusion and Future Directions

This guide provides a foundational strategy for the initial biological screening of 4-Amino-3-fluorobenzenesulfonamide. The proposed cascade efficiently evaluates the compound's cytotoxicity and its potential as both an antimicrobial agent and a carbonic anhydrase inhibitor. The hypothetical data presented illustrates how to interpret and present the results from these initial screens.

Positive results in any of these assays would warrant further investigation, including:

  • Screening against a broader panel of bacterial strains, including resistant isolates.

  • Determining the mechanism of action of antimicrobial activity (e.g., folic acid synthesis inhibition).

  • Screening against a wider range of carbonic anhydrase isoforms to determine selectivity.

  • In vivo efficacy and toxicity studies in appropriate animal models.

By following a systematic and logical screening approach, researchers can efficiently characterize the biological activity of novel sulfonamides like 4-Amino-3-fluorobenzenesulfonamide and identify promising candidates for further drug development.

References

  • Study.com. Sulfonamide: Mechanism of Action & Uses. [Link]

  • MI - Microbiology. Broth Microdilution. [Link]

  • UKHSA Research Portal. Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. [Link]

  • Assay Genie. Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). [Link]

  • CLYTE Technologies. MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • Kosheeka. In Vitro Cytotoxicity Assays: Applications in Drug Discovery. [Link]

  • YouTube. Sulfonamides: Mechanism of action. [Link]

  • SpringerLink. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. [Link]

Sources

Exploratory

4-Amino-3-fluorobenzenesulfonamide mechanism of action studies

An In-Depth Technical Guide to Elucidating the Mechanism of Action of 4-Amino-3-fluorobenzenesulfonamide Distribution: For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provide...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Elucidating the Mechanism of Action of 4-Amino-3-fluorobenzenesulfonamide

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the systematic investigation of the mechanism of action (MoA) of 4-Amino-3-fluorobenzenesulfonamide. As a member of the sulfonamide class of compounds, its biological activity is likely rooted in the inhibition of key metabolic enzymes. This document outlines a multi-tiered experimental approach, beginning with broad-spectrum screening against logical target families and progressing to detailed kinetic and cellular characterization. The protocols and rationale provided herein are designed to be self-validating, ensuring a robust and accurate elucidation of the compound's pharmacological profile.

Introduction: The Chemical and Biological Context of 4-Amino-3-fluorobenzenesulfonamide

4-Amino-3-fluorobenzenesulfonamide belongs to the sulfonamide class of molecules, a group renowned for its diverse pharmacological activities.[1] The core benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, forming the basis of antibacterial, diuretic, anticonvulsant, and antiglaucoma therapies.[2] The mechanism of action for sulfonamides typically falls into two primary categories:

  • Inhibition of Dihydropteroate Synthase (DHPS): In microorganisms, sulfonamides act as competitive inhibitors of DHPS, an enzyme essential for the de novo synthesis of folic acid.[3] By mimicking the natural substrate, para-aminobenzoic acid (PABA), they halt the production of nucleotides and arrest cell growth.[][5] This selective toxicity makes them effective antimicrobial agents, as humans obtain folate from their diet and lack the DHPS enzyme.[6][7]

  • Inhibition of Carbonic Anhydrases (CAs): The primary sulfonamide group (-SO₂NH₂) is a classic zinc-binding motif that potently inhibits various isoforms of carbonic anhydrase.[2][8] CAs are ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[9] Inhibition of different CA isoforms leads to a range of physiological effects, including diuresis (renal CAs), reduction of intraocular pressure (ocular CAs), and anticonvulsant activity (neuronal CAs).[10][11]

The introduction of a fluorine atom at the 3-position of the benzene ring in 4-Amino-3-fluorobenzenesulfonamide is a strategic chemical modification. Fluorine's high electronegativity can significantly alter the physicochemical properties of the molecule, including the acidity of the sulfonamide protons and its overall lipophilicity.[12] These changes can modulate binding affinity and selectivity for its molecular targets.

This guide will, therefore, focus on a dual-pronged investigative approach to determine whether 4-Amino-3-fluorobenzenesulfonamide acts primarily as a DHPS inhibitor, a CA inhibitor, or potentially both.

A Phased Approach to MoA Elucidation

A logical and stepwise progression of experiments is crucial for a definitive MoA study. We propose a three-phase approach, moving from broad, high-throughput screening to specific, in-depth characterization.

MoA_Workflow Phase1 Phase 1: Target Family Screening Phase2 Phase 2: In-Depth Enzymatic Characterization Phase1->Phase2 Identified Hits Phase3 Phase 3: Cellular & In Vivo Validation Phase2->Phase3 Confirmed Activity & Kinetics

Figure 1: A three-phased experimental workflow for MoA elucidation.

Phase 1: Broad-Spectrum Target Identification

The initial phase aims to identify the primary target family for 4-Amino-3-fluorobenzenesulfonamide. This involves screening against both microbial DHPS and a panel of human carbonic anhydrase isoforms.

Experimental Objective

To determine if 4-Amino-3-fluorobenzenesulfonamide exhibits inhibitory activity against either dihydropteroate synthase or key human carbonic anhydrase isoforms.

Experimental Protocols

3.2.1. Dihydropteroate Synthase (DHPS) Inhibition Assay

This assay is designed to measure the enzymatic activity of DHPS in the presence and absence of the test compound. A common method is a spectrophotometric assay that monitors the consumption of PABA.

  • Principle: DHPS catalyzes the condensation of 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP) and p-aminobenzoic acid (pABA) to form 7,8-dihydropteroate.[13][14] The decrease in PABA concentration can be monitored by various methods, including colorimetric reactions.

  • Step-by-Step Protocol:

    • Reagent Preparation:

      • Prepare a stock solution of 4-Amino-3-fluorobenzenesulfonamide in DMSO.

      • Prepare assay buffer (e.g., 100 mM Tris-HCl, 10 mM MgCl₂, pH 8.5).

      • Prepare solutions of recombinant DHPS, DHPPP, and PABA in assay buffer.

    • Assay Setup:

      • In a 96-well plate, add assay buffer to each well.

      • Add varying concentrations of 4-Amino-3-fluorobenzenesulfonamide (e.g., from 0.1 µM to 100 µM) to the test wells.

      • Include a positive control (a known sulfonamide antibiotic like sulfamethoxazole) and a negative control (DMSO vehicle).

    • Enzyme Reaction:

      • Add DHPS enzyme to all wells and incubate for 10 minutes at 37°C.

      • Initiate the reaction by adding a mixture of DHPPP and PABA.

    • Detection:

      • After a set incubation time (e.g., 30 minutes), stop the reaction (e.g., by adding a quenching agent).

      • Quantify the remaining PABA using a colorimetric method (e.g., Bratton-Marshall assay).

      • Read the absorbance at the appropriate wavelength (e.g., 540 nm).

    • Data Analysis:

      • Calculate the percentage of inhibition for each concentration of the test compound relative to the DMSO control.

      • Plot the percentage of inhibition against the compound concentration and determine the IC₅₀ value.

3.2.2. Carbonic Anhydrase (CA) Isoform Panel Screening

This involves screening the compound against a panel of clinically relevant human CA isoforms (e.g., CA I, II, IV, IX, and XII) to identify potential inhibitory activity and selectivity.

  • Principle: The most common method is an esterase assay, where the CA-catalyzed hydrolysis of an ester substrate (e.g., 4-nitrophenyl acetate) leads to a colored product (4-nitrophenolate) that can be measured spectrophotometrically.[8]

  • Step-by-Step Protocol:

    • Reagent Preparation:

      • Prepare a stock solution of 4-Amino-3-fluorobenzenesulfonamide in a suitable solvent (e.g., DMSO).

      • Prepare assay buffer (e.g., 20 mM Tris-SO₄, pH 7.6).

      • Prepare solutions of recombinant human CA isoforms (I, II, IV, IX, XII) and the substrate 4-nitrophenyl acetate.

    • Assay Setup:

      • In a 96-well plate, add assay buffer to each well.

      • Add a fixed concentration of 4-Amino-3-fluorobenzenesulfonamide (e.g., 10 µM) to the test wells for initial screening.

      • Include a positive control (a known CA inhibitor like acetazolamide) and a negative control (solvent vehicle).

    • Enzyme Reaction:

      • Add the respective CA isoform to the appropriate wells and incubate for 10 minutes at room temperature.

      • Initiate the reaction by adding 4-nitrophenyl acetate.

    • Detection:

      • Immediately monitor the increase in absorbance at 400 nm over time using a plate reader.

    • Data Analysis:

      • Calculate the rate of reaction (slope of the absorbance vs. time curve).

      • Determine the percentage of inhibition for the test compound against each CA isoform.

Expected Outcomes and Interpretation

The results from Phase 1 will guide the subsequent investigation.

  • Scenario A: Potent DHPS Inhibition, Weak/No CA Inhibition: The compound is likely a selective antimicrobial agent. Proceed to Phase 2 with a focus on DHPS kinetics and microbial cell-based assays.

  • Scenario B: Potent CA Inhibition, Weak/No DHPS Inhibition: The compound is a potential carbonic anhydrase inhibitor. Proceed to Phase 2 to determine isoform selectivity and the kinetics of inhibition.

  • Scenario C: Inhibition of Both DHPS and CAs: The compound has a dual mechanism of action. Phase 2 will require parallel kinetic studies on both target types.

  • Scenario D: No Significant Inhibition: The compound may act on a different target, or its activity may require metabolic activation. Further target-agnostic screening would be necessary.

Phase 2: In-Depth Enzymatic and Kinetic Characterization

Once a primary target has been identified, a detailed kinetic analysis is essential to understand the nature of the enzyme-inhibitor interaction.

Experimental Objective

To determine the inhibition constant (Kᵢ) and the mode of inhibition (e.g., competitive, non-competitive, uncompetitive) of 4-Amino-3-fluorobenzenesulfonamide against its identified target enzyme(s).

Experimental Protocol: Enzyme Kinetics

This protocol uses the principles of Michaelis-Menten kinetics to elucidate the mechanism of inhibition.

  • Step-by-Step Protocol:

    • Assay Setup:

      • Prepare a series of fixed concentrations of 4-Amino-3-fluorobenzenesulfonamide.

      • For each inhibitor concentration, prepare a range of substrate (PABA for DHPS, or 4-nitrophenyl acetate for CA) concentrations.

    • Enzyme Reaction and Detection:

      • Perform the enzymatic assays as described in Phase 1, measuring the initial reaction velocity (V₀) for each combination of inhibitor and substrate concentration.

    • Data Analysis and Visualization:

      • For each inhibitor concentration, plot V₀ against the substrate concentration ([S]) to generate Michaelis-Menten curves.

      • Transform the data into a Lineweaver-Burk plot (1/V₀ vs. 1/[S]).

      • Analyze the pattern of the lines on the Lineweaver-Burk plot to determine the mode of inhibition:

        • Competitive: Lines intersect on the y-axis.

        • Non-competitive: Lines intersect on the x-axis.

        • Uncompetitive: Lines are parallel.

      • Calculate the Kᵢ value using appropriate secondary plots (e.g., a Dixon plot).

Inhibition_Types Inhibitor 4-Amino-3-fluorobenzenesulfonamide EI_Complex Competitive Inhibition (Blocks Substrate Binding) Inhibitor->EI_Complex + Enzyme Enzyme Enzyme (DHPS or CA) ES_Complex Enzyme-Substrate Complex Enzyme->ES_Complex + Substrate Substrate Substrate (PABA or Ester) ES_Complex->Enzyme + Product Product Product

Figure 2: A simplified diagram illustrating competitive inhibition.

Data Presentation: Summary of Kinetic Parameters

All quantitative data should be summarized in a clear, tabular format for easy comparison.

Target EnzymeIC₅₀ (µM)Kᵢ (µM)Mode of Inhibition
DHPS (E. coli)ValueValuee.g., Competitive
hCA IValueValuee.g., Non-competitive
hCA IIValueValuee.g., Non-competitive
hCA IXValueValuee.g., Non-competitive

Phase 3: Cellular and In Vivo Validation

The final phase is to confirm that the enzymatic activity observed in vitro translates to a biological effect in a cellular or whole-organism context.

Experimental Objective

To validate the MoA in a biologically relevant system and assess the compound's efficacy.

Experimental Protocols

5.2.1. For DHPS Inhibitors: Antimicrobial Susceptibility Testing

  • Principle: Determine the minimum inhibitory concentration (MIC) of the compound against a panel of bacteria.

  • Step-by-Step Protocol:

    • Prepare serial dilutions of 4-Amino-3-fluorobenzenesulfonamide in bacterial growth medium (e.g., Mueller-Hinton broth).

    • Inoculate each dilution with a standardized bacterial suspension (e.g., E. coli, S. aureus).

    • Incubate the cultures under appropriate conditions (e.g., 37°C for 18-24 hours).

    • The MIC is the lowest concentration of the compound that visibly inhibits bacterial growth.

    • Folate Rescue Assay: To confirm that the antibacterial effect is due to folate synthesis inhibition, repeat the MIC assay in a medium supplemented with folic acid. If the compound's activity is rescued by exogenous folate, it strongly supports the DHPS inhibition mechanism.

5.2.2. For CA Inhibitors: Cellular Assays

  • Principle: Depending on the CA isoform targeted, different cellular assays can be employed. For example, if the compound inhibits CA IX, a cancer-associated isoform involved in pH regulation, a cell-based assay measuring the acidification of the extracellular environment can be used.

  • Step-by-Step Protocol (Example for CA IX):

    • Culture a cancer cell line known to overexpress CA IX (e.g., HT-29, MDA-MB-231) in a 96-well plate.

    • Treat the cells with varying concentrations of 4-Amino-3-fluorobenzenesulfonamide.

    • Use a pH-sensitive fluorescent probe to measure the extracellular pH.

    • A potent CA IX inhibitor will prevent the acidification of the medium by the cancer cells.

    • Correlate the results with cell viability assays (e.g., MTT or CellTiter-Glo) to link the target engagement with a functional cellular outcome.

Conclusion

References

  • National Center for Biotechnology Information (2024). Carbonic Anhydrase Inhibitors. StatPearls [Internet]. Available from: [Link]

  • Cleveland Clinic (2022). Sulfonamides (Sulfa Drugs). Available from: [Link]

  • A. K. Tiwari et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of the Iranian Chemical Society. Available from: [Link]

  • Patsnap (2024). What are DHPS inhibitors and how do they work?. Patsnap Synapse. Available from: [Link]

  • Lecturio (2024). Carbonic Anhydrase Inhibitors. Concise Medical Knowledge. Available from: [Link]

  • MSD Manual Professional Edition (2023). Sulfonamides. Available from: [Link]

  • RxList (2021). How Do Antiglaucoma Carbonic Anhydrase Inhibitors Work?. Available from: [Link]

  • StudySmarter (2023). Sulfa Drugs: Mechanism & Uses. Available from: [Link]

  • Patsnap (2024). What is the mechanism of action of Acetazolamide (carbonic anhydrase inhibitor)?. Patsnap Synapse. Available from: [Link]

  • Wikipedia (2024). Carbonic anhydrase inhibitor. Available from: [Link]

  • Wikipedia (2024). Dihydropteroate synthase inhibitor. Available from: [Link]

  • Patsnap (2024). What are bacterial DHPS inhibitors and how do they work?. Patsnap Synapse. Available from: [Link]

  • S. J. Yun et al. (2012). Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase. Science. Available from: [Link]

  • PubMed (2017). Exploring the catalytic mechanism of dihydropteroate synthase: elucidating the differences between the substrate and inhibitor. Available from: [Link]

  • National Center for Biotechnology Information (2024). 4-Amino-3-fluorobenzene-1-sulfonamide. PubChem Compound Summary for CID 4687472. Available from: [Link]

  • A. Smirnov et al. (2020). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Pharmaceuticals (Basel). Available from: [Link]

  • MDPI (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Molecules. Available from: [Link]

Sources

Foundational

An In-Depth Technical Guide to 4-Amino-3-fluorobenzenesulfonamide: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals Introduction: The Dawn of the Sulfa Drug Era and the Rise of Fluorine in Medicinal Chemistry The story of 4-Amino-3-fluorobenzenesulfonamide is intrinsicall...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dawn of the Sulfa Drug Era and the Rise of Fluorine in Medicinal Chemistry

The story of 4-Amino-3-fluorobenzenesulfonamide is intrinsically linked to one of the most significant breakthroughs in modern medicine: the discovery of sulfonamide antibacterial agents. The journey began in the early 1930s with the synthesis of the red azo dye, Prontosil. The German physician and researcher Gerhard Domagk later discovered its remarkable efficacy in treating streptococcal infections in mice.[1] This pivotal discovery, which earned Domagk the Nobel Prize, ushered in the era of sulfa drugs, the first class of broadly effective systemic antibacterial agents.[1]

A crucial advancement came in 1936 when researchers at the Pasteur Institute in France revealed that Prontosil was a prodrug.[1] They demonstrated that within the body, it is metabolized to the simpler, colorless compound sulfanilamide, which is the actual antibacterial agent.[1] This revelation shifted the focus of medicinal chemists towards synthesizing and evaluating derivatives of the sulfanilamide scaffold, leading to the development of more potent and less toxic drugs.

Concurrently, the strategic incorporation of fluorine into drug molecules was emerging as a powerful tool in medicinal chemistry. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, binding affinity, and pharmacokinetic profile. This has made the introduction of fluorine a key strategy in modern drug design and development.[2] It is at the intersection of these two landmark developments—the rise of sulfonamides and the strategic use of fluorine—that 4-Amino-3-fluorobenzenesulfonamide, also known as 3-Fluorosulfanilamide, finds its origins.

Physicochemical Properties and Identification

PropertyValueSource
IUPAC Name4-amino-3-fluorobenzenesulfonamidePubChem[3]
Molecular FormulaC₆H₇FN₂O₂SPubChem[3]
Molecular Weight190.20 g/mol PubChem[3]
CAS Number2368-84-5PubChem[3]
AppearanceOff-white solid (typical)---
Melting Point164-165.5 °C (for 4-aminobenzenesulfonamide)PrepChem.com[4]

The Historical Synthesis: A Plausible Pathway

While a singular, seminal publication detailing the very first synthesis of 4-Amino-3-fluorobenzenesulfonamide is not readily apparent in the historical literature, its preparation can be logically inferred from the established synthetic routes for sulfanilamide and its halogenated analogs. The most probable and historically consistent pathway involves a multi-step synthesis starting from acetanilide.

Step 1: Electrophilic Aromatic Substitution - Chlorosulfonation of Acetanilide

The foundational step in the synthesis of many sulfanilamide derivatives is the chlorosulfonation of acetanilide.[5][6] This reaction introduces the sulfonyl chloride group onto the aromatic ring.

  • Reactants: Acetanilide, Chlorosulfonic Acid

  • Reaction: Acetanilide is treated with an excess of chlorosulfonic acid. The acetyl group protects the amino group from reacting with the chlorosulfonic acid and directs the substitution to the para position.

  • Product: p-Acetamidobenzenesulfonyl chloride.

This method is well-documented in organic synthesis literature.[6][7]

Step 2: Introduction of Fluorine - Electrophilic Fluorination

The introduction of the fluorine atom ortho to the amino group (after deprotection) is a key step. Historically, direct fluorination of aromatic rings was challenging. However, with the development of electrophilic fluorinating agents, this transformation became more feasible. A plausible route would involve the fluorination of an appropriately substituted precursor.

  • Reactant: p-Acetamidobenzenesulfonyl chloride

  • Reagent: An electrophilic fluorinating agent.

  • Reaction: The p-acetamidobenzenesulfonyl chloride would be subjected to electrophilic fluorination. The acetylamino and sulfonyl chloride groups would influence the position of fluorination.

  • Product: 4-Acetamido-3-fluorobenzenesulfonyl chloride.

Step 3: Amination of the Sulfonyl Chloride

The sulfonyl chloride is then converted to the sulfonamide by reaction with ammonia.

  • Reactant: 4-Acetamido-3-fluorobenzenesulfonyl chloride

  • Reagent: Ammonia (aqueous or gaseous)

  • Reaction: The sulfonyl chloride readily reacts with ammonia to form the sulfonamide.

  • Product: 4-Acetamido-3-fluorobenzenesulfonamide.

Step 4: Deprotection of the Amino Group

The final step is the removal of the acetyl protecting group to yield the free amine.

  • Reactant: 4-Acetamido-3-fluorobenzenesulfonamide

  • Reagent: Acid or base (e.g., hydrochloric acid or sodium hydroxide)

  • Reaction: The amide bond is hydrolyzed under acidic or basic conditions.

  • Product: 4-Amino-3-fluorobenzenesulfonamide.

G Acetanilide Acetanilide p_Acetamidobenzenesulfonyl_chloride p-Acetamidobenzenesulfonyl chloride Acetanilide->p_Acetamidobenzenesulfonyl_chloride Chlorosulfonation Chlorosulfonic_Acid Chlorosulfonic Acid Chlorosulfonic_Acid->p_Acetamidobenzenesulfonyl_chloride Four_Acetamido_3_fluorobenzenesulfonyl_chloride 4-Acetamido-3-fluorobenzenesulfonyl chloride p_Acetamidobenzenesulfonyl_chloride->Four_Acetamido_3_fluorobenzenesulfonyl_chloride Fluorination Electrophilic_Fluorinating_Agent Electrophilic Fluorinating Agent Electrophilic_Fluorinating_Agent->Four_Acetamido_3_fluorobenzenesulfonyl_chloride Four_Acetamido_3_fluorobenzenesulfonamide 4-Acetamido-3-fluorobenzenesulfonamide Four_Acetamido_3_fluorobenzenesulfonyl_chloride->Four_Acetamido_3_fluorobenzenesulfonamide Amination Ammonia Ammonia Ammonia->Four_Acetamido_3_fluorobenzenesulfonamide Final_Product 4-Amino-3-fluorobenzenesulfonamide Four_Acetamido_3_fluorobenzenesulfonamide->Final_Product Deprotection Acid_or_Base Acid or Base (Hydrolysis) Acid_or_Base->Final_Product

Sources

Exploratory

Spectroscopic Data for 4-Amino-3-fluorobenzenesulfonamide: A Technical Guide for Researchers

Introduction 4-Amino-3-fluorobenzenesulfonamide is a sulfonamide derivative of significant interest in medicinal chemistry and drug development.[1][2] The introduction of a fluorine atom to the aromatic ring can profound...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-Amino-3-fluorobenzenesulfonamide is a sulfonamide derivative of significant interest in medicinal chemistry and drug development.[1][2] The introduction of a fluorine atom to the aromatic ring can profoundly influence the molecule's physicochemical properties, such as its acidity, lipophilicity, and metabolic stability, which in turn can modulate its biological activity.[3] Accurate structural elucidation and purity assessment are paramount in the synthesis and application of such compounds. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are indispensable tools for the unambiguous characterization of 4-Amino-3-fluorobenzenesulfonamide.[4] This in-depth technical guide provides a comprehensive overview of the expected spectroscopic data for this compound, complete with detailed experimental protocols and interpretation, to aid researchers in their synthetic and analytical endeavors.

Molecular Structure and Numbering

For clarity in the subsequent spectroscopic analysis, the atoms of 4-Amino-3-fluorobenzenesulfonamide are numbered as depicted in the diagram below.

Caption: Molecular structure of 4-Amino-3-fluorobenzenesulfonamide with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 4-Amino-3-fluorobenzenesulfonamide, ¹H, ¹³C, and ¹⁹F NMR are particularly informative.

Experimental Protocol: NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of 4-Amino-3-fluorobenzenesulfonamide in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃. The choice of solvent can influence chemical shifts.[5]

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for ¹H and ¹³C NMR, setting its chemical shift to 0.00 ppm. For ¹⁹F NMR, an external or internal reference standard like CFCl₃ can be used.

  • Instrument Setup: Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure good signal dispersion.

  • ¹H NMR Acquisition:

    • Obtain a one-dimensional ¹H NMR spectrum.

    • Typical parameters: spectral width of 10-12 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters: spectral width of 200-220 ppm, a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C, relaxation delay of 2-5 seconds.

  • ¹⁹F NMR Acquisition:

    • Obtain a one-dimensional ¹⁹F NMR spectrum.

    • Typical parameters: wide spectral width to encompass the expected chemical shift, proton decoupling may be applied to simplify the spectrum.[3]

  • Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns for 4-Amino-3-fluorobenzenesulfonamide.

Proton(s)Predicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H-2~ 7.5ddJ(H2-H6) ≈ 2.0, J(H2-F) ≈ 4.5
H-5~ 6.8tJ(H5-H6) ≈ 8.5, J(H5-F) ≈ 8.5
H-6~ 7.6ddJ(H6-H5) ≈ 8.5, J(H6-H2) ≈ 2.0
-NH₂ (Amino)~ 5.0 - 6.0br s-
-SO₂NH₂ (Sulfonamide)~ 7.0 - 8.0br s-

Note: Chemical shifts are predicted based on analogous structures and substituent effects in DMSO-d₆. Actual values may vary.

Interpretation of ¹H NMR Spectrum:

  • The aromatic region is expected to show three distinct signals corresponding to the three protons on the benzene ring.[6]

  • H-6: This proton is ortho to the electron-withdrawing sulfonamide group and will be the most deshielded, appearing at the lowest field. It will be split into a doublet of doublets by coupling to H-5 (ortho coupling, larger J value) and H-2 (meta coupling, smaller J value).[6]

  • H-2: This proton is ortho to the fluorine atom and will also be deshielded. It will appear as a doublet of doublets due to coupling with H-6 (meta coupling) and the fluorine atom.

  • H-5: This proton is ortho to the electron-donating amino group and will be the most shielded, appearing at the highest field. It is expected to be a triplet due to similar ortho coupling constants to both H-6 and the fluorine atom.[6]

  • The protons of the amino (-NH₂) and sulfonamide (-SO₂NH₂) groups are exchangeable and will likely appear as broad singlets. Their chemical shifts can be highly dependent on the solvent, concentration, and temperature.

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Amino-3-fluorobenzenesulfonamide.

CarbonPredicted Chemical Shift (δ, ppm)
C-1~ 135
C-2~ 115 (d, J(C2-F) ≈ 20 Hz)
C-3~ 155 (d, J(C3-F) ≈ 245 Hz)
C-4~ 145
C-5~ 118 (d, J(C5-F) ≈ 5 Hz)
C-6~ 128

Note: Predicted shifts are based on known substituent effects. The carbon directly bonded to fluorine (C-3) will show a large one-bond C-F coupling constant. Other carbons will show smaller two- and three-bond couplings.[7]

Interpretation of ¹³C NMR Spectrum:

  • Six distinct signals are expected for the six aromatic carbons.

  • C-3: The carbon directly attached to the fluorine atom will be significantly deshielded and will appear as a doublet with a large C-F coupling constant (¹JCF).[7]

  • C-4: The carbon bearing the amino group will be deshielded due to the nitrogen's electronegativity.

  • C-1: The carbon attached to the sulfonamide group will also be deshielded.

  • The remaining carbons will show varying degrees of shielding and smaller C-F couplings depending on their proximity to the fluorine atom.[7]

Predicted ¹⁹F NMR Data

The ¹⁹F NMR spectrum is expected to show a single signal for the fluorine atom. The chemical shift of fluorine in aromatic compounds is sensitive to the electronic environment.[8][9] For 4-Amino-3-fluorobenzenesulfonamide, the fluorine is ortho to an amino group and meta to a sulfonamide group.

  • Predicted Chemical Shift: Approximately -120 to -140 ppm (relative to CFCl₃). This is a typical range for a fluorine atom on a benzene ring with both electron-donating and electron-withdrawing groups.[10]

  • Multiplicity: The signal will likely be a multiplet due to coupling with the neighboring aromatic protons (H-2 and H-5).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.[11]

Experimental Protocol: FTIR Spectroscopy
  • Sample Preparation:

    • KBr Pellet: Mix a small amount of the solid sample (1-2 mg) with about 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

    • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm⁻¹.

  • Background Correction: A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Predicted IR Absorption Bands

Table 3: Characteristic IR Absorption Bands for 4-Amino-3-fluorobenzenesulfonamide.

Functional GroupVibrational ModeExpected Wavenumber (cm⁻¹)
Amino (-NH₂)N-H stretch (asymmetric & symmetric)3400 - 3500 (two bands)
N-H bend1600 - 1650
Sulfonamide (-SO₂NH₂)N-H stretch3200 - 3300
S=O stretch (asymmetric)1330 - 1370
S=O stretch (symmetric)1150 - 1180
Aromatic RingC-H stretch3000 - 3100
C=C stretch1450 - 1600
Carbon-FluorineC-F stretch1200 - 1300

Interpretation of IR Spectrum:

  • The presence of two sharp bands in the 3400-3500 cm⁻¹ region is characteristic of the asymmetric and symmetric N-H stretching of a primary amine.[12][13]

  • A broader band around 3200-3300 cm⁻¹ is expected for the N-H stretch of the sulfonamide group, which is often involved in hydrogen bonding.[12]

  • Strong absorptions corresponding to the asymmetric and symmetric stretching of the S=O bonds in the sulfonamide group are key diagnostic peaks.[12]

  • The C-H stretching vibrations of the aromatic ring will appear above 3000 cm⁻¹.[11]

  • The C=C stretching vibrations within the aromatic ring will give rise to several bands in the 1450-1600 cm⁻¹ region.[11]

  • A strong band for the C-F stretch is anticipated in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can aid in its structural confirmation.[14]

Experimental Protocol: Mass Spectrometry
  • Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Ionization: Use a soft ionization technique such as Electrospray Ionization (ESI) to generate the protonated molecule [M+H]⁺.

  • Mass Analysis:

    • Full Scan MS: Acquire a full scan mass spectrum to determine the mass-to-charge ratio (m/z) of the molecular ion.

    • Tandem MS (MS/MS): Select the molecular ion and subject it to collision-induced dissociation (CID) to generate fragment ions.

  • Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and interpret the fragmentation pattern.

Predicted Mass Spectrometry Data
  • Molecular Formula: C₆H₇FN₂O₂S

  • Molecular Weight: 190.20 g/mol [1]

  • Expected Molecular Ion Peak (ESI+): [M+H]⁺ at m/z 191.03

Proposed Fragmentation Pathway

The fragmentation of protonated sulfonamides can proceed through several pathways.[15][16][17] A plausible fragmentation pathway for 4-Amino-3-fluorobenzenesulfonamide is outlined below.

mol [M+H]⁺ m/z 191 frag1 Loss of SO₂ (-64 Da) mol->frag1 ion1 [C₆H₇FN₂]⁺ m/z 127 frag1->ion1 frag2 Loss of NH₃ (-17 Da) ion1->frag2 ion2 [C₆H₄FN]⁺ m/z 110 frag2->ion2

Caption: Proposed fragmentation pathway for protonated 4-Amino-3-fluorobenzenesulfonamide.

Interpretation of Mass Spectrum:

  • The molecular ion peak [M+H]⁺ at m/z 191 would confirm the molecular weight of the compound.

  • A characteristic fragmentation of aromatic sulfonamides is the loss of sulfur dioxide (SO₂), which has a mass of 64 Da.[15] This would result in a fragment ion at m/z 127.

  • Further fragmentation of the m/z 127 ion could involve the loss of ammonia (NH₃) from the amino group, leading to a fragment at m/z 110.[18]

Conclusion

This technical guide provides a detailed overview of the expected NMR, IR, and MS spectroscopic data for 4-Amino-3-fluorobenzenesulfonamide. The predicted data, based on established spectroscopic principles and data from analogous compounds, serves as a valuable resource for researchers involved in the synthesis and characterization of this and related molecules. The provided experimental protocols offer a standardized approach to data acquisition, ensuring reproducibility and reliability. By combining these spectroscopic techniques, a comprehensive and unambiguous structural confirmation of 4-Amino-3-fluorobenzenesulfonamide can be achieved, which is a critical step in any drug discovery and development pipeline.

References

  • Tantillo, D. J. (2016). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds.
  • Tantillo, D. J. (2016).
  • SpectraBase. (n.d.). Fluorobenzene - Optional[13C NMR] - Chemical Shifts.
  • ChemicalBook. (n.d.). Fluorobenzene(462-06-6) 13C NMR spectrum.
  • University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants.
  • Alfa Chemistry. (n.d.). 19F NMR Chemical Shift Table.
  • Perjési, P., & Kállai-Szabó, N. (2003). Structure-Reactivity-Spectra Correlations for Substituted Benzenesulfonamides. Journal of the Chemical Society, Perkin Transactions 2, (11), 2139-2144.
  • Magritek. (2014, July 30). Simultaneous Proton and Fluorine decoupled 13C NMR.
  • Wikipedia. (2023, November 29). Fluorine-19 nuclear magnetic resonance spectroscopy.
  • Wang, G., & Zhu, M. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry, 43(9), 1218–1224.
  • Li, H., et al. (2010). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 75(12), 4067–4074.
  • Li, H., et al. (2010). Intramolecular charge transfer in the gas phase: fragmentation of protonated sulfonamides in mass spectrometry. PubMed.
  • Čikotienė, I., et al. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 27(8), 2492.
  • Prakash, G. K. S., et al. (2003). Calculated and experimental 13C NMR chemical shifts.
  • Mickevičiūtė, A., et al. (2021). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Pharmaceuticals, 14(11), 1163.
  • Vandenbelt, J. M., & Doub, L. (1944). Characterization of the Ultraviolet Absorption Spectra of Some Substituted Benzene-sulfonamides. Journal of the American Chemical Society, 66(10), 1633–1635.
  • ECHIMICA. (2020, December 18).
  • ResearchGate. (n.d.). IR spectra of polymorphs of molecules 1 (a) and 6 (b).
  • JoVE. (2023, April 30). Video: Mass Spectrometry of Amines.
  • NIST. (n.d.). Benzenesulfonamide, 4-methyl-. NIST WebBook.
  • University of Colorado Boulder. (n.d.). IR handout.pdf.
  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0001520).
  • National Center for Biotechnology Information. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. PubChem.
  • Sigma-Aldrich. (n.d.). 4-amino-3-fluorobenzene-1-sulfonamide.
  • University of Wisconsin-Madison. (n.d.).
  • LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy.
  • Baxter, J. N., et al. (1955). The infrared spectra of some sulphonamides. Journal of the Chemical Society (Resumed), 3645-3653.
  • University of California, Los Angeles. (n.d.). 13-C NMR Chemical Shift Table.pdf.
  • Gerig, J. T., & Keder, N. L. (1996). 19F Nuclear Magnetic Resonance Chemical Shifts of Fluorine Containing Aliphatic Amino Acids in Proteins. Journal of the American Chemical Society, 118(33), 7773–7781.
  • University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts.
  • Popova, A., et al. (2006). IR spectral and structural studies of 4‐aminobenzenesulfonamide (sulfanilamide)‐d0, ‐d4, and ‐15N, as well as their azanions: Combined DFT B3LYP/experimental approach.
  • OpenStax. (2023, September 20). 13.4 Chemical Shifts in 1H NMR Spectroscopy.
  • LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy.
  • University of Massachusetts Dartmouth. (n.d.). Table of Characteristic IR Absorptions.
  • Li, Z., et al. (2022). Targeted 19F-tags to detect amino acids in complex mixtures using NMR spectroscopy.
  • Dean, P. A. W. (1969). Fluorine-19 Nuclear Magnetic Resonance. DTIC.
  • ChemicalBook. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide(35303-76-5) 1H NMR spectrum.
  • Roberts, G. C. K. (n.d.). Fluorine NMR. University of Leicester.
  • Fales, H. M. (n.d.). Amino acids. Medizinische Fakultät Münster.
  • University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts.
  • precisionFDA. (n.d.). 4-AMINO-3-BROMOBENZENESULFONAMIDE.
  • Imai, K., et al. (2018). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 23(10), 2538.
  • Li, X., et al. (2021). Comparison of the 1D 13 C NMR spectra of 20 biogenic amino acids after...

Sources

Foundational

Solubility and stability profile of 4-Amino-3-fluorobenzenesulfonamide

An In-Depth Technical Guide to the Solubility and Stability Profile of 4-Amino-3-fluorobenzenesulfonamide This document provides a comprehensive technical guide for researchers, scientists, and drug development professio...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Solubility and Stability Profile of 4-Amino-3-fluorobenzenesulfonamide

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on determining the solubility and stability profile of 4-Amino-3-fluorobenzenesulfonamide. This guide is structured not as a rigid template, but as a logical workflow that mirrors the process of physicochemical characterization in a modern pharmaceutical development setting. We will delve into the causality behind experimental choices, provide robust, self-validating protocols, and ground our claims in authoritative references.

Introduction: The "Why" Behind Physicochemical Profiling

In drug discovery and development, a molecule's success is intrinsically linked to its fundamental physicochemical properties. Solubility governs bioavailability and formulation possibilities, while stability dictates shelf-life, storage conditions, and potential toxicity from degradation products. 4-Amino-3-fluorobenzenesulfonamide (CAS 2368-84-5) is a substituted sulfonamide, a class of compounds of significant interest in medicinal chemistry.[1] Its structure, featuring an aromatic amine, a fluoro group, and a sulfonamide moiety, presents a unique combination of functional groups that influence its behavior in solution and under stress.

This guide provides the foundational methodologies to thoroughly characterize this molecule, ensuring that subsequent development efforts are built on a solid understanding of its properties.

Part 1: Core Physicochemical Characterization

Before embarking on solubility or stability studies, a baseline characterization is essential. This data provides the context for all subsequent experimental observations.

Identity and Key Properties

The fundamental properties of 4-Amino-3-fluorobenzenesulfonamide are summarized below. This information is critical for calculating concentrations, interpreting spectroscopic data, and understanding its basic chemical nature.

PropertyValueSource
IUPAC Name 4-amino-3-fluorobenzenesulfonamidePubChem[2]
CAS Number 2368-84-5Sigma-Aldrich[3][4]
Molecular Formula C₆H₇FN₂O₂SPubChem[2]
Molecular Weight 190.20 g/mol PubChem[2]
Physical Form PowderSigma-Aldrich[3]
Melting Point 167-171 °CSigma-Aldrich[3]
InChIKey HVFBADWBKHAPKV-UHFFFAOYSA-NSigma-Aldrich[3]
Structural Analysis and Functional Group Implications

The molecule's structure dictates its properties:

  • Sulfonamide Group (-SO₂NH₂): This acidic group can deprotonate, significantly influencing solubility in response to pH changes. It is also a primary site for hydrolytic degradation.

  • Aromatic Amine (-NH₂): This basic group can be protonated at low pH, enhancing aqueous solubility. It is also susceptible to oxidation.

  • Fluoro Group (-F): The electron-withdrawing nature of fluorine can influence the pKa of the adjacent amino group and the overall electronic properties of the aromatic ring, potentially affecting both stability and receptor binding interactions.

Part 2: Solubility Profile Assessment

Solubility is not a single value but a profile dependent on the solvent system, pH, and temperature. A thorough assessment is crucial for developing viable formulations. The following protocol outlines the gold-standard shake-flask method for determining thermodynamic solubility.

Experimental Workflow for Solubility Determination

The workflow is designed to move from sample preparation to analysis in a systematic, reproducible manner.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis A Weigh excess compound into vials B Add selected solvents (e.g., pH buffers, organic) A->B Dispense C Seal vials and place in shaker incubator (e.g., 25°C, 24-48h) B->C Incubate D Centrifuge to pellet undissolved solid C->D Achieve Equilibrium E Withdraw supernatant and filter (0.22 µm) D->E Clarify F Dilute sample into mobile phase E->F Prepare for Injection G Quantify by validated HPLC-UV method F->G Analyze

Caption: Workflow for Thermodynamic Solubility Assessment.

Detailed Protocol: Shake-Flask Solubility Measurement

Rationale: The shake-flask method determines the thermodynamic equilibrium solubility by ensuring the solution is saturated with the compound over an extended period. This method is considered the most reliable for pre-formulation studies.

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide

  • Volumetric flasks, glass vials with screw caps

  • Analytical balance

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (0.22 µm, PTFE or other compatible material)

  • HPLC system with UV detector

  • Solvents:

    • pH Buffers: 100 mM Phosphate buffers at pH 3.0, 7.4, and 9.0

    • Organic Solvents: Methanol, Ethanol, Acetonitrile, Dimethyl Sulfoxide (DMSO)

    • Simulated Fluids: Simulated Gastric Fluid (SGF), Simulated Intestinal Fluid (SIF)

Procedure:

  • Preparation: Add an excess of 4-Amino-3-fluorobenzenesulfonamide (approx. 5-10 mg) to several 2 mL glass vials. The key is to ensure solid material remains after equilibration.

  • Solvent Addition: Add 1 mL of each chosen solvent to the respective vials.

  • Equilibration: Seal the vials tightly and place them in an orbital shaker set to 25 °C and 200 RPM for 48 hours. This duration helps ensure equilibrium is reached.

  • Sample Processing:

    • After 48 hours, visually confirm that excess solid remains in each vial.

    • Centrifuge the vials at 10,000 x g for 15 minutes to pellet the undissolved solid.

    • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates.

  • Quantification:

    • Prepare a stock solution of the compound in a suitable solvent (e.g., DMSO or Acetonitrile) for generating a calibration curve.

    • Create a series of standards from the stock solution.

    • Dilute the filtered samples from step 4 into the mobile phase to ensure the concentration falls within the range of the calibration curve.

    • Analyze the standards and samples using a validated HPLC-UV method (see section 3.3 for an example method).

    • Calculate the concentration in the original samples to determine the solubility.

Anticipated Solubility Profile (Hypothetical Data)

Based on the molecule's functional groups, which include both an acidic sulfonamide and a basic amine, its aqueous solubility is expected to be highly pH-dependent, exhibiting a U-shaped "smile" curve typical of amphoteric substances.[5][6]

Solvent SystemPredicted Solubility (µg/mL)Rationale
Aqueous Buffer, pH 3.0 HighThe amino group is protonated (-NH₃⁺), forming a soluble salt.
Aqueous Buffer, pH 7.4 LowThe molecule is likely near its isoelectric point, existing primarily as a neutral zwitterion with lower aqueous solubility.
Aqueous Buffer, pH 9.0 Moderate to HighThe sulfonamide group is deprotonated (-SO₂NH⁻), forming a soluble salt.
Methanol / Ethanol ModerateThe compound has polar groups that can hydrogen bond with alcohols.
Acetonitrile Low to ModerateA polar aprotic solvent, solubility will depend on dipole interactions.
DMSO HighA powerful polar aprotic solvent capable of dissolving a wide range of compounds.

Part 3: Stability Profile and Forced Degradation

Stability testing is mandated by regulatory bodies like the ICH to understand how a drug substance changes over time under various environmental factors. Forced degradation studies intentionally stress the molecule to predict its degradation pathways and to develop a stability-indicating analytical method.[7][8]

Experimental Workflow for Forced Degradation

This workflow ensures all critical stress conditions are evaluated and that the resulting samples are analyzed systematically.

G cluster_stress Stress Conditions A Prepare stock solution of compound (e.g., in ACN) B Acid Hydrolysis (e.g., 0.1 M HCl, 60°C) A->B Expose C Base Hydrolysis (e.g., 0.1 M NaOH, 60°C) A->C Expose D Oxidation (e.g., 3% H₂O₂, RT) A->D Expose E Thermal (Solid & Solution, 80°C) A->E Expose F Photolytic (ICH Q1B light exposure) A->F Expose G Neutralize samples (if necessary) B->G C->G D->G E->G F->G H Dilute to target concentration G->H I Analyze by Stability-Indicating HPLC-UV/MS Method H->I J Characterize Degradants (LC-MS/MS) I->J Identify Peaks

Caption: Workflow for a Forced Degradation Study.

Detailed Protocol: Forced Degradation Study

Rationale: This protocol applies a range of stress conditions as recommended by ICH guidelines to generate potential degradation products. The goal is to achieve 5-20% degradation, which is sufficient to demonstrate the analytical method's specificity without being excessive.[7][8]

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide

  • Reagents: Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

  • Environmental chamber for thermal stress

  • Photostability chamber (compliant with ICH Q1B)

  • HPLC-UV and LC-MS systems

Procedure:

  • Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

  • Stress Conditions: For each condition, mix the stock solution with the stressor in a 1:1 ratio. Include a control sample diluted with water.

    • Acid Hydrolysis: Add 0.1 M HCl. Keep at 60 °C and check at time points (e.g., 2, 8, 24 hours).

    • Base Hydrolysis: Add 0.1 M NaOH. Keep at 60 °C and check at time points.

    • Oxidation: Add 3% H₂O₂. Keep at room temperature and check at time points.

    • Thermal (Solution): Dilute the stock with water. Keep at 80 °C and check at time points.

    • Thermal (Solid): Place the solid powder in an 80 °C oven. Periodically dissolve a sample for analysis.

    • Photostability: Expose the solution and solid powder to light as specified in ICH Q1B guidelines.

  • Sample Quenching: Once the target degradation (5-20%) is achieved, stop the reaction. For acid/base samples, neutralize with an equimolar amount of base/acid.

  • Analysis: Dilute all samples to a suitable concentration (e.g., 100 µg/mL) and analyze using the stability-indicating HPLC method. Use LC-MS to obtain mass information on the parent compound and any new peaks that appear.

Stability-Indicating HPLC Method

Rationale: A stability-indicating method is one that can separate the drug substance from its degradation products, allowing for accurate quantification of the parent drug's decline.

  • Column: C18 reverse-phase, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm and 280 nm

  • Column Temperature: 30 °C

Potential Degradation Pathways

Based on the chemistry of sulfonamides and fluoroaromatics, several degradation pathways can be hypothesized.[9][10] The primary goal of the LC-MS analysis in the forced degradation study is to confirm these pathways.

G cluster_products Potential Degradation Products Parent 4-Amino-3-fluorobenzenesulfonamide C₆H₇FN₂O₂S DP1 4-Amino-3-fluorobenzoic acid C₇H₆FNO₂ (Hydrolysis of Sulfonamide) Parent->DP1 Acid/Base Hydrolysis DP2 4-Hydroxyamino-3-fluorobenzenesulfonamide C₆H₇FN₂O₃S (Oxidation of Amine) Parent->DP2 Oxidation (H₂O₂) DP3 4-Aminobenzenesulfonamide C₆H₈N₂O₂S (Reductive Defluorination) Parent->DP3 Photolytic/ Reductive Stress

Caption: Hypothesized Degradation Pathways.

  • Hydrolysis: The C-S bond of the sulfonamide is susceptible to cleavage under strong acidic or basic conditions, potentially yielding 4-amino-3-fluorobenzoic acid.[11]

  • Oxidation: The aromatic amine is a prime target for oxidation, especially in the presence of peroxides, which could lead to nitroso or nitro derivatives.

  • Defluorination: While the C-F bond is generally strong, degradation of fluoroaromatics can sometimes proceed via dehalogenation, particularly under photolytic or certain microbial conditions.[12][13][14]

Conclusion

A comprehensive understanding of the solubility and stability of 4-Amino-3-fluorobenzenesulfonamide is a non-negotiable prerequisite for its advancement in any research or development pipeline. This guide provides the strategic framework and detailed experimental protocols necessary to generate this critical data package. By employing the shake-flask method for solubility and conducting a systematic forced degradation study, researchers can build a robust physicochemical profile. This profile will inform decisions on formulation, analytical method development, and appropriate storage conditions, ultimately mitigating risks and accelerating the path to successful application.

References

  • PubChem. 4-amino-3-fluorobenzene-1-sulfonamide. National Center for Biotechnology Information. [Link]

  • Adhikari, S. et al. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. Pharmaceuticals. [Link]

  • Li, Y. et al. (2010). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • García-Galán, M. J. et al. (2016). Degradation of sulfonamides as a microbial resistance mechanism. PubMed. [Link]

  • Gupta, A. et al. (2016). Forced Degradation Studies. MedCrave online. [Link]

  • Yin, D. et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. National Institutes of Health (NIH). [Link]

  • PubChem. 4-Amino-3-chlorobenzenesulfonamide. National Center for Biotechnology Information. [Link]

  • Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]

  • Schlömann, M. et al. (1990). Evidence for a new pathway in the bacterial degradation of 4-fluorobenzoate. PubMed. [Link]

  • Journal of Chemical & Engineering Data. Solubility of p-Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K. ACS Publications. [Link]

  • Kirsch, C. et al. (2012). Degradation of Fluorobenzene and Its Central Metabolites 3-fluorocatechol and 2-fluoromuconate by Burkholderia Fungorum FLU100. PubMed. [Link]

  • DigitalCommons@URI. The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island. [Link]

  • de Bont, J. A. et al. (2004). Degradation of Fluorobenzene by Rhizobiales Strain F11 via ortho Cleavage of 4-Fluorocatechol and Catechol. National Institutes of Health (NIH). [Link]

  • Stella, V. J. et al. (2004). Degradation of NSC-281612 (4-[bis[2-[(methylsulfonyl)oxy]ethyl]amino]-2-methyl-benzaldehyde), an experimental antineoplastic agent. PubMed. [Link]

  • Danalev, D. et al. (2023). Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. National Institutes of Health (NIH). [Link]

  • Zarod, M. et al. (2015). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. ResearchGate. [Link]

  • Jain, S. & Sharma, P. (2021). Automated method for quantification of 20 amino acids in cell culture media during biopharmaceutical development. PubMed. [Link]

  • Ahmad, I. et al. (2016). Stability study on an anti-cancer drug 4-(3,5-bis(2-chlorobenzylidene)-4-oxo-piperidine-1-yl)-4-oxo-2-butenoic acid (CLEFMA). National Institutes of Health (NIH). [Link]

  • Radi, R. et al. (2016). Fluorogenic Tagging of Peptide and Protein 3-Nitrotyrosine with 4-(Aminomethyl)-benzenesulfonic Acid for Quantitative Analysis of Protein Tyrosine Nitration. National Institutes of Health (NIH). [Link]

  • Le, T. V. et al. (2007). Degradation of 4-fluorophenol by Arthrobacter sp. strain IF1. National Institutes of Health (NIH). [Link]

  • Cayot, N. & Tainturier, G. (1997). The Quantification of Protein Amino Groups by the Trinitrobenzenesulfonic Acid Method: A Reexamination. ResearchGate. [Link]

Sources

Exploratory

Unlocking Therapeutic Potential: A Technical Guide to the Molecular Targets of 4-Amino-3-fluorobenzenesulfonamide

For the attention of Researchers, Scientists, and Drug Development Professionals. This document provides an in-depth exploration of the potential therapeutic targets of 4-Amino-3-fluorobenzenesulfonamide, a compound of i...

Author: BenchChem Technical Support Team. Date: January 2026

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides an in-depth exploration of the potential therapeutic targets of 4-Amino-3-fluorobenzenesulfonamide, a compound of interest within the broader class of sulfonamides. As a Senior Application Scientist, the following guide is structured to provide not just a theoretical framework but also actionable, field-proven insights into the experimental validation of these targets. We will delve into the mechanistic rationale, present detailed protocols for investigation, and offer a clear visualization of the underlying scientific principles.

Introduction: The Sulfonamide Scaffold and the Significance of Fluorination

The benzenesulfonamide moiety is a privileged scaffold in medicinal chemistry, forming the basis of a wide array of therapeutic agents.[1] Historically recognized for their antibacterial properties, sulfonamides have since demonstrated a remarkable diversity of biological activities, including anticancer, antiglaucoma, anticonvulsant, and anti-inflammatory effects.[2][3] Their mechanism of action is often rooted in the specific inhibition of key enzymes.

The subject of this guide, 4-Amino-3-fluorobenzenesulfonamide, introduces a fluorine atom at the 3-position of the benzene ring. Fluorination is a well-established strategy in drug design to modulate a compound's physicochemical and pharmacokinetic properties, such as metabolic stability, membrane permeability, and binding affinity to target proteins.[4] This structural modification suggests that 4-Amino-3-fluorobenzenesulfonamide may possess a unique and potentially enhanced inhibitory profile against its biological targets.

Primary Therapeutic Target Family: Carbonic Anhydrases (CAs)

The most compelling and well-supported potential therapeutic targets for 4-Amino-3-fluorobenzenesulfonamide are the carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[2] CAs catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a fundamental reaction in numerous physiological processes.[5]

Mechanistic Rationale for Carbonic Anhydrase Inhibition

Primary sulfonamides, such as 4-Amino-3-fluorobenzenesulfonamide, are renowned inhibitors of carbonic anhydrases.[1] The inhibitory mechanism involves the coordination of the deprotonated sulfonamide group to the catalytic Zn(II) ion within the enzyme's active site.[6][7] This binding event displaces a zinc-bound water molecule or hydroxide ion, which is essential for the catalytic cycle, thereby blocking the enzyme's activity. The substituents on the benzenesulfonamide ring play a crucial role in determining the binding affinity and isoform selectivity by interacting with amino acid residues in the active site.[8][9] The presence of the 3-fluoro substituent in 4-Amino-3-fluorobenzenesulfonamide is anticipated to influence these interactions, potentially leading to enhanced potency and/or selectivity for specific CA isoforms.[10]

Therapeutic Relevance of Carbonic Anhydrase Isoforms

There are at least 15 known human CA isoforms, and their differential expression and physiological roles make them attractive targets for various therapeutic areas:

  • Glaucoma: Inhibition of CA II and CA IV in the ciliary body of the eye reduces the secretion of aqueous humor, leading to a decrease in intraocular pressure.[11]

  • Oncology: Tumor-associated isoforms, particularly CA IX and CA XII, are overexpressed in many hypoxic tumors.[12] Their inhibition can disrupt the pH regulation of the tumor microenvironment, leading to apoptosis and reduced tumor growth.[12]

  • Epilepsy and Neurological Disorders: CAs in the brain, such as CA VII, are involved in regulating neuronal excitability. Their inhibition has shown anticonvulsant effects.[8]

  • Diuretics: Inhibition of CAs in the kidneys can lead to a diuretic effect.[1]

The potential of 4-Amino-3-fluorobenzenesulfonamide to selectively inhibit one or more of these isoforms warrants thorough investigation.

Experimental Validation: Carbonic Anhydrase Inhibition Assay

A robust and widely used method to determine the inhibitory activity of a compound against carbonic anhydrase is a colorimetric assay using p-nitrophenyl acetate (p-NPA) as a substrate.

Protocol: Colorimetric Carbonic Anhydrase Inhibition Assay

Materials:

  • Human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII)

  • 4-Amino-3-fluorobenzenesulfonamide

  • Acetazolamide (positive control inhibitor)

  • p-Nitrophenyl acetate (p-NPA)

  • Tris-HCl buffer (50 mM, pH 7.5)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Preparation of Reagents:

    • Prepare a stock solution of 4-Amino-3-fluorobenzenesulfonamide and acetazolamide in DMSO (e.g., 10 mM).

    • Prepare a stock solution of p-NPA in acetonitrile or DMSO (e.g., 3 mM).

    • Prepare working solutions of the CA enzymes in Tris-HCl buffer.

  • Assay Setup:

    • In a 96-well plate, add 158 µL of Tris-HCl buffer to each well.

    • Add 2 µL of the test compound dilutions (in DMSO) or DMSO alone (for control) to the respective wells.

    • Add 20 µL of the CA enzyme working solution to all wells except the blank.

    • Pre-incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 20 µL of the p-NPA substrate solution to all wells.

    • Immediately place the plate in a microplate reader and measure the absorbance at 405 nm in kinetic mode at 30-second intervals for 10-30 minutes.[13]

  • Data Analysis:

    • Calculate the rate of reaction (V) for each well from the linear portion of the absorbance versus time plot.

    • Determine the percentage of inhibition for each concentration of the test compound relative to the control (DMSO).

    • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Data Presentation:

CompoundhCA I (IC50, nM)hCA II (IC50, nM)hCA IX (IC50, nM)hCA XII (IC50, nM)
4-Amino-3-fluorobenzenesulfonamideExperimental ValueExperimental ValueExperimental ValueExperimental Value
Acetazolamide (Control)Known ValueKnown ValueKnown ValueKnown Value

Secondary Potential Therapeutic Target: Dihydropteroate Synthase (DHPS)

Based on its structural classification as a sulfonamide, 4-Amino-3-fluorobenzenesulfonamide is also a potential inhibitor of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folate biosynthesis pathway.[14][15]

Mechanistic Rationale for Dihydropteroate Synthase Inhibition

Sulfonamide antibiotics function as competitive inhibitors of DHPS.[16] They are structural analogs of the enzyme's natural substrate, para-aminobenzoic acid (pABA), and compete for binding to the active site.[15] By blocking the condensation of pABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP), sulfonamides inhibit the synthesis of 7,8-dihydropteroate, a crucial precursor for folic acid.[16] As bacteria, unlike humans, must synthesize their own folic acid, this inhibition is selectively toxic to these microorganisms.[14]

Therapeutic Relevance of Dihydropteroate Synthase Inhibition

The inhibition of DHPS is the basis for the antibacterial activity of all sulfa drugs.[16] Investigating the activity of 4-Amino-3-fluorobenzenesulfonamide against DHPS from various pathogenic bacteria (e.g., Staphylococcus aureus, Escherichia coli) could reveal its potential as a novel antibacterial agent, particularly in the context of growing antibiotic resistance.

Experimental Validation: Dihydropteroate Synthase Inhibition Assay

The inhibitory activity against DHPS can be determined using a coupled enzymatic assay that monitors the consumption of NADPH spectrophotometrically.

Protocol: Coupled Spectrophotometric Dihydropteroate Synthase Inhibition Assay

Materials:

  • Recombinant dihydropteroate synthase (DHPS)

  • Recombinant dihydrofolate reductase (DHFR)

  • 4-Amino-3-fluorobenzenesulfonamide

  • Sulfamethoxazole (positive control inhibitor)

  • para-Aminobenzoic acid (pABA)

  • 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP)

  • Nicotinamide adenine dinucleotide phosphate (NADPH)

  • HEPES buffer (50 mM, pH 7.6) containing MgCl2 (10 mM)

  • DMSO

  • 96-well UV-transparent microplates

  • UV-Vis microplate reader

Procedure:

  • Preparation of Reagents:

    • Prepare stock solutions of 4-Amino-3-fluorobenzenesulfonamide and sulfamethoxazole in DMSO.

    • Prepare aqueous stock solutions of pABA, DHPP, and NADPH.

  • Assay Setup:

    • In a 96-well plate, combine the HEPES buffer, DHFR, NADPH, DHPP, and the test compound dilutions or DMSO (control).

    • Add the DHPS enzyme to all wells except the blank.

    • Pre-incubate the plate at 37°C for 10 minutes.

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding pABA to all wells.

    • Immediately place the plate in a microplate reader and monitor the decrease in absorbance at 340 nm in kinetic mode for 20-30 minutes.[3][17]

  • Data Analysis:

    • Calculate the rate of NADPH oxidation from the linear portion of the absorbance versus time plot.

    • Determine the percentage of DHPS inhibition for each concentration of the test compound.

    • Calculate the IC50 value as described for the CA inhibition assay.

Data Presentation:

CompoundBacterial DHPS (IC50, µM)
4-Amino-3-fluorobenzenesulfonamideExperimental Value
Sulfamethoxazole (Control)Known Value

Visualization of Key Concepts

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the proposed mechanism of action and the experimental workflow.

G cluster_0 Carbonic Anhydrase Inhibition CO2 + H2O CO2 + H2O H2CO3 H2CO3 CO2 + H2O->H2CO3 Catalyzed by HCO3- + H+ HCO3- + H+ H2CO3->HCO3- + H+ Spontaneous CA_Enzyme Carbonic Anhydrase (with Zn2+) Inhibited_CA Inhibited CA Complex Compound 4-Amino-3-fluorobenzenesulfonamide Compound->Inhibited_CA Binds to Zn2+

Caption: Proposed mechanism of carbonic anhydrase inhibition.

G cluster_1 DHPS Inhibition Workflow Prepare_Reagents Prepare Reagents (Enzymes, Substrates, Compound) Assay_Setup Set up 96-well plate (Buffer, Enzymes, Compound) Prepare_Reagents->Assay_Setup Pre_incubation Pre-incubate at 37°C Assay_Setup->Pre_incubation Initiate_Reaction Initiate with pABA Pre_incubation->Initiate_Reaction Measure_Absorbance Kinetic Read at 340 nm Initiate_Reaction->Measure_Absorbance Data_Analysis Calculate Rate & IC50 Measure_Absorbance->Data_Analysis

Caption: Experimental workflow for DHPS inhibition assay.

Conclusion and Future Directions

This guide has identified and detailed the rationale for investigating two primary classes of therapeutic targets for 4-Amino-3-fluorobenzenesulfonamide: carbonic anhydrases and dihydropteroate synthase. The provided experimental protocols offer a clear path for the empirical validation of these hypotheses. Further research should focus on a broad screening against multiple CA isoforms to determine the selectivity profile of the compound. For DHPS, screening against a panel of enzymes from clinically relevant bacterial strains is recommended. Subsequent studies could involve X-ray crystallography to elucidate the precise binding mode of 4-Amino-3-fluorobenzenesulfonamide within the active sites of these enzymes, providing a structural basis for further lead optimization. The insights gained from these investigations will be instrumental in defining the therapeutic potential of this promising fluorinated sulfonamide.

References

  • Akocak, S., et al. (2015). Functionalization of fluorinated benzenesulfonamides and their inhibitory properties toward carbonic anhydrases. ChemMedChem, 10(12), 2051-2063. [Link]

  • Angeli, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(13), 7063-7080. [Link]

  • Bermingham, A., & Derrick, J. P. (2002). A Rapid Assay for Dihydropteroate Synthase Activity Suitable for Identification of Inhibitors. Antimicrobial Agents and Chemotherapy, 46(6), 2014-2016. [Link]

  • Ghorab, M. M., et al. (2015). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(4), 545-551. [Link]

  • Giel-Pietraszuk, M., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12513. [Link]

  • Guler, O. O., et al. (2018). Selective inhibition of carbonic anhydrase-IX by sulphonamide derivatives induces pH and reactive oxygen species-mediated apoptosis in cervical cancer HeLa cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1137-1149. [Link]

  • Ilies, M., et al. (2016). Fluorescent sulfonamide carbonic anhydrase inhibitors incorporating 1,2,3-triazole moieties: Kinetic and X-ray crystallographic studies. Bioorganic & Medicinal Chemistry, 24(2), 181-189. [Link]

  • Ilies, M., et al. (2013). Inhibition of human carbonic anhydrase isoforms I-XIV with sulfonamides incorporating fluorine and 1,3,5-triazine moieties. Bioorganic & Medicinal Chemistry, 21(22), 7029-7037. [Link]

  • Johnson, B. M., et al. (2020). Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. Journal of Medicinal Chemistry, 63(12), 6315-6386. [Link]

  • Johnson, B.M., Shu, Y.Z., Zhuo, X., & Meanwell, N.A. (2020). Metabolic and Pharmaceutical Aspects of Fluorinated Compounds. Journal of Medicinal Chemistry, 63(12), 6315-6386. [Link]

  • Johnston, N. J., & Al-Suwaidan, I. (2024). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Journal of Medicinal and Chemical Sciences, 7(1), 1-10. [Link]

  • Menchise, V., et al. (2006). Carbonic anhydrase inhibitors: X-ray crystallographic studies for the binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido)-1,3,4-thiadiazole-2-sulfonamide to human isoform II. Bioorganic & Medicinal Chemistry Letters, 16(24), 6204-6208. [Link]

  • Morkunaite, V., et al. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 27(8), 2469. [Link]

  • Patsnap Synapse. (2024). What are DHPS inhibitors and how do they work?. [Link]

  • Petri, M., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. Catalysts, 11(7), 827. [Link]

  • ResearchGate. (n.d.). Binding of sulfonamide inhibitors to carbonic anhydrase. [Link]

  • Smirnov, A., et al. (2021). Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases. PLoS One, 16(6), e0252535. [Link]

  • Stoica, A., et al. (2019). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 24(18), 3364. [Link]

  • Wikipedia. (n.d.). Dihydropteroate synthase inhibitor. [Link]

  • Vedani, A., & Meyer, E. F., Jr. (1984). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Journal of Pharmaceutical Sciences, 73(3), 352-358. [Link]

  • Vullo, D., et al. (1999). Carbonic anhydrase inhibitors: synthesis of water-soluble, aminoacyl/dipeptidyl sulfonamides possessing long-lasting intraocular pressure-lowering properties via the topical route. Journal of Medicinal Chemistry, 42(18), 3690-3700. [Link]

  • Vullo, D., et al. (2000). Carbonic anhydrase inhibitors: perfluoroalkyl/aryl-substituted derivatives of aromatic/heterocyclic sulfonamides as topical intraocular pressure-lowering agents with prolonged duration of action. Journal of Medicinal Chemistry, 43(23), 4542-4551. [Link]

  • Yun, M. K., et al. (2012). Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase. Science, 335(6072), 1110-1114. [Link]

  • Smirnov, A., et al. (2021). Thiazide and other Cl-benzenesulfonamide-bearing clinical drug affinities for human carbonic anhydrases. PLoS One, 16(6), e0252535. [Link]

  • Menchise, V., et al. (2006). Carbonic Anhydrase Inhibitors: X-ray Crystallographic Studies for the Binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido). Bioorganic & Medicinal Chemistry Letters, 16(24), 6204-6208. [Link]

  • Yun, M. K., et al. (2014). Identification and characterization of an allosteric inhibitory site on dihydropteroate synthase. ACS Chemical Biology, 9(6), 1334-1341. [Link]

  • Scocci, D., et al. (2003). Inhibition studies of sulfonamide-containing folate analogs in yeast. Antimicrobial Agents and Chemotherapy, 47(8), 2469-2475. [Link]

  • Ilies, M., et al. (2016). Fluorescent sulfonamide carbonic anhydrase inhibitors incorporating 1,2,3-triazole moieties: Kinetic and X-ray crystallographic studies. Bioorganic & Medicinal Chemistry, 24(2), 181-189. [Link]

  • Patsnap Synapse. (2024). What are DHPS inhibitors and how do they work?. [Link]

  • Yun, M. K., et al. (2012). Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase. Science, 335(6072), 1110-1114. [Link]

  • Morkunaite, V., et al. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 27(8), 2469. [Link]

  • Menchise, V., et al. (2006). Carbonic anhydrase inhibitors: X-ray crystallographic studies for the binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido)-1,3,4-thiadiazole-2-sulfonamide to human isoform II. Semantic Scholar. [Link]

Sources

Foundational

The Strategic Incorporation of Fluorine: A Technical Guide to Fluorinated Benzenesulfonamides in Modern Drug Discovery and Beyond

Introduction: The Unique Role of Fluorine in Benzenesulfonamide Chemistry The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry and agrochemistry, forming the structural basis for a multitude of therape...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Unique Role of Fluorine in Benzenesulfonamide Chemistry

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry and agrochemistry, forming the structural basis for a multitude of therapeutic agents and commercial products. The strategic introduction of fluorine atoms into this privileged structure has emerged as a powerful tool for modulating molecular properties and enhancing biological activity. Fluorine's high electronegativity, small atomic size, and the strength of the carbon-fluorine bond allow for subtle yet profound alterations to a molecule's physicochemical profile, including its acidity, lipophilicity, metabolic stability, and binding interactions.[1][2] This guide provides an in-depth exploration of fluorinated benzenesulfonamides, from their synthesis and unique properties to their diverse applications, offering field-proven insights for researchers and professionals in drug development and chemical design.

The Impact of Fluorination on Physicochemical Properties

The introduction of fluorine can dramatically alter a molecule's behavior in a biological system. These changes are rooted in fundamental physicochemical alterations.

Acidity (pKa)

Fluorine's strong electron-withdrawing nature significantly impacts the acidity of the sulfonamide proton. By pulling electron density away from the sulfonamide group, fluorine substitution lowers the pKa, making the proton more acidic.[3] This increased acidity can enhance the binding affinity to target proteins, particularly metalloenzymes where the deprotonated sulfonamide coordinates with a metal ion.[3]

Lipophilicity (LogP)

The effect of fluorine on lipophilicity is complex. While a single fluorine atom can increase lipophilicity, the introduction of multiple fluorine atoms, such as a trifluoromethyl group, can decrease it. This modulation of lipophilicity is crucial for optimizing a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[1]

Metabolic Stability

The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes.[2] This property is often exploited to block sites of metabolic oxidation, thereby increasing the metabolic stability and half-life of a drug.

A comparative analysis of benzenesulfonamide and its 4-fluoro derivative highlights these effects:

CompoundpKaLogP
Benzenesulfonamide~10.1~ -0.9
4-Fluorobenzenesulfonamide~9.5~ -0.2

Note: The values presented are approximate and can vary depending on the experimental or computational method used.

Synthetic Strategies for Fluorinated Benzenesulfonamides

The synthesis of fluorinated benzenesulfonamides can be approached in two main ways: by starting with a pre-fluorinated building block or by introducing fluorine at a later stage in the synthesis.

General Synthetic Workflow

A common and versatile method involves the reaction of a fluorinated benzenesulfonyl chloride with a desired amine. This approach allows for the late-stage diversification of the sulfonamide moiety.

G cluster_start Starting Materials cluster_synthesis Synthesis Fluorinated Benzene Fluorinated Benzene Chlorosulfonation Chlorosulfonation Fluorinated Benzene->Chlorosulfonation ClSO3H Amine (R-NH2) Amine (R-NH2) Sulfonamide Formation Sulfonamide Formation Amine (R-NH2)->Sulfonamide Formation Base Fluorinated Benzenesulfonyl Chloride Fluorinated Benzenesulfonyl Chloride Chlorosulfonation->Fluorinated Benzenesulfonyl Chloride Fluorinated Benzenesulfonyl Chloride->Sulfonamide Formation Final Product Fluorinated Benzenesulfonamide Sulfonamide Formation->Final Product caption General Synthetic Pathway

Caption: General Synthetic Pathway to Fluorinated Benzenesulfonamides.

Electrophilic Fluorination

For the synthesis of precursors or for direct fluorination of a benzenesulfonamide scaffold, electrophilic fluorinating agents are employed. N-Fluorobenzenesulfonimide (NFSI) is a versatile and widely used reagent for this purpose.[4][5]

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Fluorobenzenesulfonyl Chloride from 4-Fluorothiophenol [6]

  • Reaction Setup: In a suitable reaction vessel, create a mixture of 4-fluorothiophenol (1 mmol), 30% hydrogen peroxide (3 mmol, 0.3 mL), and titanium tetrachloride (1 mmol, 0.11 mL) in acetonitrile.

  • Reaction Execution: Stir the mixture at 25°C. The reaction is accompanied by the immediate precipitation of a white solid (TiO2).

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Workup: Upon completion, quench the reaction with the addition of water (10 mL).

  • Extraction: Extract the aqueous mixture with ethyl acetate (4 x 5 mL).

  • Purification: Combine the organic phases and dry with anhydrous magnesium sulfate. Concentrate the filtrate under reduced pressure to yield the product. Further purification can be achieved by short silica gel column chromatography.

Protocol 2: Synthesis of N-Benzyl-4-methylbenzenesulfonamide [7]

  • Reaction Setup: Dissolve 4-methylbenzenesulfonyl chloride (5.25 mmol) in 10 mL of tetrahydrofuran.

  • Amine Addition: Add allylamine (5.90 mmol) dropwise to the stirring mixture.

  • Base Addition: Follow with the dropwise addition of 0.59 M aqueous potassium carbonate (10 mL, 5.90 mmol).

  • Reaction: Stir the reaction mixture at room temperature for 24 hours.

  • Workup: Acidify the mixture with 5 M HCl and dilute with 15 mL of dichloromethane. Separate the organic layer and wash it three times with water and once with brine. Back-extract the aqueous layers with 10 mL of dichloromethane.

  • Benzylation: Add the resulting N-allyl-4-methylbenzenesulfonamide (4.28 mmol) dropwise to a stirring solution of benzyl bromide (4.29 mmol) in 10 mL of tetrahydrofuran.

  • Base Addition: Add 0.535 M sodium hydroxide (10 mL, 5.35 mmol) dropwise and stir for 24 hours at room temperature.

  • Isolation: A white precipitate will form. Isolate the product by vacuum filtration.

  • Purification: Recrystallize the crude product from ethanol to afford white crystals.

Applications of Fluorinated Benzenesulfonamides

The unique properties imparted by fluorine have led to the successful application of fluorinated benzenesulfonamides in various fields, most notably in medicine and agriculture.

Medicinal Chemistry

Case Study: Celecoxib (Celebrex®)

Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor used for the treatment of pain and inflammation.[8] Its structure features a trifluoromethyl group, which is crucial for its selective binding to the COX-2 enzyme.

  • Mechanism of Action: COX enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.[9] COX-1 is constitutively expressed and plays a role in protecting the gastric mucosa, while COX-2 is induced during inflammation. The trifluoromethyl group of celecoxib allows it to bind to a hydrophilic side pocket in the COX-2 active site that is absent in COX-1, leading to its selectivity.[8]

cluster_membrane Cell Membrane cluster_celecoxib Celecoxib Action Arachidonic_Acid Arachidonic Acid COX2 COX-2 Enzyme Arachidonic_Acid->COX2 Metabolized by Prostaglandins Prostaglandins COX2->Prostaglandins Blocked Celecoxib Celecoxib Celecoxib->COX2 Inhibits Inflammation_Pain Inflammation & Pain Prostaglandins->Inflammation_Pain Leads to caption Celecoxib's Mechanism of Action

Caption: Celecoxib's Mechanism of Action.

Antibacterial Agents

The sulfonamide class of antibiotics were among the first antimicrobial agents discovered. Their mechanism of action involves the inhibition of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[9][10][11] Humans are not affected as they obtain folic acid from their diet.[10]

  • Mechanism of Action: Sulfonamides act as competitive inhibitors of para-aminobenzoic acid (PABA), the natural substrate for DHPS. By blocking this enzyme, they halt the production of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is vital for the synthesis of nucleic acids and amino acids.[12] This bacteriostatic action prevents bacterial growth and replication.[10]

PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS Dihydrofolic_Acid Dihydrofolic Acid DHPS->Dihydrofolic_Acid Tetrahydrofolic_Acid Tetrahydrofolic Acid Dihydrofolic_Acid->Tetrahydrofolic_Acid Dihydrofolate Reductase Bacterial_Growth Bacterial Growth (DNA/RNA/Protein Synthesis) Tetrahydrofolic_Acid->Bacterial_Growth Sulfonamide Sulfonamide Antibiotic Sulfonamide->DHPS Competitively Inhibits caption Sulfonamide Antibiotic Mechanism

Caption: Sulfonamide Antibiotic Mechanism of Action.

Case Study: Tafenoquine

Tafenoquine is an 8-aminoquinoline antimalarial drug that contains a trifluoromethylphenoxy group. It is used for the prevention and treatment of malaria.[13][14] While its exact mechanism is not fully elucidated, it is believed to involve the generation of reactive oxygen species that damage the parasite and interference with heme polymerization.[13][15]

Agrochemicals

Fluorinated benzenesulfonamides are also prominent in the agrochemical industry, particularly as herbicides. The introduction of fluorine can enhance their potency and spectrum of activity.[5][16]

Case Study: Flazasulfuron

Flazasulfuron is a sulfonylurea herbicide used to control a wide range of weeds.[10][17]

  • Structure:

    • Chemical Formula: C₁₃H₁₂F₃N₅O₅S

  • Mode of Action: Flazasulfuron inhibits the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[10][18] This leads to the cessation of cell division and plant growth, ultimately resulting in the death of the weed.[10]

Case Study: Penoxsulam

Penoxsulam is another ALS-inhibiting herbicide, primarily used in rice cultivation.[6][19]

  • Structure:

    • Chemical Formula: C₁₆H₁₄F₅N₅O₅S

  • Mode of Action: Similar to flazasulfuron, penoxsulam inhibits acetolactate synthase, disrupting amino acid synthesis and leading to the death of susceptible weeds.[20]

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the benzenesulfonamide scaffold has proven to be a highly effective strategy for the development of novel and improved therapeutic agents and agrochemicals. The ability to fine-tune physicochemical properties such as pKa, lipophilicity, and metabolic stability allows for the optimization of a molecule's biological activity and pharmacokinetic profile. As our understanding of the nuanced effects of fluorination continues to grow, and as new synthetic methodologies for the introduction of fluorine are developed, we can expect to see the continued emergence of innovative fluorinated benzenesulfonamides with enhanced efficacy and safety profiles. The insights and protocols provided in this guide are intended to empower researchers and developers to harness the full potential of this versatile chemical class.

References

  • Study.com. (n.d.). Sulfonamide: Mechanism of Action & Uses. Retrieved from [Link]

  • PubChem. (n.d.). Penoxsulam. Retrieved from [Link]

  • Cleveland Clinic. (2025, February 24). What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. Retrieved from [Link]

  • Science Prof Online. (n.d.). Mode of Action (MOA) of Sulfonamide Antibiotics. Retrieved from [Link]

  • PubChem. (n.d.). Tafenoquine. Retrieved from [Link]

  • Fujiwara, T., & O'Hagan, D. (2014). Successful fluorine-containing herbicide agrochemicals. Journal of Fluorine Chemistry, 167, 16-29.
  • Wisconsin Department of Natural Resources. (n.d.). penoxsulam chemical fact sheet. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Tafenoquine: A Step toward Malaria Elimination. Retrieved from [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Tafenoquine Succinate? Retrieved from [Link]

  • ResearchGate. (2025, August 6). Penoxsulam—Structure–activity relationships of triazolopyrimidine sulfonamides | Request PDF. Retrieved from [Link]

  • Scribd. (n.d.). Flazasulfuron Herbicide Overview | PDF. Retrieved from [Link]

  • AgChemAccess. (n.d.). Flazasulfuron, Herbicide, Flazasulfuron suppliers. Retrieved from [Link]

  • Pediatric Oncall. (n.d.). Tafenoquine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Hepatic Dose | Drug Index. Retrieved from [Link]

  • Johns Hopkins ABX Guide. (2020, July 3). Tafenoquine. Retrieved from [Link]

  • Chemical Warehouse. (n.d.). Flazasulfuron - Active Ingredient Page. Retrieved from [Link]

  • AERU, University of Hertfordshire. (n.d.). Penoxsulam (Ref: XDE 638). Retrieved from [Link]

  • ResearchGate. (n.d.). The optimized molecular structure of novel fluorinated sulfonamides... Retrieved from [Link]

  • ResearchGate. (2025, August 9). (PDF) Fluorinated Organic Chemicals: A Review.. Retrieved from [Link]

  • ResearchGate. (n.d.). Fluorinated Aromatic Compounds. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Benzenesulfonamide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). A proposed approach to defining per- and polyfluoroalkyl substances (PFAS) based on molecular structure and formula. Retrieved from [Link]

  • Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Significance of Fluorinated Aromatics in Modern Chemistry. Retrieved from [Link]

  • MDPI. (n.d.). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Retrieved from [Link]

  • Springer. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Retrieved from [Link]

  • Ngassa, F. N., & Stenfors, B. A. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249.
  • Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

  • Nature. (n.d.). Crystal structure of the anti-bacterial sulfonamide drug target dihydropteroate synthase. Retrieved from [Link]

  • ResearchGate. (2020, October 6). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Retrieved from [Link]

  • PubChem. (n.d.). 4-Fluorobenzenesulfonamide. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-[18F]Fluoro-N-methyl-N-(propyl-2-yn-1-yl)benzenesulfonamide ([18F]F-SA): a versatile building block for labeling of peptides, proteins and oligonucleotides with fluorine-18 via Cu(I)-mediated click chemistry. Retrieved from [Link]

  • ACS Publications. (2025, January 13). The Rise and Risks of Fluorinated Pesticides: A Call for Comprehensive Research to Address Environmental and Health Concerns | Journal of Agricultural and Food Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Recent applications of fluorine in crop protection – New discoveries originating from the unique heptafluoroisopropyl group | Request PDF. Retrieved from [Link]

  • ResearchGate. (n.d.). pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Di-meta-Substituted Fluorinated Benzenesulfonamides as Potent and Selective Anticancer Inhibitors of Carbonic Anhydrase IX and XII. Retrieved from [Link]

  • Google Patents. (n.d.). CN104926617A - Synthesis method for 2,3,5,6-tetrafluorophenol.
  • National Center for Biotechnology Information. (2018, May 1). N,N,N-Trimethyl-5-[(2,3,5,6-tetrafluorophenoxy)carbonyl]pyridin-2-aminium trifluoromethanesulfonate a precursor for the synthesis of 2,3,5,6-tetrafluorophenyl 6-[18F]-fluoronicotinate. Retrieved from [Link]

  • ResearchGate. (2024, January 16). (PDF) Recent developments in fluorine‐containing pesticides. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) N,N,N-Trimethyl-5-[(2,3,5,6-tetrafluorophenoxy)carbonyl]pyridin-2-aminium trifluoromethanesulfonate a precursor for the synthesis of 2,3,5,6-tetrafluorophenyl 6-[F]-fluoronicotinate. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: A Guide to the Synthesis of 4-Amino-3-fluorobenzenesulfonamide and its Derivatives

Introduction: The Strategic Importance of the 4-Amino-3-fluorobenzenesulfonamide Scaffold The 4-amino-3-fluorobenzenesulfonamide core is a privileged scaffold in modern medicinal chemistry. Its prevalence stems from the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of the 4-Amino-3-fluorobenzenesulfonamide Scaffold

The 4-amino-3-fluorobenzenesulfonamide core is a privileged scaffold in modern medicinal chemistry. Its prevalence stems from the synergistic interplay between the sulfonamide group, a cornerstone pharmacophore in numerous approved drugs, and the strategically placed fluorine atom.[1][2] The introduction of fluorine into drug candidates is a well-established strategy to modulate key physicochemical and pharmacokinetic properties.[3] Fluorine's high electronegativity can alter the acidity (pKa) of the adjacent amino and sulfonamide groups, influence metabolic stability by blocking sites of oxidative metabolism, and enhance membrane permeability and binding affinity through favorable lipophilic and electrostatic interactions.[4][5]

This guide provides a detailed, field-proven protocol for the multi-step synthesis of 4-amino-3-fluorobenzenesulfonamide, explains the chemical principles underpinning each transformation, and outlines methods for subsequent derivatization. The protocols are designed to be self-validating, with clear endpoints and characterization data to ensure success for researchers in drug discovery and chemical development.

Overall Synthetic Strategy: A Four-Step Pathway

The most reliable and scalable synthesis of 4-amino-3-fluorobenzenesulfonamide begins with the commercially available starting material, 2-fluoroaniline. The strategy involves a sequence of protection, electrophilic aromatic substitution, nucleophilic substitution, and deprotection. This approach is superior to late-stage fluorination, which can be difficult to control and often results in mixtures of isomers.[6]

The core workflow is as follows:

  • Amine Protection: The highly reactive primary amine of 2-fluoroaniline is protected as an acetamide to prevent unwanted side reactions and to control the regioselectivity of the subsequent sulfonation step.

  • Chlorosulfonation: An electrophilic aromatic substitution reaction introduces the sulfonyl chloride group onto the aromatic ring, directed to the position para to the activating acetamido group.

  • Ammonolysis: The resulting sulfonyl chloride is converted to the primary sulfonamide via nucleophilic substitution with ammonia.

  • Deprotection: The acetyl protecting group is removed under acidic hydrolysis to yield the final target molecule, 4-amino-3-fluorobenzenesulfonamide.

G cluster_0 Synthetic Workflow 2-Fluoroaniline 2-Fluoroaniline 2-Fluoroacetanilide 2-Fluoroacetanilide 2-Fluoroaniline->2-Fluoroacetanilide 1. Protection 4-Acetamido-3-fluorobenzenesulfonyl Chloride 4-Acetamido-3-fluorobenzenesulfonyl Chloride 2-Fluoroacetanilide->4-Acetamido-3-fluorobenzenesulfonyl Chloride 2. Chlorosulfonation 4-Acetamido-3-fluorobenzenesulfonamide 4-Acetamido-3-fluorobenzenesulfonamide 4-Acetamido-3-fluorobenzenesulfonyl Chloride->4-Acetamido-3-fluorobenzenesulfonamide 3. Ammonolysis 4-Amino-3-fluorobenzenesulfonamide 4-Amino-3-fluorobenzenesulfonamide 4-Acetamido-3-fluorobenzenesulfonamide->4-Amino-3-fluorobenzenesulfonamide 4. Deprotection

Caption: High-level workflow for the synthesis of 4-amino-3-fluorobenzenesulfonamide.

Mechanistic Rationale and Experimental Causality

A deep understanding of the reaction mechanisms is crucial for troubleshooting and optimization.

The Imperative of Amine Protection

The primary amine of 2-fluoroaniline is both a strong activating group and a nucleophile. Attempting direct chlorosulfonation without protection would lead to a complex mixture of products, including N-sulfonation and potential polymerization. Acetylation converts the amine to an acetamido group, which is still a moderately activating ortho, para-director but is non-nucleophilic, thus ensuring the reaction proceeds at the desired carbon atom on the ring.[1]

Regiocontrol in Electrophilic Aromatic Substitution

The key step, chlorosulfonation with chlorosulfonic acid (ClSO₃H), is a classic electrophilic aromatic substitution. The acetamido group is a powerful ortho, para-director, while the fluorine atom is a deactivating but also ortho, para-directing group. The regiochemical outcome is dictated by the stronger activating group, the acetamido moiety. Steric hindrance at the position ortho to the acetamido group favors substitution at the para position, leading cleanly to the desired 4-sulfonyl chloride product.

Caption: Mechanism of the electrophilic chlorosulfonation step.

Sulfonamide Formation

The conversion of the sulfonyl chloride to the sulfonamide is a robust nucleophilic substitution at the electrophilic sulfur center.[7] Ammonia acts as the nucleophile, attacking the sulfonyl group and displacing the chloride leaving group. The use of excess ammonia is typical to drive the reaction to completion and to neutralize the HCl byproduct.[7][8]

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves. Chlorosulfonic acid is extremely corrosive and reacts violently with water; handle with extreme caution.

Protocol 4.1: Synthesis of 2-Fluoroacetanilide (Protection)
  • Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-fluoroaniline (10.0 g, 90.0 mmol).

  • Reaction: Add 50 mL of 10% aqueous acetic acid. While stirring vigorously, add acetic anhydride (10.1 mL, 108 mmol, 1.2 equiv.) dropwise over 15 minutes.

  • Precipitation: Continue stirring for 1 hour at room temperature. A white precipitate will form.

  • Isolation: Cool the mixture in an ice bath for 30 minutes, then collect the solid product by vacuum filtration.

  • Washing & Drying: Wash the filter cake with cold deionized water (3 x 30 mL). Dry the product under vacuum at 50°C to a constant weight.

  • Yield: Typically >95% yield of a white crystalline solid. No further purification is usually necessary.

Protocol 4.2: Synthesis of 4-Acetamido-3-fluorobenzenesulfonyl Chloride (Chlorosulfonation)
  • Setup: To a 250 mL three-neck flask equipped with a magnetic stir bar, a dropping funnel, and a gas outlet connected to a scrubber (e.g., containing NaOH solution), add chlorosulfonic acid (25 mL, 375 mmol) and cool to 0°C in an ice-salt bath.

  • Addition: Add the dried 2-fluoroacetanilide (11.0 g, 71.8 mmol) from Protocol 4.1 in small portions over 30-45 minutes, ensuring the internal temperature does not exceed 10°C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2 hours.

  • Quenching: Carefully and slowly pour the reaction mixture onto crushed ice (approx. 200 g) in a 1 L beaker with vigorous stirring. This step is highly exothermic and releases HCl gas.

  • Isolation: A solid precipitate will form. Collect the crude product by vacuum filtration.

  • Washing & Drying: Wash the solid thoroughly with ice-cold water until the filtrate is neutral (pH ~7). Dry the solid in a vacuum desiccator over P₂O₅.

  • Characterization: The product is 4-acetamidobenzenesulfonyl chloride, a key intermediate.[9]

Protocol 4.3: Synthesis of 4-Acetamido-3-fluorobenzenesulfonamide (Ammonolysis)
  • Setup: In a 500 mL flask, cool 100 mL of concentrated aqueous ammonia (28-30%) to 0°C in an ice bath.

  • Addition: Add the crude, dried 4-acetamido-3-fluorobenzenesulfonyl chloride (15.0 g, 59.6 mmol) from Protocol 4.2 portion-wise with efficient stirring, maintaining the temperature below 15°C.

  • Reaction: Stir the resulting suspension at room temperature for 3 hours.

  • Isolation: Collect the solid product by vacuum filtration.

  • Washing & Drying: Wash the filter cake with cold water (2 x 50 mL) and then dry under vacuum.

Protocol 4.4: Synthesis of 4-Amino-3-fluorobenzenesulfonamide (Deprotection)
  • Setup: To a 250 mL round-bottom flask, add the 4-acetamido-3-fluorobenzenesulfonamide (12.0 g, 51.7 mmol) from Protocol 4.3 and 100 mL of 3 M hydrochloric acid.

  • Reaction: Heat the mixture to reflux (approx. 100-105°C) using a heating mantle and condenser for 4 hours. The solid should dissolve as the reaction proceeds.

  • Neutralization: Cool the solution to room temperature and then place it in an ice bath. Slowly neutralize the mixture by adding saturated sodium bicarbonate solution until the pH is ~7-8. A white precipitate will form.

  • Isolation: Collect the final product, 4-amino-3-fluorobenzenesulfonamide, by vacuum filtration.

  • Washing & Drying: Wash the solid with cold water (3 x 30 mL) and dry under vacuum at 60°C.

  • Purity: The product is often of high purity (>98%), but can be recrystallized from an ethanol/water mixture if necessary.

Synthesis of N-Substituted Derivatives

The final product serves as a versatile building block. The sulfonamide N-H proton is acidic and can be deprotonated with a suitable base, allowing for N-alkylation or N-arylation to generate a library of derivatives.

Protocol 5.1: General Procedure for N-Alkylation
  • Setup: Dissolve 4-amino-3-fluorobenzenesulfonamide (1.0 equiv.) in a suitable aprotic solvent like DMF or acetonitrile.

  • Deprotonation: Add a base such as potassium carbonate (K₂CO₃, 1.5 equiv.) and stir for 15 minutes.

  • Alkylation: Add the desired alkyl halide (R-X, 1.1 equiv.) and heat the reaction to 60-80°C until TLC or LC-MS analysis indicates completion.

  • Work-up: Cool the reaction, pour it into water, and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude product by column chromatography on silica gel.

Characterization and Data Summary

Proper characterization of intermediates and the final product is essential for validating the synthesis.

CompoundMolecular FormulaMW ( g/mol )Typical AppearanceMelting Point (°C)
2-Fluoroacetanilide C₈H₈FNO153.15White Crystalline Solid76-78
4-Acetamido-3-fluorobenzenesulfonyl Chloride C₈H₇ClFNO₃S251.66Off-white to Tan Solid145-148
4-Acetamido-3-fluorobenzenesulfonamide C₈H₉FN₂O₃S232.23White Solid225-228
4-Amino-3-fluorobenzenesulfonamide C₆H₇FN₂O₂S190.20White to Off-white Powder155-158

References

  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Jung, M., Dong, T. A., & Cai, X. (2011). Improved synthesis of 4-amino-7-nitrobenz-2,1,3-oxadiazoles using NBD fluoride (NBD-F). Semantic Scholar. Retrieved from [Link]

  • precisionFDA. (n.d.). 4-AMINO-3-BROMOBENZENESULFONAMIDE. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Fluoroarene synthesis by fluorination or substitution. Retrieved from [Link]

  • Google Patents. (n.d.). CN105646245A - 4-amino-3-fluorophenol and preparation method thereof.
  • Marinca, M. V., et al. (2022). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. National Institutes of Health. Retrieved from [Link]

  • Google Patents. (n.d.). US4369145A - Preparation of fluorobenzenesulfonyl fluorides by exchange fluorination.
  • ResearchGate. (n.d.). Synthesis of 4‐((3‐nitrobenzylidene)amino)benzene sulfonamide (3). Retrieved from [Link]

  • Tacic, A., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SpringerLink. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of Fluorinated Amino Acids. Retrieved from [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science.
  • Google Patents. (n.d.). US4069262A - Preparation of 2-fluoronitrobenzene.
  • Google Patents. (n.d.). US4476337A - Method for introducing fluorine into an aromatic ring.
  • PubMed Central. (n.d.). Sulfoximine N‑Functionalization with N‑Fluorobenzenesulfonamide. National Institutes of Health. Retrieved from [Link]

  • Chemsrc. (n.d.). 4-Acetamidobenzenesulfonyl chloride | CAS#:121-60-8. Retrieved from [Link]

  • Royal Society of Chemistry. (2020). N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. Retrieved from [Link]

  • ACS Publications. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Retrieved from [Link]

  • Wikipedia. (n.d.). Sulfonamide. Retrieved from [Link]

  • JoVE. (2023). Electrophilic Aromatic Substitution: Fluorination and Iodination of Benzene. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of isomeric fluoronitrobenzene-sulfonyl chlorides. Retrieved from [Link]

  • Chinese Chemical Society. (2020). Nitromethane-the secret of electrophilic fluorination reagent activation. Retrieved from [Link]

  • ResearchGate. (2022). (PDF) Sulfonamide derivatives: Synthesis and applications. Retrieved from [Link]

  • MDPI. (n.d.). 4-Fluoro-Threonine: From Diastereoselective Synthesis to pH-Dependent Conformational Equilibrium in Aqueous Solution. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for 4-Amino-3-fluorobenzenesulfonamide in Medicinal Chemistry

Prepared by: Gemini, Senior Application Scientist Introduction: The Strategic Value of the 4-Amino-3-fluorobenzenesulfonamide Scaffold In the landscape of modern drug discovery, the strategic incorporation of fluorine an...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the 4-Amino-3-fluorobenzenesulfonamide Scaffold

In the landscape of modern drug discovery, the strategic incorporation of fluorine and the versatile sulfonamide functional group are cornerstone tactics for optimizing lead compounds. The 4-amino-3-fluorobenzenesulfonamide scaffold represents a confluence of these powerful medicinal chemistry principles. It is a highly valuable building block, offering medicinal chemists a unique combination of hydrogen bonding capabilities, modulated basicity, and metabolic stability, making it an attractive starting point for the synthesis of targeted therapeutics.

The primary sulfonamide group is a well-established zinc-binding pharmacophore, crucial for the activity of numerous enzyme inhibitors, most notably the carbonic anhydrases (CAs).[1] The aromatic amino group provides a key vector for synthetic elaboration, allowing for the construction of diverse chemical libraries through reactions such as acylation, reductive amination, and cross-coupling.

The strategic placement of a fluorine atom ortho to the amino group is a critical design element. Fluorine's high electronegativity lowers the pKa of the adjacent aniline, reducing its basicity. This modulation can be crucial for improving cell permeability and bioavailability, as a less basic amine is less likely to be protonated at physiological pH.[2] Furthermore, the C-F bond can enhance metabolic stability by blocking sites susceptible to oxidative metabolism and can promote favorable protein-ligand interactions through orthogonal dipole or weak hydrogen bonds.[3]

This guide provides an in-depth exploration of the utility of 4-amino-3-fluorobenzenesulfonamide, presenting its physicochemical properties, key applications with a focus on kinase and carbonic anhydrase inhibition, and detailed, field-proven synthetic protocols for its derivatization.

Physicochemical and Structural Properties

Understanding the inherent properties of 4-amino-3-fluorobenzenesulfonamide is fundamental to its rational application in drug design.

PropertyValueSource
CAS Number 2368-84-5[4]
Molecular Formula C₆H₇FN₂O₂S[4]
Molecular Weight 190.20 g/mol [4]
Appearance White to off-white powder
Melting Point 167-171 °C
SMILES C1=CC(=C(C=C1S(=O)(=O)N)F)N[4]
InChIKey HVFBADWBKHAPKV-UHFFFAOYSA-N[4]

A summary of key identifiers and physical properties for 4-amino-3-fluorobenzenesulfonamide.

Core Applications in Medicinal Chemistry

The 4-amino-3-fluorobenzenesulfonamide scaffold is a versatile starting material for several classes of therapeutic agents. Its application is particularly prominent in the development of enzyme inhibitors.

Kinase Inhibitors: A Precursor to Bioactive Scaffolds

While not a direct component of the final molecule, the analogous structure, 4-amino-3-fluorophenol, is a critical intermediate in the synthesis of Regorafenib , a potent multi-kinase inhibitor approved for the treatment of metastatic colorectal cancer and other solid tumors.[5][6] This highlights the value of the 4-amino-3-fluorophenyl motif in establishing the specific molecular architecture required for potent kinase inhibition. The synthetic strategies used for Regorafenib, particularly the formation of diaryl ether and urea linkages, are directly translatable to derivatives of 4-amino-3-fluorobenzenesulfonamide for the discovery of novel kinase inhibitors.[7][8][9] The fluorine atom in Regorafenib is known to improve its pharmacodynamic and pharmacokinetic profile compared to its non-fluorinated counterpart, Sorafenib.[5]

Derivatives of related sulfonamides have shown potent inhibitory activity against various kinases, including cyclin-dependent kinase 2 (CDK2) and FMS-like tyrosine kinase 3 (FLT3).[10] The sulfonamide moiety can act as a hydrogen bond acceptor or donor, engaging with key residues in the ATP-binding pocket of kinases.

Carbonic Anhydrase (CA) Inhibitors

The primary sulfonamide group (-SO₂NH₂) is the quintessential zinc-binding group for the inhibition of carbonic anhydrases.[1] CAs are a family of metalloenzymes involved in numerous physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer.[11][12][13] By modifying the 4-amino group of 4-amino-3-fluorobenzenesulfonamide, researchers can introduce various "tail" functionalities. This "tail approach" is a proven strategy to enhance binding affinity and, crucially, to achieve isoform-selective inhibition, thereby reducing off-target side effects.[1][13] The fluorine atom can further contribute to selectivity and improved pharmacokinetic properties.

Experimental Protocols and Methodologies

The dual functionality of 4-amino-3-fluorobenzenesulfonamide—the reactive aniline and the stable sulfonamide—allows for a variety of synthetic modifications. Below are detailed protocols for common and powerful transformations.

Protocol 1: N-Acylation of the Aromatic Amine

This protocol describes the formation of an amide bond at the 4-amino position, a common strategy for introducing diverse side chains.

Workflow: N-Acylation

reagents 4-Amino-3-fluorobenzenesulfonamide + Carboxylic Acid activation Activate Carboxylic Acid (e.g., HATU, EDCI/HOBt) reagents->activation Step 1 coupling Amide Bond Formation (Base, e.g., DIPEA in DMF) activation->coupling Step 2 workup Aqueous Workup & Extraction coupling->workup Step 3 purification Purification (Crystallization or Chromatography) workup->purification Step 4 product N-Acylated Product purification->product Final Product reagents 4-Amino-3-fluorobenzenesulfonamide + Arylsulfonyl Chloride reaction Reaction in Pyridine or CH2Cl2 with a base (e.g., Et3N) reagents->reaction Step 1 workup Acidic Workup (e.g., 1M HCl) & Extraction reaction->workup Step 2 purification Purification (Crystallization or Chromatography) workup->purification Step 3 product N-Arylsulfonyl Product purification->product Final Product

Sources

Method

Application Note: 4-Amino-3-fluorobenzenesulfonamide as a Strategic Building Block in Modern Drug Design

Abstract 4-Amino-3-fluorobenzenesulfonamide is a uniquely functionalized building block that offers medicinal chemists a powerful scaffold for designing targeted therapeutics. The strategic placement of a primary sulfona...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

4-Amino-3-fluorobenzenesulfonamide is a uniquely functionalized building block that offers medicinal chemists a powerful scaffold for designing targeted therapeutics. The strategic placement of a primary sulfonamide, a primary aromatic amine, and an ortho-fluorine substituent provides a confluence of properties that are highly advantageous for drug development. This application note explores the physicochemical characteristics, strategic applications, and synthetic protocols related to 4-amino-3-fluorobenzenesulfonamide, highlighting its role in creating potent and selective inhibitors, particularly for enzymes like carbonic anhydrases.

Introduction: The Strategic Advantage of Fluorination

The benzenesulfonamide scaffold is a classic pharmacophore, renowned for its role in the development of diuretics, antiglaucoma agents, and anticancer drugs.[1] These molecules primarily function as inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[2][3] The primary sulfonamide group (-SO₂NH₂) is the critical zinc-binding group (ZBG), which coordinates to the catalytic Zn²⁺ ion in the enzyme's active site.[2][3]

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry.[4][5] Fluorine's high electronegativity and small van der Waals radius allow it to profoundly influence a molecule's properties without adding significant steric bulk.[6] Specifically, fluorination can:

  • Modulate Acidity (pKa): The electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic groups, influencing ionization state at physiological pH and altering binding interactions.[6][7]

  • Enhance Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation by cytochrome P450 enzymes.[6]

  • Improve Binding Affinity: Fluorine can participate in favorable orthogonal multipolar interactions with protein backbone carbonyls and other electron-poor groups in an active site.[7]

  • Increase Lipophilicity: Fluorine substitution typically increases a molecule's lipophilicity, which can enhance membrane permeability and cell penetration.[5][6]

4-Amino-3-fluorobenzenesulfonamide combines the established zinc-binding capability of the sulfonamide with the strategic benefits of a fluorine atom positioned ortho to the primary amine. This specific arrangement provides a versatile platform for generating libraries of targeted inhibitors.

Physicochemical and Pharmacokinetic Profile

The unique substitution pattern of 4-amino-3-fluorobenzenesulfonamide directly impacts its utility as a drug design scaffold. The fluorine atom, positioned ortho to the amine, exerts a strong inductive electron-withdrawing effect. This modulates the basicity of the 4-amino group, making it less prone to protonation and potentially improving bioavailability.[6]

Table 1: Key Physicochemical Properties of 4-Amino-3-fluorobenzenesulfonamide

PropertyValueSourceSignificance in Drug Design
Molecular Formula C₆H₇FN₂O₂S[8]Foundation for further derivatization.
Molecular Weight 190.20 g/mol [8]Low molecular weight starting point, compliant with Lipinski's Rule of Five.
Topological Polar Surface Area (TPSA) 94.6 Ų[8]Suggests good potential for oral bioavailability.
Hydrogen Bond Donors 2 (from -NH₂ and -SO₂NH₂)[8]Provides multiple points for directed interactions with protein targets.
Hydrogen Bond Acceptors 5 (from F, 2xO, and 2xN)[8]Offers diverse opportunities for hydrogen bonding in an active site.
Melting Point 167-171 °CIndicates a stable, crystalline solid suitable for handling and reactions.

Strategic Application: Design of Carbonic Anhydrase Inhibitors

A primary application of this building block is in the synthesis of selective carbonic anhydrase inhibitors (CAIs). CAs are involved in numerous physiological processes, and certain isoforms, like CA IX and XII, are overexpressed in various cancers, making them important anticancer targets.[2][9]

The design strategy leverages the core scaffold as follows:

  • Zinc-Binding: The primary sulfonamide group anchors the molecule in the active site by coordinating with the catalytic zinc ion.[3]

  • Hydrogen Bonding Network: The sulfonamide hydrogens and the aromatic amine form a network of hydrogen bonds with conserved residues in the CA active site, such as Thr199 and Thr200.

  • Vector for Selectivity: The 4-amino group serves as a key attachment point for introducing various side chains or "tails." These tails can extend into the hydrophilic or hydrophobic regions of the active site, allowing for the design of inhibitors with selectivity for different CA isoforms.[1]

  • Fluorine-Modulated Interactions: The 3-fluoro group can form favorable contacts with the active site and subtly alters the electronic distribution of the entire scaffold, potentially enhancing binding affinity and selectivity.[7]

G Fig. 1: Interaction of a 4-Amino-3-fluorobenzenesulfonamide derivative in a CA active site. cluster_ligand Ligand Scaffold cluster_protein Carbonic Anhydrase Active Site Sulfonamide SO₂NH⁻ Benzene Benzene Ring Sulfonamide->Benzene Zinc Zn²⁺ Ion Sulfonamide->Zinc Coordination Bond Thr199 Thr199 (H-Bond Acceptor/Donor) Sulfonamide->Thr199 H-Bond Fluorine Fluorine Benzene->Fluorine Amine 4-Amino Group (Linker) Benzene->Amine Tail Selectivity- Determining Tail (R) Amine->Tail HydrophobicPocket Hydrophobic Pocket (Val121, Phe131, Leu198) Tail->HydrophobicPocket van der Waals HydrophilicRegion Hydrophilic Region Tail->HydrophilicRegion H-Bonds / Polar His94 His94 Zinc->His94 His96 His96 Zinc->His96 His119 His119 Zinc->His119

Caption: Fig. 1: Interaction of a 4-Amino-3-fluorobenzenesulfonamide derivative in a CA active site.

Experimental Protocols

The 4-amino group of the building block is a versatile handle for a variety of chemical transformations. Below is a general protocol for a common derivatization reaction: N-acylation to form an amide linkage, which is a reliable method for attaching selectivity-conferring tails.

Protocol 1: N-Acylation of 4-Amino-3-fluorobenzenesulfonamide

This protocol describes the reaction of the building block with an acyl chloride to introduce a functional "tail."

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide (1.0 eq)

  • Acyl chloride of choice (e.g., Acetyl chloride, Benzoyl chloride) (1.1 eq)

  • Anhydrous Pyridine or Triethylamine (TEA) (1.5 eq) as a base

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 4-amino-3-fluorobenzenesulfonamide (1.0 eq) in anhydrous DCM. Cool the flask to 0 °C in an ice bath.

  • Base Addition: Add the base (Pyridine or TEA, 1.5 eq) to the solution and stir for 5 minutes. Rationale: The base acts as an acid scavenger, neutralizing the HCl byproduct of the reaction and driving the equilibrium towards product formation.

  • Acyl Chloride Addition: Add the acyl chloride (1.1 eq) dropwise to the cooled solution. Causality: Dropwise addition is crucial to control the exothermic reaction and prevent side product formation.

  • Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC until the starting material is consumed.

  • Work-up:

    • Quench the reaction by slowly adding water.

    • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ (to remove unreacted acid chloride), and brine.

    • Separate the organic layer, dry it over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification (Self-Validation): Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., Hexane/Ethyl Acetate gradient).

  • Characterization (Self-Validation): Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). The presence of the amide proton and shifts in the aromatic signals will confirm successful acylation.

G A 1. Dissolve Building Block & Base in Anhydrous DCM B 2. Cool to 0°C (Ice Bath) A->B C 3. Add Acyl Chloride (Dropwise) B->C D 4. Stir at RT (2-16h) C->D E 5. Monitor by TLC D->E E->D Incomplete F 6. Aqueous Work-up (Wash & Extract) E->F G 7. Dry & Concentrate F->G H 8. Purify (Column Chromatography) G->H I 9. Characterize (NMR, MS) H->I

Caption: Fig. 2: General workflow for the N-acylation of 4-amino-3-fluorobenzenesulfonamide.

Conclusion and Future Outlook

4-Amino-3-fluorobenzenesulfonamide is a high-value building block for medicinal chemistry programs. Its pre-installed zinc-binding group, strategically placed fluorine atom, and versatile amino handle provide an efficient starting point for the rapid synthesis of inhibitor libraries. The modulation of physicochemical properties conferred by the fluorine atom can lead to compounds with improved potency, selectivity, and pharmacokinetic profiles.[4][10] Future applications will likely extend beyond carbonic anhydrase inhibitors to other target classes where a sulfonamide pharmacophore is beneficial, such as kinase inhibitors and antibacterial agents.[11][12] The continued development of novel synthetic methodologies will further expand the utility of this powerful scaffold in the pursuit of next-generation therapeutics.

References

  • Priya A, Mahesh Kumar N and Shachindra L Nargund. Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]

  • Taylor & Francis Online. The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

  • ResearchGate. Role of Fluorine in Drug Design and Drug Action. ResearchGate. [Link]

  • LE STUDIUM. Fluorine as a key element in modern drug discovery and development. LE STUDIUM. [Link]

  • Inhance Technologies. How Is Fluorine Used in the Medical Field?. Inhance Technologies. [Link]

  • SlideShare. Sulfonamides: Classification, mode of action, uses and structure activity relationship of the following. SlideShare. [Link]

  • ResearchGate. The recent progress of sulfonamide in medicinal chemistry. ResearchGate. [Link]

  • YouTube. Sulphonamides Medicinal Chemistry (Part 1): Chemistry, SAR, Mechanism of action of Sulfonamide. YouTube. [Link]

  • Taylor & Francis Online. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Taylor & Francis Online. [Link]

  • SlideShare. Med.chem sulfonamides. SlideShare. [Link]

  • MDPI. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. MDPI. [Link]

  • PubChem. 4-Amino-3-fluorobenzene-1-sulfonamide. PubChem. [Link]

  • National Institutes of Health. Design, Synthesis, Molecular Docking Analysis, and Carbonic Anhydrase IX Inhibitory Evaluations of Novel N-Substituted-β-d-Glucosamine Derivatives that Incorporate Benzenesulfonamides. National Institutes of Health. [Link]

  • AA Blocks. 4-Amino-2-Fluorobenzenesulfonamide. AA Blocks. [Link]

  • PubMed. Carbonic Anhydrase Inhibitors. Regioselective Synthesis of Novel 1-substituted 1,4-dihydro-4-oxo-3-pyridinesulfonamides and Their Inhibition of the Human Cytosolic Isozymes I and II and Transmembrane Cancer-Associated Isozymes IX and XII. PubMed. [Link]

  • MDPI. Amino Acids as Building Blocks for Carbonic Anhydrase Inhibitors. MDPI. [Link]

  • National Institutes of Health. Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation of Novel Sulfonyl Semicarbazide Derivatives. National Institutes of Health. [Link]

  • PubMed. Applications of fluorine-containing amino acids for drug design. PubMed. [Link]

Sources

Application

Derivatization techniques for 4-Amino-3-fluorobenzenesulfonamide

An Application Guide to the Synthetic Derivatization of 4-Amino-3-fluorobenzenesulfonamide Abstract This comprehensive application note provides detailed methodologies and chemical insights for the synthetic derivatizati...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Synthetic Derivatization of 4-Amino-3-fluorobenzenesulfonamide

Abstract

This comprehensive application note provides detailed methodologies and chemical insights for the synthetic derivatization of 4-Amino-3-fluorobenzenesulfonamide. This compound is a valuable building block in medicinal chemistry, and its strategic modification is crucial for developing novel therapeutic agents.[1][2] We present protocols for reactions targeting the two key functional handles: the sulfonamide and the aromatic amine. Techniques covered include N-acylation of the sulfonamide moiety and diazotization of the primary amine for subsequent azo coupling and substitution reactions. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile scaffold in their synthetic programs.

Introduction and Strategic Rationale

4-Amino-3-fluorobenzenesulfonamide (CAS No. 2368-84-5) is a synthetically attractive starting material due to its distinct functional groups, which offer orthogonal reactivity.[3][4] The sulfonamide moiety is a cornerstone in drug design, found in a wide array of therapeutics from antibacterial agents to anticancer drugs.[1][5][6][7] The primary aromatic amine serves as a versatile precursor for a host of transformations, most notably the formation of diazonium salts. The fluorine substituent provides a means to modulate the electronic properties and metabolic stability of the resulting derivatives, a common strategy in modern drug discovery.

The derivatization of this molecule is typically pursued to achieve one of two goals:

  • Library Synthesis: To rapidly generate a diverse set of analogues for structure-activity relationship (SAR) studies.

  • Lead Optimization: To fine-tune the pharmacokinetic and pharmacodynamic properties of a lead compound by modifying its periphery.[1][2]

This guide details the foundational reactions that enable these objectives, explaining the chemical principles behind each protocol.

Overview of Derivatization Pathways

The primary reactive centers of 4-Amino-3-fluorobenzenesulfonamide are the nitrogen atoms of the sulfonamide and the aromatic amine. This allows for two distinct vectors of chemical modification.

G cluster_0 Amine Derivatization cluster_1 Sulfonamide Derivatization A 4-Amino-3-fluorobenzenesulfonamide B Aryl Diazonium Salt (Unstable Intermediate) A->B Diazotization (NaNO₂, HCl, 0-5 °C) E N-Acylsulfonamide Derivatives A->E N-Acylation (Acyl Chloride, Base) F N-Alkylsulfonamide Derivatives A->F N-Alkylation (Alkyl Halide, Base) C Azo-Coupled Products (Azo Dyes) B->C Azo Coupling D Sandmeyer / Schiemann Products (-Cl, -Br, -CN, -F, -OH) B->D Substitution

Figure 1: Key derivatization pathways for 4-Amino-3-fluorobenzenesulfonamide.

Derivatization at the Sulfonamide Moiety: N-Acylation

The N-acylsulfonamide functional group is a prevalent motif in medicinal chemistry, often serving as a bioisostere for carboxylic acids due to its similar pKa and hydrogen bonding capabilities.[8][9] Direct acylation of the sulfonamide nitrogen is a common and effective strategy.

Mechanistic Insight

The nitrogen atom of a primary sulfonamide is weakly nucleophilic due to the strong electron-withdrawing effect of the adjacent sulfonyl group.[10] Therefore, the reaction typically requires either highly reactive acylating agents or, more commonly, deprotonation of the sulfonamide with a base to form a more nucleophilic sulfonamidate anion.[10][11]

Protocol 1: Classical N-Acylation with Acyl Chloride

This protocol describes a standard method using an acyl chloride under basic conditions.

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide

  • Acyl chloride (e.g., Acetyl chloride, Benzoyl chloride) (1.1 eq)

  • Anhydrous Pyridine or Tetrahydrofuran (THF)

  • Base (if using THF): Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

  • 1M Hydrochloric Acid (HCl)

  • Ethyl Acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Workflow:

G cluster_workflow N-Acylation Workflow A Dissolve Sulfonamide in Anhydrous Solvent B Add Base (e.g., Pyridine or NaH) Form Sulfonamidate Anion A->B C Slowly Add Acyl Chloride (1.1 eq) B->C D Monitor Reaction by TLC C->D E Quench Reaction (e.g., with 1M HCl) D->E F Extract with Organic Solvent E->F G Purify Product (Wash, Dry, Concentrate) F->G

Figure 2: Experimental workflow for the N-acylation of the sulfonamide.

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-Amino-3-fluorobenzenesulfonamide (1.0 eq) in anhydrous pyridine. Cool the mixture to 0 °C in an ice bath.

    • Causality Note: Anhydrous conditions are crucial to prevent hydrolysis of the highly reactive acyl chloride. Pyridine serves as both the solvent and the base to neutralize the HCl byproduct.[9]

  • Addition of Acylating Agent: Add the acyl chloride (1.1 eq) dropwise to the stirred solution, ensuring the temperature remains below 10 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Carefully pour the reaction mixture into ice-cold 1M HCl. A precipitate of the N-acylated product should form.

  • Isolation: Collect the solid by vacuum filtration. Wash the filter cake sequentially with cold water and a small amount of cold diethyl ether to remove residual pyridine hydrochloride and other impurities.

  • Purification: If necessary, the crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Alternative Base/Solvent System: If the starting material is not soluble in pyridine or if pyridine is undesirable, THF can be used as the solvent with a stronger, non-nucleophilic base like sodium hydride (NaH).[10][11] In this case, the sulfonamide is first treated with NaH in THF at 0 °C for 15-30 minutes to generate the sodium salt before the acyl chloride is added.[11]

Derivatization at the Aromatic Amine Moiety

The primary aromatic amine is a gateway to numerous transformations, most notably through the formation of an arenediazonium salt. This intermediate is highly versatile, though typically unstable, and is prepared and used in situ.[12]

Protocol 2: Diazotization

This protocol details the conversion of the primary amine to a diazonium salt, a critical first step for subsequent coupling or substitution reactions.

Materials:

  • 4-Amino-3-fluorobenzenesulfonamide

  • Concentrated Hydrochloric Acid (HCl) (3.0 eq)

  • Sodium Nitrite (NaNO₂) (1.1 eq)

  • Deionized Water

  • Ice

  • Starch-iodide paper

Workflow:

G cluster_workflow Diazotization Workflow A Prepare Aniline Salt: Dissolve Amine in HCl/Water B Cool to 0-5 °C in Ice Bath A->B D Add NaNO₂ Solution Dropwise (Maintain T < 5 °C) B->D C Prepare Cold NaNO₂ Solution C->D E Stir for 15-30 min at 0-5 °C D->E F Test for Excess Nitrous Acid (Starch-Iodide Paper) E->F G Use Diazonium Salt Solution Immediately for Next Step F->G

Figure 3: Experimental workflow for the diazotization of the aromatic amine.

Procedure:

  • Preparation of the Aniline Salt: In a beaker or flask, create a slurry of 4-Amino-3-fluorobenzenesulfonamide (1.0 eq) in water. Add concentrated HCl (3.0 eq) and stir. The amine should dissolve to form the hydrochloride salt.

  • Cooling: Cool the solution to 0-5 °C in an ice-salt bath. It is critical to maintain this low temperature throughout the reaction.[12]

    • Causality Note: Arenediazonium salts are unstable and can decompose violently, releasing nitrogen gas, especially at temperatures above 5-10 °C.[12] The low temperature ensures the intermediate persists long enough for the subsequent reaction.

  • Nitrite Addition: In a separate flask, dissolve sodium nitrite (NaNO₂) (1.1 eq) in a minimal amount of cold deionized water. Add this solution dropwise to the cold, stirred aniline salt solution. Use a thermometer to ensure the internal temperature does not exceed 5 °C.

  • Reaction Completion: After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 15-30 minutes.

  • Confirmation: Test for the presence of a slight excess of nitrous acid by touching a drop of the reaction mixture to starch-iodide paper. A positive test (the paper turns blue-black) indicates that all the primary amine has been consumed. If the test is negative, add a small amount more of the NaNO₂ solution.

  • Immediate Use: The resulting cold solution of the diazonium salt is now ready for immediate use in the next step (e.g., Azo Coupling or Sandmeyer Reaction). Do not attempt to isolate the diazonium salt as a solid.

Protocol 3: Azo Coupling Reaction

Diazonium salts are weak electrophiles that react with activated aromatic compounds (like phenols or anilines) in a classic electrophilic aromatic substitution reaction to form brightly colored azo compounds.[13][14][15]

Materials:

  • Freshly prepared diazonium salt solution from Protocol 2

  • Coupling agent (e.g., Phenol, N,N-dimethylaniline) (1.0 eq)

  • Sodium Hydroxide (NaOH) solution (to adjust pH)

  • Sodium Acetate

Procedure:

  • Prepare Coupling Solution: In a separate beaker, dissolve the coupling agent (e.g., phenol) (1.0 eq) in a cold 10% aqueous solution of sodium hydroxide.

    • Causality Note: For phenols, the reaction is conducted under basic conditions (pH > 7.5) to form the highly activating phenoxide ion.[13] For amine coupling partners, the reaction is typically run in weakly acidic conditions (pH 5-7).[14]

  • Coupling: Slowly add the freshly prepared, cold diazonium salt solution to the cold, stirred solution of the coupling partner.

  • pH Adjustment: Maintain the appropriate pH throughout the addition by adding sodium hydroxide or sodium acetate solution as needed. A brightly colored precipitate (the azo dye) should form immediately.

  • Reaction: Stir the mixture in an ice bath for 30-60 minutes to ensure complete reaction.

  • Isolation: Collect the azo product by vacuum filtration. Wash the solid with cold water until the filtrate is neutral.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Summary of Reaction Conditions

The following table provides a comparative overview of the key parameters for the described derivatization protocols.

Parameter Protocol 1: N-Acylation Protocol 2: Diazotization Protocol 3: Azo Coupling
Target Site Sulfonamide (-SO₂NH₂)Aromatic Amine (-NH₂)Diazonium Salt (-N₂⁺)
Key Reagents Acyl Chloride, Base (Pyridine/NaH)Sodium Nitrite (NaNO₂), HClActivated Aromatic (e.g., Phenol)
Solvent Pyridine, THFWater / Aqueous HClWater / Aqueous NaOH
Temperature 0 °C to Room Temp.0-5 °C (Critical) 0-10 °C
Key Intermediate Sulfonamidate AnionArenediazonium SaltN/A
Product Class N-AcylsulfonamideArenediazonium Salt SolutionAzo Compound
Work-up Acid quench, filtration/extractionImmediate use in next stepFiltration

Analytical Characterization

Successful derivatization should be confirmed using standard analytical techniques.

  • Chromatography: High-Performance Liquid Chromatography (HPLC) is essential for assessing the purity of the final compounds and for reaction monitoring.[16][17]

  • Mass Spectrometry (MS): LC-MS is used to confirm the molecular weight of the synthesized derivatives.[16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectroscopy are used to definitively elucidate the structure of the products, confirming that the modification occurred at the intended site.

References

  • YMER, A. (2023). ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. World Bulletin of Public Health. [Link]

  • RSC Publishing. (n.d.). Cross-coupling reaction of aryl diazonium salts with azodicarboxylate using FeCl2. RSC Advances. [Link]

  • Chemistry LibreTexts. (2019). Coupling Reactions of Aryl Diazonium Salts. [Link]

  • JoVE. (2023). Video: Aryldiazonium Salts to Azo Dyes: Diazo Coupling. [Link]

  • College of St. Benedict & St. John's University. (n.d.). Aryl Diazonium Coupling Reactions. [Link]

  • University of Calgary. (n.d.). Reactions of Aryl Diazonium Salts. [Link]

  • Horwitz, W. (2020). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Journal of AOAC INTERNATIONAL. [Link]

  • Slideshare. (n.d.). Analysis of sulfonamides. [Link]

  • ChemRxiv. (n.d.). A Practical and General Approach to the Late-Stage Functionalization of Complex Sulfonamides. [Link]

  • Chemistry LibreTexts. (2020). Reactions of Amines. [Link]

  • Katritzky, A. R., et al. (n.d.). N-Acylation of sulfonamides using N-acylbenzotriazoles. Semantic Scholar. [Link]

  • Oriental Journal of Chemistry. (n.d.). A Novel and Green Method for N-acylation of Amines and Sulfonamides under Ultrasound Irradiation. [Link]

  • PubMed. (n.d.). Current development in sulfonamide derivatives to enable CNS-drug discovery. [Link]

  • Slideshare. (n.d.). Reactions of aromatic amines. [Link]

  • Chemical Education Xchange. (n.d.). Diazotization of Aniline Derivatives: Nitrous Acid Test. [Link]

  • NIH. (n.d.). Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by Chemometric and Quantitative Structure-Retention Relationships Approaches. [Link]

  • Chemguide. (n.d.). making diazonium salts from phenylamine (aniline). [Link]

  • Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. [Link]

  • ResearchGate. (2025). Synthesis of N-acyl sulfonamides: from common acylation reactions to modern catalytic and sustainable methods. [Link]

  • PubMed Central. (2016). Exploring Flow Procedures for Diazonium Formation. [Link]

  • SpringerLink. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. [Link]

  • JoVE. (2023). Video: Amines to Sulfonamides: The Hinsberg Test. [Link]

  • ResearchGate. (2024). Sulfonamide derivatives: Synthesis and applications. [Link]

  • ResearchGate. (2025). Quantitative Analysis of Sulfonamide Residues in Natural Animal Casings by HPLC. [Link]

  • Jiv-Journal. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). [Link]

  • Chemistry LibreTexts. (2025). Reactions of Arylamines. [Link]

  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. [Link]

  • MDPI. (n.d.). Diazoamino Coupling of a 4-Sulfobenzenediazonium Salt with Some Cyclic Amines. [Link]

Sources

Method

Application Notes &amp; Protocols: Leveraging 4-Amino-3-fluorobenzenesulfonamide for the Synthesis of Potent Carbonic Anhydrase Inhibitors

Abstract: This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 4-amino-3-fluorobenzenesulfonamide as a pivotal building block in...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 4-amino-3-fluorobenzenesulfonamide as a pivotal building block in the synthesis of carbonic anhydrase (CA) inhibitors. We will explore the chemical rationale behind its selection, focusing on the synergistic roles of the sulfonamide, amino, and fluoro moieties. This guide furnishes a robust, step-by-step protocol for synthesizing a diverse library of inhibitors via modern synthetic methodologies like copper-catalyzed azide-alkyne cycloaddition (CuAAC), supported by structure-activity relationship (SAR) insights and detailed characterization.

Introduction: The Enduring Importance of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a superfamily of ubiquitous metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[1][2] This fundamental reaction is critical for a vast array of physiological processes, including pH regulation, gas transport, and electrolyte secretion.[3] The dysfunction or overexpression of specific CA isoforms is implicated in numerous pathologies, making them high-value therapeutic targets. Clinically, CA inhibitors (CAIs) are established treatments for glaucoma, and their application is actively being explored for epilepsy, obesity, and, most notably, as anti-cancer agents targeting tumor-associated isoforms like CA IX and XII.[2][4][5]

The primary benzenesulfonamide scaffold remains the gold standard for CA inhibitor design.[4][6] The efficacy of this class stems from the sulfonamide (-SO₂NH₂) group, which, in its deprotonated state, coordinates directly to the catalytic Zn²⁺ ion in the enzyme's active site, effectively blocking its function.[7][8] The design of potent and, crucially, isoform-selective inhibitors hinges on the modification of the aromatic ring and the addition of "tail" moieties that can form secondary interactions with residues in and around the active site.[9]

This guide focuses on 4-amino-3-fluorobenzenesulfonamide (CAS: 2368-84-5), a uniquely advantageous starting material for building next-generation CA inhibitors.[10]

Strategic Rationale: Why 4-Amino-3-fluorobenzenesulfonamide?

The utility of this molecule is not coincidental; it is a product of deliberate design, where each functional group serves a distinct and vital purpose in the final inhibitor.

The Sulfonamide Moiety: The Unwavering Anchor

The primary sulfonamide group is the essential Zinc-Binding Group (ZBG) . It mimics the transition state of the native substrate, binding with high affinity to the zinc ion at the bottom of the conical active site cavity.[7] This interaction is the foundation of the inhibitory activity for this entire class of compounds.

The 4-Amino Group: The Versatile Synthetic Handle

Positioned para to the sulfonamide, the amino group (-NH₂) is a versatile functional handle. It serves as the primary attachment point for introducing diverse "tail" groups using a wide range of reliable chemical transformations. This "tail approach" is fundamental to modulating the inhibitor's pharmacokinetic and pharmacodynamic properties, including:

  • Isoform Selectivity: The tail can extend into variable regions of the active site, allowing for specific interactions with non-conserved amino acid residues, thereby differentiating between the 15 human CA isoforms.[9]

  • Solubility and Bioavailability: The chemical nature of the tail can be tuned to enhance water solubility or membrane permeability.[1]

  • Potency: Secondary interactions between the tail and active site residues can significantly increase binding affinity.[9]

The 3-Fluoro Group: The "Magic" Element

The strategic placement of a fluorine atom ortho to the amino group imparts several beneficial properties, a phenomenon often referred to as the "magic effect" of fluorine in medicinal chemistry.[11][12]

  • Enhanced Binding Interactions: Fluorine is highly electronegative and can participate in favorable non-covalent interactions within the protein active site, including dipole-quadrupole and orthogonal multipolar interactions with aromatic residues like Phenylalanine-131 (Phe-131).[13][14][15]

  • Increased Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Its presence can block sites susceptible to metabolic oxidation by cytochrome P450 enzymes, thereby increasing the inhibitor's in vivo half-life.[11]

  • Modulation of Physicochemical Properties: Fluorine substitution increases lipophilicity, which can enhance membrane permeability and bioavailability.[11][12] This effect, combined with its ability to form unique interactions, makes fluorine a powerful tool for fine-tuning inhibitor efficacy.[13][16]

Start 4-Amino-3-fluorobenzenesulfonamide (Starting Material) Sulfonamide Sulfonamide (-SO₂NH₂) Zinc-Binding Group (ZBG) Start->Sulfonamide High Affinity for Active Site Zn²⁺ Amino Amino (-NH₂) Synthetic Handle Start->Amino Enables 'Tail Approach' for Selectivity Fluoro Fluoro (-F) Potency & Stability Modulator Start->Fluoro Enhances Binding & Metabolic Profile Inhibitor Potent & Selective Carbonic Anhydrase Inhibitor Sulfonamide->Inhibitor Amino->Inhibitor Fluoro->Inhibitor

Caption: Logical relationship of functional groups in the starting material.

Synthetic Protocol: A Modular "Click Chemistry" Approach

Here, we detail a robust and highly modular two-step synthesis to generate a library of 1,2,3-triazole-containing CA inhibitors. This approach leverages the efficiency and reliability of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a premier example of "click chemistry."[16]

A Step 1: Azide Synthesis Intermediate 4-Azido-3-fluorobenzenesulfonamide A->Intermediate Diazotization & Azide Displacement B Step 2: CuAAC 'Click' Reaction Product Final Inhibitor (Triazole-linked Sulfonamide) B->Product Formation of 1,4-Triazole Linker Start 4-Amino-3-fluorobenzenesulfonamide Start->A Intermediate->B Alkyne Terminal Alkyne (R-C≡CH) Alkyne->B

Sources

Application

Application Note: Quantitative Analysis of 4-Amino-3-fluorobenzenesulfonamide using Validated High-Performance Liquid Chromatography

**Abstract This document provides a comprehensive guide and a detailed protocol for the accurate quantification of 4-Amino-3-fluorobenzenesulfonamide, a key chemical intermediate in various synthetic processes. The prima...

Author: BenchChem Technical Support Team. Date: January 2026

**Abstract

This document provides a comprehensive guide and a detailed protocol for the accurate quantification of 4-Amino-3-fluorobenzenesulfonamide, a key chemical intermediate in various synthetic processes. The primary method detailed is a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection. Additionally, this note discusses the principles of method validation in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure data integrity and reliability.[1][2] This guide is intended for researchers, quality control analysts, and drug development professionals requiring a precise, accurate, and validated analytical procedure.

Introduction

4-Amino-3-fluorobenzenesulfonamide is a fluorinated aromatic sulfonamide derivative. Its structural motifs are common in medicinal chemistry, making it a potentially significant building block or intermediate in the synthesis of pharmacologically active compounds. The presence of the fluorine atom can significantly alter the physicochemical properties of a molecule, such as its acidity, lipophilicity, and metabolic stability. Therefore, the ability to accurately quantify this compound is critical for process control, impurity profiling, and stability testing in pharmaceutical development.

This application note presents a validated HPLC method that is specific, linear, accurate, and precise for its intended purpose. The causality behind experimental choices, from mobile phase composition to validation parameters, is explained to provide a deeper understanding of the analytical process.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is crucial for method development.

PropertyValueSource
IUPAC Name 4-amino-3-fluorobenzenesulfonamidePubChem[3]
CAS Number 2368-84-5Sigma-Aldrich[4]
Molecular Formula C₆H₇FN₂O₂SPubChem[3][5]
Molecular Weight 190.20 g/mol PubChem[3]
Physical Form PowderSigma-Aldrich[4]
Melting Point 167-171 °CSigma-Aldrich[4]

Recommended Analytical Method: RP-HPLC with UV Detection

Reversed-phase HPLC is the method of choice due to its high resolving power, sensitivity, and suitability for analyzing polar to moderately nonpolar aromatic compounds like 4-Amino-3-fluorobenzenesulfonamide. The method separates the analyte from potential impurities based on its partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Experimental Workflow

The overall process from sample receipt to final result is outlined below.

HPLC_Workflow cluster_prep Preparation cluster_hplc HPLC Analysis cluster_analysis Data Processing A Standard & Sample Weighing B Dissolution in Diluent (e.g., 50:50 ACN:Water) A->B C Sonication & Dilution to Final Concentration B->C D System Equilibration & Suitability Test (SST) C->D Transfer to Autosampler E Injection of Standards & Samples D->E F Chromatographic Separation on C18 Column E->F G UV Detection & Peak Integration F->G Eluted Analyte H Calibration Curve Generation (r² > 0.999) G->H I Quantification of Analyte in Sample H->I

Caption: General workflow for the quantification of 4-Amino-3-fluorobenzenesulfonamide by HPLC.

Detailed Protocol

2.2.1 Instrumentation and Reagents

  • Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV-Vis or Photodiode Array (PDA) detector.

  • Reagents:

    • Acetonitrile (ACN), HPLC grade

    • Methanol (MeOH), HPLC grade

    • Potassium Phosphate Monobasic (KH₂PO₄), analytical grade

    • Orthophosphoric Acid, analytical grade

    • Water, HPLC grade or ultrapure

  • Reference Standard: 4-Amino-3-fluorobenzenesulfonamide, with certified purity.

2.2.2 Chromatographic Conditions The selection of these parameters is based on achieving a symmetric peak shape, adequate retention, and efficient separation from potential impurities within a reasonable runtime. A C18 column provides excellent retention for the aromatic ring, while the buffered mobile phase maintains a consistent ionization state for the amino group, ensuring reproducible retention times.

ParameterRecommended ConditionJustification
Column C18, 250 mm x 4.6 mm, 5 µmStandard for reversed-phase; provides good resolution and peak shape.
Mobile Phase A 20 mM Potassium Phosphate Buffer (pH 3.0, adjusted with H₃PO₄)Buffering prevents peak tailing by suppressing the ionization of the basic amino group.
Mobile Phase B Acetonitrile (ACN)Common organic modifier providing good elution strength for this analyte.
Gradient Isocratic: 60% A / 40% BAn isocratic elution is simpler, more robust, and sufficient if impurities are well-resolved. A gradient can be developed if needed.
Flow Rate 1.0 mL/minStandard flow for a 4.6 mm ID column, balancing analysis time and pressure.
Column Temp. 30 °CEnhances reproducibility of retention times by controlling viscosity and mass transfer.
Injection Volume 10 µLA typical volume that balances sensitivity and peak shape.
Detection UV at 265 nmWavelength selected for good absorbance of the sulfonamide chromophore.[6]
Run Time 10 minutesSufficient to elute the main peak and any closely related impurities.

2.2.3 Preparation of Solutions

  • Diluent: Mix Mobile Phase A and Mobile Phase B in a 1:1 ratio. This ensures sample compatibility with the mobile phase.

  • Buffer (Mobile Phase A): Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC water. Adjust the pH to 3.0 using diluted orthophosphoric acid. Filter through a 0.45 µm membrane filter.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of 4-Amino-3-fluorobenzenesulfonamide reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent. Sonicate if necessary.

  • Calibration Standards: Prepare a series of at least five calibration standards by serially diluting the Standard Stock Solution with the diluent to cover the expected concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Sample Solution: Accurately weigh a quantity of the test material expected to contain ~25 mg of the analyte into a 25 mL volumetric flask. Prepare as for the stock solution. Further dilution may be required to bring the concentration within the calibration range.

2.2.4 System Suitability Test (SST) Before sample analysis, the performance of the chromatographic system must be verified. Inject the middle concentration standard (e.g., 10 µg/mL) five times and evaluate the following parameters.

ParameterAcceptance CriteriaPurpose
Tailing Factor (T) T ≤ 2.0Ensures peak symmetry.
Theoretical Plates (N) N ≥ 2000Measures column efficiency.
% RSD of Peak Area ≤ 2.0%Demonstrates injection precision.[7]

Method Validation Protocol (ICH Q2(R2) Framework)

Validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[2] The following parameters must be evaluated.

Validation_Logic center_node Fit-for-Purpose Analytical Method Specificity Specificity center_node->Specificity Linearity Linearity center_node->Linearity Range Range center_node->Range Accuracy Accuracy center_node->Accuracy Precision Precision center_node->Precision LOQ Limit of Quantitation center_node->LOQ Robustness Robustness center_node->Robustness Linearity->Range Repeatability Repeatability Precision->Repeatability Intermediate_Precision Intermediate_Precision Precision->Intermediate_Precision

Caption: Key validation characteristics required to demonstrate a method is fit-for-purpose per ICH Q2(R2).

Protocol Steps
  • Specificity: Analyze the diluent (blank), a placebo (if applicable), and a sample spiked with the analyte. The analyte peak should be free from interference at its retention time. A PDA detector can be used to assess peak purity.

  • Linearity: Analyze the five calibration standards in triplicate. Plot the mean peak area against the concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.[6]

  • Range: The range is established by confirming that the method has suitable linearity, accuracy, and precision at the lower and upper concentrations of the linearity study.[8]

  • Accuracy: Perform recovery studies by spiking a placebo or sample matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze three preparations at each level. The mean recovery should be within 98.0% to 102.0%.

  • Precision:

    • Repeatability (Intra-assay): Analyze six replicate preparations of a single sample at 100% of the target concentration. The Relative Standard Deviation (%RSD) should be ≤ 2.0%.

    • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst or on a different instrument. The %RSD for the combined data should meet the acceptance criteria.

  • Limit of Quantitation (LOQ): Determine the lowest concentration that can be quantified with acceptable precision and accuracy. This can be estimated based on a signal-to-noise ratio of 10:1 or by establishing the concentration where the %RSD is ≤ 10%.

  • Robustness: Deliberately vary critical method parameters one at a time, such as mobile phase pH (±0.2 units), column temperature (±5 °C), flow rate (±0.1 mL/min), and mobile phase composition (±2% organic). The system suitability criteria should still be met, and the results should not be significantly impacted.[8]

Alternative Analytical Techniques

While HPLC-UV is the primary recommended method, other techniques can be employed.

  • UV-Vis Spectrophotometry: A simpler, faster technique for quantifying the pure substance in a non-absorbing solvent. A wavelength scan should be performed to determine the wavelength of maximum absorbance (λmax).[9] However, this method lacks specificity and cannot be used for mixture analysis without prior separation.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides significantly higher sensitivity and selectivity. It is particularly useful for identifying and quantifying the analyte at very low levels (e.g., as an impurity or metabolite) or in complex biological matrices. The mass spectrometer would be set to monitor the specific mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺.[10][11]

Conclusion

The described RP-HPLC method provides a reliable and robust framework for the quantification of 4-Amino-3-fluorobenzenesulfonamide. The protocol, when subjected to the rigorous validation process outlined by ICH guidelines, will generate data of high quality and integrity, suitable for regulatory submissions and quality control environments. The key to a successful analysis lies not only in following the steps but also in understanding the scientific principles that govern the separation and validation process.

References

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

  • Labcompliance. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

  • Sartorius. (2024, March 20). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. PubChem Compound Database. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-amino-3-fluorobenzene-1-sulfonamide (C6H7FN2O2S). Retrieved from [Link]

  • Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]

  • Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Profiling of amines in biological samples using polythioester-functionalized magnetic nanoprobe. PubMed Central. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Mass Spectrometry-Based Protein Footprinting for High Order Structure Analysis: Fundamentals and Applications. PubMed Central. Retrieved from [Link]

  • SpringerLink. (n.d.). Targeted F19 - tags to detect amino acids in complex mixtures using NMR spectroscopy. Retrieved from [Link]

  • ResearchGate. (n.d.). The experimental and computationally calculated UV‐Visible spectra for 1 and 1‐Cu complex. Retrieved from [Link]

  • ResearchGate. (2023, July 21). UV-Vis spectroscopic and colorimetric anion detection and fluorescence properties of new 3-amino-4-hydroxybenzenesulfonic acid-based Schiff bases depending on the strength and position of the electron donor substitution. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Amino-3-ammoniobenzenesulfonate. PubMed Central. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Peptide and Amino Acid Quantification Using UV Fluorescence in Synergy HT Multi-Mode Microplate Reader. Retrieved from [Link]

  • AVESIS. (2023, July 31). UV-Vis spectroscopic and colorimetric anion detection and fluorescence properties of new 3-amino-4-hydroxybenzenesulfonic acid-b. Retrieved from [Link]

Sources

Method

Application Note: A Stability-Indicating RP-HPLC Method for Purity Analysis of 4-Amino-3-fluorobenzenesulfonamide

Abstract This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of purity and the analysis of related substances for 4-A...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of purity and the analysis of related substances for 4-Amino-3-fluorobenzenesulfonamide. The method was developed to provide a specific, accurate, and precise analytical procedure suitable for quality control in pharmaceutical development and manufacturing. The protocol herein details the chromatographic conditions, sample preparation, system suitability criteria, and a comprehensive validation strategy aligned with the International Council for Harmonisation (ICH) guidelines.[1][2][3] The causality behind the selection of critical method parameters is discussed to provide researchers with a foundational understanding for adaptation or troubleshooting.

Introduction and Scientific Rationale

4-Amino-3-fluorobenzenesulfonamide is a fluorinated aromatic sulfonamide derivative. Compounds within this class are pivotal building blocks in medicinal chemistry, often incorporated into molecules with potential therapeutic activities. The presence of impurities or degradation products in an active pharmaceutical ingredient (API) or intermediate can significantly impact its quality, safety, and efficacy.[4] Therefore, regulatory agencies mandate the use of validated, stability-indicating analytical methods to monitor and control these impurities.[5][6]

The primary objective of this work was to develop an HPLC method capable of separating 4-Amino-3-fluorobenzenesulfonamide from its potential process-related impurities and degradation products. A reversed-phase chromatographic approach was selected as the primary mode of separation due to the non-polar aromatic ring and moderately polar functional groups (-NH₂, -SO₂NH₂) of the target analyte, making it well-suited for retention on alkyl-bonded silica stationary phases.

The method development was guided by the physicochemical properties of the analyte (MW: 190.20 g/mol ).[7][8] The presence of an aromatic ring provides strong UV chromophores, making UV detection a suitable and sensitive choice. The amino group (a weak base) necessitates careful pH control of the mobile phase to ensure consistent ionization, prevent peak tailing, and achieve reproducible retention times.[9] A gradient elution strategy was employed to ensure the elution and separation of potential impurities that may possess a wide range of polarities.[10]

Experimental Protocol

Instrumentation and Materials
  • Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

  • Chromatography Data System (CDS): Empower™, Chromeleon™, or equivalent.

  • Analytical Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended. Phenyl-hexyl columns can also be considered for alternative selectivity due to potential π-π interactions.[9][11]

  • Reagents:

    • Acetonitrile (HPLC Grade)

    • Methanol (HPLC Grade)

    • Formic Acid (ACS Grade or higher)

    • Water (HPLC Grade or Milli-Q)

    • 4-Amino-3-fluorobenzenesulfonamide Reference Standard (RS)

Preparation of Solutions
  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Diluent: A mixture of Water and Acetonitrile (50:50, v/v) is recommended for good solubility.

  • Reference Standard (RS) Solution: Accurately weigh about 10 mg of 4-Amino-3-fluorobenzenesulfonamide RS into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent to obtain a concentration of approximately 100 µg/mL.

  • Sample Solution: Prepare the sample solution at the same concentration as the RS solution using the diluent.

Chromatographic Conditions

All quantitative data and experimental parameters are summarized in the table below for clarity.

ParameterCondition
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Program 0-5 min: 10% B; 5-30 min: 10% to 90% B; 30-35 min: 90% B; 35.1-40 min: 10% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detector Wavelength PDA detection at 265 nm[10]
Injection Volume 10 µL
Run Time 40 minutes

Rationale for Wavelength Selection: A detection wavelength of 265 nm was chosen based on a similar sulfonamide structure, providing a good balance of sensitivity for the parent compound and potential impurities which are likely to share similar chromophoric features.[10] A PDA detector is highly recommended to assess peak purity and identify the λmax of any unknown peaks.

System Suitability and Method Validation

System Suitability Testing (SST)

Before initiating any analysis, the chromatographic system must be equilibrated and its performance verified by injecting the Reference Standard solution in replicate (n=5). The system is deemed suitable for use if the following criteria are met.

ParameterAcceptance Criteria
Tailing Factor (Asymmetry) ≤ 2.0
Theoretical Plates ≥ 2000
% RSD of Peak Area ≤ 2.0%
% RSD of Retention Time ≤ 1.0%
Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for its intended purpose, in accordance with ICH Q2(R1) guidelines.[1][2][12]

Caption: Overall workflow for HPLC purity analysis.

  • Specificity (Stability-Indicating Nature): Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[13] This is demonstrated through forced degradation studies. The drug substance is subjected to stress conditions to produce degradation products.[4][14]

    • Acid Hydrolysis: 0.1 N HCl at 60 °C for 24 hours.

    • Base Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Solid sample exposed to 105 °C for 48 hours.

    • Photolytic Degradation: Sample exposed to UV light (254 nm) and visible light as per ICH Q1B guidelines. The method is considered stability-indicating if all degradation product peaks are adequately resolved from the main analyte peak. Peak purity analysis using a PDA detector should be performed. A degradation of 5-20% is generally considered appropriate for this purpose.[13]

Caption: Workflow for forced degradation studies.

  • Linearity: Assessed at a minimum of five concentration levels, ranging from the Limit of Quantitation (LOQ) to 150% of the working concentration (e.g., LOQ, 50, 80, 100, 120, 150 µg/mL). The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.[10]

  • Accuracy: Determined by analyzing spiked samples with known amounts of impurities or by recovery studies of the main analyte at three concentration levels (e.g., 80%, 100%, 120%). The mean recovery should be within 98.0% to 102.0%.[10]

  • Precision:

    • Repeatability (Intra-assay): Assessed by six replicate injections of the sample solution. The %RSD should be ≤ 2.0%.

    • Intermediate Precision: Assessed by performing the analysis on different days, with different analysts, or on different equipment. The results are compared to assess the ruggedness of the method.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the linearity curve.[15]

  • Robustness: Evaluated by making small, deliberate variations in method parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic). The system suitability parameters should remain within the acceptance criteria.

Validation ParameterTypical Acceptance Criteria (for Purity/Impurity)
Specificity Peak is pure and resolved from degradants (Resolution > 2.0)
Linearity (r²) ≥ 0.999
Accuracy (% Recovery) 85.0 - 115.0%[10]
Precision (% RSD) Repeatability: ≤ 5.0%; Intermediate Precision: ≤ 10.0%
LOQ S/N ratio ≥ 10; precision at LOQ meets criteria
Robustness System suitability criteria are met after minor changes

Conclusion

The RP-HPLC method described in this application note is demonstrated to be suitable for the purity analysis of 4-Amino-3-fluorobenzenesulfonamide. The method is specific, linear, accurate, and precise. The forced degradation studies confirm its stability-indicating nature, making it a reliable tool for quality control and stability studies during the drug development lifecycle. This comprehensive guide provides scientists with the necessary protocol and the scientific justification behind it to ensure successful implementation.

References

  • Impurities and Forced Degradation Studies: A Review. (n.d.). Google Scholar.
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
  • Forced degradation and impurity profiling. (n.d.). ScienceDirect.
  • Forced Degradation for Impurity Profiling in ANDA and NDA Submissions. (2025, November 22). Pharma Stability.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA.
  • Sulfonamide Antibiotics Analyzed with HPLC- AppNote. (n.d.). MicroSolv.
  • Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. (2024, April 24). Starodub.
  • 3 Key Regulatory Guidelines for Method Validation. (2025, July 30). Altabrisa Group.
  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International.
  • Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023, April 23). American Journal of Chemistry.
  • Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. (2023, March 15). Trends in Sciences.
  • 4-Amino-3-fluorobenzene-1-sulfonamide. (n.d.). PubChem.
  • Reversed Phase HPLC Method Development. (n.d.). Phenomenex.
  • 4-amino-3-fluorobenzene-1-sulfonamide (C6H7FN2O2S). (n.d.). PubChemLite.
  • HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. (n.d.). PMC - NIH.

Sources

Application

Crystallization techniques for 4-Amino-3-fluorobenzenesulfonamide analogs

An Application Guide and Protocols for the Crystallization of 4-Amino-3-fluorobenzenesulfonamide Analogs Authored by: A Senior Application Scientist Introduction: The Critical Role of Crystallization in Developing Sulfon...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide and Protocols for the Crystallization of 4-Amino-3-fluorobenzenesulfonamide Analogs

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Crystallization in Developing Sulfonamide Analogs

4-Amino-3-fluorobenzenesulfonamide and its analogs represent a significant class of compounds in medicinal chemistry and drug development. As active pharmaceutical ingredients (APIs), their purity, stability, and bioavailability are paramount. Crystallization is the most critical unit operation in the purification and isolation of these solid-form APIs, directly influencing the final product's quality and performance.[1][2] This process is not merely for purification; it is a sophisticated method to control the solid-state properties of the API, including particle size distribution, morphology, and, most importantly, the crystalline form (polymorphism).[3]

Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a well-documented phenomenon in sulfonamides.[4] Different polymorphs of the same API can exhibit vastly different physicochemical properties, such as solubility and dissolution rate, which can profoundly impact a drug's efficacy and stability.[3][4] Therefore, developing robust and controlled crystallization protocols is essential to consistently produce the desired crystalline form with optimal characteristics.

This guide provides an in-depth exploration of crystallization techniques tailored for 4-Amino-3-fluorobenzenesulfonamide analogs. It moves beyond simple procedural lists to explain the underlying scientific principles, offering researchers the knowledge to not only execute these protocols but also to troubleshoot and optimize them effectively.

Guiding Principles: The Physicochemical Landscape of Fluorinated Benzenesulfonamides

The crystallization behavior of 4-Amino-3-fluorobenzenesulfonamide analogs is governed by their unique molecular structure. The interplay between the sulfonamide group, the aromatic amine, and the fluorine substituent dictates intermolecular interactions, which are the driving forces for crystal packing.[5]

  • The Sulfonamide Moiety (-SO₂NH₂): This group is a potent hydrogen bond donor (N-H) and acceptor (S=O). These strong intermolecular hydrogen bonds are often the primary drivers for the formation of stable crystal lattices in sulfonamides.[5][6]

  • The Amino Group (-NH₂): The p-amino group also participates in hydrogen bonding, further strengthening the supramolecular structure.[4]

  • The Fluorine Substituent (-F): The introduction of a fluorine atom at the 3-position has several profound effects. Its high electronegativity alters the electronic distribution of the aromatic ring, influencing molecular polarity and dipole moment.[7] This can change how the molecule interacts with solvents and other molecules. While not a classical hydrogen bond acceptor, fluorine can participate in weaker N-H···F and C-H···F interactions, which can play a crucial role in directing crystal packing and stabilizing specific polymorphic forms.[8][9]

Understanding these interactions is fundamental to selecting an appropriate solvent and crystallization method. The goal is to create a state of supersaturation in a solvent system that encourages the ordered assembly of molecules into a crystalline lattice rather than amorphous precipitation.[2]

Strategic Solvent Selection

The choice of solvent is the most critical parameter in any crystallization process.[10] An ideal solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at lower temperatures.[11] For 4-Amino-3-fluorobenzenesulfonamide analogs, a systematic screening approach is recommended.

Solvent Screening Protocol:
  • Initial Solubility Testing: Test the solubility of a small amount of the crude compound (~10-20 mg) in various solvents (~0.5 mL) of different polarities at both room temperature and near the solvent's boiling point.

  • Categorize Solvents:

    • Good Solvents: The compound is highly soluble at room temperature. These are candidates for use as the primary solvent in antisolvent crystallization or for slow evaporation methods.

    • Poor Solvents: The compound is insoluble or sparingly soluble even at high temperatures. These are candidates for use as antisolvents.

    • Potential Single-Recrystallization Solvents: The compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. These are ideal for cooling crystallization.[11]

  • Consider Co-solvent Systems: Mixtures of solvents, such as ethanol-water or isopropanol-water, are often highly effective for sulfonamides, allowing for fine-tuned control over solubility.[12]

The following table summarizes common solvents and their general applicability.

SolventPolarity IndexBoiling Point (°C)Hydrogen BondingTypical Application for Sulfonamides
Water10.2100Donor & AcceptorAntisolvent; Co-solvent with alcohols
Ethanol4.378Donor & AcceptorSingle-solvent; Primary solvent
Isopropanol3.982Donor & AcceptorSingle-solvent; Primary solvent
Acetone4.356AcceptorGood solvent; Can be volatile
Ethyl Acetate4.477AcceptorGood solvent; Often used in diffusion setups
Toluene2.4111NonePoor solvent; Potential antisolvent
Dimethylformamide (DMF)6.4153AcceptorHighly effective solubilizer for sulfonamides
Dimethyl Sulfoxide (DMSO)7.2189AcceptorHighly effective solubilizer for sulfonamides

Data compiled from various sources, including[13]. Experimental verification is essential.

Decision Workflow for Crystallization Method Selection

The choice of methodology is dictated by the compound's properties and the results of solvent screening.

G start Crude 4-Amino-3-fluorobenzenesulfonamide Analog sol_screen Perform Solvent Screen start->sol_screen find_single Steep solubility curve in a single solvent? sol_screen->find_single find_pair Miscible solvent/ antisolvent pair found? find_single->find_pair No therm_stable Thermally stable at solvent boiling point? find_single->therm_stable Yes anti_crys Antisolvent Crystallization find_pair->anti_crys Yes other_methods Consider Isothermal Methods find_pair->other_methods No cool_crys Cooling Crystallization therm_stable->cool_crys Yes therm_stable->other_methods No vap_diff Vapor Diffusion other_methods->vap_diff slow_evap Slow Evaporation other_methods->slow_evap

A decision tree to guide the selection of a suitable crystallization method.

Detailed Crystallization Protocols

The following protocols are designed to be robust starting points. Researchers should optimize parameters such as solvent ratios, cooling rates, and concentrations for their specific analog.

Protocol 1: Cooling Crystallization

This is the most common technique and is ideal for compounds that are significantly more soluble in a hot solvent than in a cold one.[11]

Causality: The principle is to create a clear, saturated, or near-saturated solution at an elevated temperature. As the solution cools, the solubility of the compound decreases, leading to a supersaturated state from which crystals nucleate and grow. A slow cooling rate is crucial as it favors the growth of fewer, larger, and more perfect crystals over the rapid precipitation of many small crystals.[14]

Step-by-Step Methodology:

  • Dissolution: Place the crude sulfonamide analog into an Erlenmeyer flask equipped with a stir bar. Add a minimal amount of the selected solvent (e.g., 70% isopropanol-water).[12]

  • Heating: Gently heat the mixture on a hot plate with stirring. Continue to add small portions of the hot solvent until the compound just dissolves completely. Using the absolute minimum amount of solvent is key to maximizing yield.[11]

  • Decolorization (Optional): If the solution has a colored tint from impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[12]

  • Hot Filtration (Optional): To remove insoluble impurities or charcoal, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask. This prevents premature crystallization in the funnel.[11]

  • Crystallization: Cover the flask with a watch glass to prevent solvent evaporation and contamination. Allow the filtrate to cool slowly to room temperature. Do not disturb the flask during this period.

  • Maximizing Yield: Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice-water bath for 30-60 minutes to induce further crystallization.[12]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any residual soluble impurities from the mother liquor.[11]

  • Drying: Dry the crystals in a desiccator or a vacuum oven at a suitable temperature to remove all traces of solvent.

Protocol 2: Antisolvent Crystallization

This method is useful when a suitable single solvent for cooling crystallization cannot be found, or for compounds that are sensitive to heat.[3]

Causality: The compound is first dissolved in a "good" solvent in which it is highly soluble. A miscible "antisolvent," in which the compound is poorly soluble, is then slowly added. This addition systematically reduces the overall solubility of the compound in the mixed solvent system, inducing a state of supersaturation and causing crystallization.[10][15] The slow addition rate is critical for controlled crystal growth.

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude sulfonamide analog in the minimum amount of a "good" solvent (e.g., ethanol, DMF) at room temperature.

  • Filtration: Filter the solution through a syringe filter (0.22 µm) to remove any particulate matter that could act as unwanted nucleation sites.

  • Antisolvent Addition: With gentle stirring, add the "antisolvent" (e.g., water) dropwise.

  • Induce Crystallization: Continue adding the antisolvent until the solution becomes persistently cloudy (turbid), indicating the onset of nucleation. At this point, stop the addition.

  • Crystal Growth: Cover the vessel and allow it to stand undisturbed for several hours or days to allow the crystals to grow.

  • Isolation and Washing: Isolate the crystals by vacuum filtration, wash with a small amount of the antisolvent or a solvent mixture rich in the antisolvent, and dry as described in Protocol 1.

Protocol 3: Vapor Diffusion

This technique is exceptionally well-suited for growing high-quality single crystals for X-ray diffraction, especially when only a small amount of material is available.[14]

Causality: A concentrated solution of the compound in a relatively volatile "good" solvent is allowed to equilibrate with a larger reservoir of a volatile "poor" solvent (antisolvent) in a sealed container. The good solvent slowly evaporates from the sample and diffuses into the reservoir, while the antisolvent vapor slowly diffuses into the sample solution. This extremely slow change in solvent composition gradually and gently brings the solution to supersaturation, promoting the growth of very high-quality crystals.[14]

G cluster_0 Sealed Outer Vessel (e.g., Jar) cluster_1 Open Inner Vial label_antisolvent Reservoir of Antisolvent (e.g., Toluene) diffusion_in Antisolvent Vapor In label_antisolvent->diffusion_in label_solution Solution of Analog in Good Solvent (e.g., Ethyl Acetate) diffusion_out Good Solvent Vapor Out diffusion_out->label_antisolvent

Diagram of a vapor diffusion crystallization setup.

Step-by-Step Methodology:

  • Preparation: Dissolve the sulfonamide analog in a small volume of a "good," relatively volatile solvent (e.g., ethyl acetate) in a small, open container like a vial or test tube.

  • Setup: Place this inner vial inside a larger, sealable vessel (e.g., a glass jar with a screw cap).

  • Reservoir: Add a larger volume of the volatile "antisolvent" (e.g., toluene, hexane) to the bottom of the outer vessel, ensuring the level is below the top of the inner vial.

  • Equilibration: Seal the outer vessel tightly and leave it in a location free from vibrations and temperature fluctuations.

  • Monitoring: Monitor the setup over several days to weeks. Crystals should form slowly within the inner vial.

  • Harvesting: Once suitable crystals have formed, carefully open the vessel and isolate the crystals.

Troubleshooting Common Crystallization Issues

Even with optimized protocols, challenges can arise. A logical approach to troubleshooting is essential for success.

G start Problem Encountered prob_no_xtal No Crystals Form start->prob_no_xtal prob_oil Product 'Oils Out' start->prob_oil prob_low_yield Low Yield start->prob_low_yield prob_polymorph Wrong Polymorph start->prob_polymorph sol_under Solution is likely undersaturated prob_no_xtal->sol_under sol_nucleation Nucleation is inhibited prob_no_xtal->sol_nucleation sol_oil High impurity load or MP < Crystallization Temp prob_oil->sol_oil sol_yield Too much solvent used or incomplete cooling prob_low_yield->sol_yield sol_poly Kinetic form favored over thermodynamic form prob_polymorph->sol_poly act_under Action: Concentrate solution (slow evaporation) sol_under->act_under act_nucleation Action: Scratch flask inner wall or add a seed crystal sol_nucleation->act_nucleation act_oil Action: Re-heat to dissolve oil, add more solvent, cool slower sol_oil->act_oil act_yield Action: Ensure minimum solvent used and cool thoroughly in ice bath sol_yield->act_yield act_poly Action: Strictly control conditions (solvent, rate). Use seeding. sol_poly->act_poly

A workflow for troubleshooting common crystallization problems.
  • Problem: No Crystals Form.

    • Cause & Solution: The solution may be undersaturated or require a nucleation site. Try scratching the inside of the flask with a glass rod to create microscopic imperfections that can initiate crystal growth.[12] If that fails, a seed crystal of the pure compound can be added. If the solution is simply too dilute, some solvent can be evaporated to increase the concentration.[14]

  • Problem: The Product "Oils Out."

    • Cause & Solution: Oiling out occurs when the solute separates from the solution as a liquid instead of a solid. This often happens when the solution is cooled too quickly, when the impurity concentration is high, or when the boiling point of the solvent is higher than the melting point of the solute.[12] To resolve this, heat the solution to re-dissolve the oil, add a small amount of additional hot solvent, and allow it to cool much more slowly.[12]

  • Problem: Low Crystal Yield.

    • Cause & Solution: This is typically caused by using too much solvent during the dissolution step or by not cooling the solution sufficiently.[11] Ensure the absolute minimum amount of hot solvent is used. After slow cooling to room temperature, always place the flask in an ice bath to maximize precipitation.[12]

  • Problem: Different Crystal Forms (Polymorphism) are Observed.

    • Cause & Solution: Polymorphism is highly sensitive to crystallization conditions.[4] The solvent choice, cooling rate, temperature, and level of supersaturation can all influence which polymorph crystallizes.[11] To control polymorphism, standardize all crystallization conditions meticulously. The most effective control strategy is often "seeding"—introducing a small crystal of the desired polymorph into the supersaturated solution to template its growth.[15]

Conclusion

The successful crystallization of 4-Amino-3-fluorobenzenesulfonamide analogs is a blend of science, strategy, and careful experimental execution. By understanding the fundamental roles of intermolecular forces and systematically selecting solvents and methods, researchers can exert precise control over the purification and solid-form properties of these valuable compounds. The protocols and troubleshooting guides provided herein serve as a robust foundation for developing tailored, reproducible crystallization processes, ultimately leading to higher quality APIs for research and development.

References

  • Technical Support Center: Recrystallization of Sulfonamide Products - Benchchem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGsT_-f2LEzMXKACcdW2NNtLIXEL1TDUIC7kkooZLnTiXjtJqeZ1J1FW1HxQlNl-stNa-cykBqVWBAxxvotEStHASgvci5oCbVULAjG8ZJVvVhZly0QAIWY4Psz_g2aISfW_x2krZJLw66rrL8iz0R7KiuSZ28ljEKIgVnQGmiUqKN8KIDKQu44fUWfo4yZFXdyxZk-IpaveAYUkcCxBJ0=]
  • Technical Support Center: Crystallinity of Sulfonamide Compounds - Benchchem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHoHIYO_RotaxaOOA6gogfVloJjsScNhl-D34tF6tSu8JctlcL4d8GakKXfwQmomjmU7V3dbaJJiap39lxwnqmlPmX33ivnLrYQyje8tJaXwwAQkQXWov25hegHVSj8j3sKGxSBjrTX7zo_MIh7ZqBCuDOyGTREun6e9ytVWCSOrfQ2bNXuWaDvnE9xnkaFouwgqErWDgaOgNpO3wE=]
  • Pharmaceutical Crystallization in drug development - Syrris. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGNsEibCo6YIo0L4oeKzQUtZD020O91lTbJL_ReikV7BHqRku8R0bmVjHvpuZykTCk8r5YjVP9qXn2IMx7OVLsODo7I9TyxXyWpL4UkzrMNdVsntKq3uAdMN6YbL3zr9wlff0ouwCWFRc_apgkvNwV87CFQzHYk]
  • (PDF) Polymorphism in Sulfonamides - ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1TaHV3z-ezJY_Ho6XQZUg72HGkIh23OFIorJ_VoH2KpNee7o4TGRVUUeu7MCTuX8S-7V0k2N3eAjYX8VhrgBQ4e435nefUUOm6nG_NsBbb_8vaYJUG6RO8SL4fKslxR58l-O5NbD_GLPpDiFqf1cRayiyXQtA3pkC_uJkcn82dDux084JBq5nkA==]
  • Recrystallization of Active Pharmaceutical Ingredients - SciSpace. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF46jOKpzYeFVQRHP-T4u5k955maTyLE5notgDFOJPiNjqmoMgHRHphk4qKam8mO7WpG4Mn8njluB67vUpwgJYd_qvjLBWXD6bPpwHCVzxeOeH6iIz8FO1ARlXLMEfFx9ewP16Tc0tLqyVw4CrwMOei4AqmEaJgRs8ZsXaXXeROSpWjSnA7XpMffK8KgH3vqUegWkX8riCbs9o=]
  • A Brief Review on Recrystallization of Clinically Important Drugs - international journal of pharmaceutical research. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEO3aYVQcdvLfPzyc2ZStpnZEEbyLPsDt3U3xCbDmEo1YkLOmlMy-TJSGcINM1lUJk1nm7Mw44AqFKlmFgeSGHXrUfuh73E7lIDR0vlZVLv7_oX5LWY-63nszGqLNPVBU_n5rFFnyc4cDdzmJmItzLSZfqgyQ==]
  • Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHxbWY8VRqi7wux4IDIiiC-ALb1sse0YCVDqXY5EK9kUsldKfDjOVL3SIYvtT_GUoWdu8NODHdaTu3etqZc5v4m_h9FWuaJzdO1xbimxfNxlLF2xRtw2pj3NtM4WUOd4q3scZBjLXsmMEj_SnDYW00Xncm3G3yFid5EUF6nxi0O4B6xz5-cnFKb473CGJUD7OP2Jq1jQrT9czLy3uVi0HfA-Pa1TlaUsgw=]
  • Recrystallization of Active Pharmaceutical Ingredients | Request PDF - ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHe4YJHUG7i-seoAD_e5Ise5CHvUNjIM4sxaNW9qa9Eb66WMJnwN7SyZJhMUu65zlODmINfcSbp3EeGV6jpQB6YaazEyKSVejfBARJ7CriScWtFzHBaxsUoQso1X1iu5UsySgYttuQ_TDLVlilYKgoO_WW-4kNPPLOgibFi8vDz0LPXnzMHf6v_pGcDhbDu-N7ubbHhmMfjVFtuFn1SA1UmnB_Mjw==]
  • Influence of fluorine side-group substitution on the crystal structure formation of benzene-1,3,5-trisamides - RSC Publishing. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHVE7kwNVeNeVQu1V3PZpScpSkOSLGQxu6x5gtrMKiRZcQtCjWHYAdXYVRSr2sEtn1aoX9-sOF9g8n0ACWAzAay3mcQylEYikeTzqlU_IVZ2NqiXu5PyrQIjT6om7AgnmVcf_hB5EqofPajvClNlsf0fCOro1iUXVOh4vmr]
  • Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides - ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZRPVaeOyJACd0XIFFrJl-jAMSarQ-WmmdYGnOkw0kvCgeq4UMo_UNiEfrPpdfghMqoZ7OrOPb6uPNyEu18b_kSJ8QSCkBm8YD_bwuHCSaxsSRFkurLsxAF0bXCAMQ_63sLJEw7fu0jnLn6-D34tx3mFln6vZjx4kz_FBfm6orZIc-SEOhBgdGnyTAwQBt_O2Tm7nFgUl6IE_MlCAilqGkKLKF2REaveccltmq4KK-sEhEm-7cdxwQ7oAzNpZbwLd1F24mZmW7PxfL8-wUN3BnUQCiLk9Zi3ZKxw==]
  • Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide - MDPI. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWKot_ZcJmCNK_dUBP95itQSFK6gk8Bjz-C_ku7CP1c7aJndLNYztBzr3Au58DxHwzA_CDdtHEfDGulSe69ynJZj35nJevLzLsdJBNA2nxX4aVlJrp9rJSc_6tC1nQvfMiMSt7]
  • Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate, and diethyl 4,4′-(diazene-1,2-diyl)bis(3,5-difluorobenzoate) - PMC - PubMed Central. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6agkHT5cfsrkF2RHtt_9ktZstLSiNwO9hDZUfNw6kR2iRw-Kn8O_0nSWW_7WReYe2rpG1xYomz24enw7AqFANw3sBp8ujqTXEYxzU-km-boQtY350ZWLCDTbwyieXO45EC7g54vEZtzf3pvfd]
  • Sulfonamide Molecular Crystals: Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks | Crystal Growth & Design - ACS Publications. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgYuR5IgpKeNPuSKWgjkMdDntQUvxJ4DEEgRD_HtECY7fU01UXj4oebVYvrOYH2mvQK8x-3RSRbuWj_eGmoP_RNTRtXpAuhZljR5MfvE3FFmEnMFPvMLROKfE-rHYaGY3Jb3GUGgrjsWA=]
  • Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PubMed Central. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGfUOfQCPrV9IikN6Qbhuw5UWNAxbyw38nGhvXmJq4FNA4GakWn9-_8N-5Ako_9tijeY6NrYtt7FfBsC3cfTbj9YgW-fiE3_DFgWmZfGAwhy-Ic9h02CaxcNDvlVe2meTmfg-tegZaQcGA9pVmW]
  • Technical Support Center: Crystallization of 4-Amino-N-(3,5-dichlorophenyl)benzamide - Benchchem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGiWZICI4PBr-g4frGYabLGNAvB3kh_-OLiZHjHPjTL7Sq64jI3CX8Mz1OIpXEwNoOL5fKs4tj1HWCzO5DOwTEJ3NiHmCyNVqNbyCBd-6s5KR-NVG1NwnxYSHKA1GM54411dLvJEOXkaaTTRjzfFDAm-SCgCaKZIf6C-QoVj7myCIdsEPkmm0GTaEhb1M-a0HE9UemfbSwqA4YKjmRVvl9gwyFqKXgEQk_FzMGD6G5]

Sources

Method

Application Notes and Protocols for Coupling Reactions Involving 4-Amino-3-fluorobenzenesulfonamide

Introduction: The Strategic Importance of 4-Amino-3-fluorobenzenesulfonamide in Modern Synthesis 4-Amino-3-fluorobenzenesulfonamide is a key building block in contemporary organic synthesis, particularly within the realm...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of 4-Amino-3-fluorobenzenesulfonamide in Modern Synthesis

4-Amino-3-fluorobenzenesulfonamide is a key building block in contemporary organic synthesis, particularly within the realms of pharmaceutical and materials science. Its unique trifunctional nature—a primary aromatic amine, a sulfonamide, and a fluorine substituent—offers a versatile platform for molecular elaboration. The strategic placement of the fluorine atom ortho to the amino group introduces significant electronic and conformational effects, which can be exploited to fine-tune the physicochemical and pharmacological properties of target molecules. This includes enhancing metabolic stability, modulating pKa, and improving binding affinity to biological targets.[1][2]

This guide provides an in-depth exploration of the principal coupling reactions involving 4-Amino-3-fluorobenzenesulfonamide, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of Suzuki-Miyaura, Buchwald-Hartwig, and amide coupling reactions, providing a robust framework for their successful application.

I. Palladium-Catalyzed C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates.[3][4] In the context of 4-Amino-3-fluorobenzenesulfonamide, this reaction is pivotal for the synthesis of biaryl and heteroaryl sulfonamides, which are prevalent motifs in a wide range of bioactive molecules.

Mechanistic Insights

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of elementary steps involving a palladium catalyst.[4][5]

Catalytic Cycle of the Suzuki-Miyaura Reaction

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition (Ar-X) Ar-Pd(II)-OR'(L2) Ar-Pd(II)-OR'(L2) Ar-Pd(II)-X(L2)->Ar-Pd(II)-OR'(L2) Ligand Exchange (Base) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-OR'(L2)->Ar-Pd(II)-Ar'(L2) Transmetalation (Ar'-B(OR)2) Ar-Pd(II)-Ar'(L2)->Pd(0)L2 Reductive Elimination (Ar-Ar') Suzuki_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification cluster_analysis Analysis Reagents Weigh Reagents: - Aryl Halide - Boronic Acid - Base - Catalyst Setup Assemble Reaction (Inert Atmosphere) Reagents->Setup Glassware Dry Glassware Glassware->Setup Solvent Add Degassed Solvent Setup->Solvent Heating Heat and Stir Solvent->Heating Monitoring Monitor Progress (TLC, LC-MS) Heating->Monitoring Quench Cool and Quench Monitoring->Quench Extract Extraction Quench->Extract Dry Dry and Concentrate Extract->Dry Purify Column Chromatography Dry->Purify Characterize Characterize Product (NMR, MS, etc.) Purify->Characterize Buchwald_Hartwig_Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition (Ar-X) [(Ar)(Amine)Pd(II)L2]X [(Ar)(Amine)Pd(II)L2]X Ar-Pd(II)-X(L2)->[(Ar)(Amine)Pd(II)L2]X Amine Coordination Ar-Pd(II)-NR'R''(L2) Ar-Pd(II)-NR'R''(L2) [(Ar)(Amine)Pd(II)L2]X->Ar-Pd(II)-NR'R''(L2) Deprotonation (Base) Ar-Pd(II)-NR'R''(L2)->Pd(0)L2 Reductive Elimination (Ar-NR'R'') Amide_Coupling R-COOH Carboxylic Acid O-Acylisourea O-Acylisourea Intermediate R-COOH->O-Acylisourea Carbodiimide R'-N=C=N-R' Carbodiimide->O-Acylisourea Amide Amide Product (R-CO-NH-R'') O-Acylisourea->Amide Urea Urea Byproduct O-Acylisourea->Urea Amine R''-NH2 Amine->Amide

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-Amino-3-fluorobenzenesulfonamide

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of 4-Amino-3-fluorobenzenesulfonamide. This document provides a comprehensive,...

Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of 4-Amino-3-fluorobenzenesulfonamide. This document provides a comprehensive, in-depth guide to navigate the complexities of this multi-step synthesis, focusing on maximizing yield and purity. The protocols and troubleshooting sections are based on established chemical principles and field-proven insights to ensure reliability and reproducibility.

Introduction: The Synthetic Challenge

The synthesis of 4-Amino-3-fluorobenzenesulfonamide is a nuanced process that requires careful control over reaction conditions to achieve high yields and avoid the formation of impurities. The presence of both an amino group and a fluorine atom on the benzene ring introduces challenges in regioselectivity and reactivity. This guide outlines a robust five-step synthetic pathway, offering detailed protocols and solutions to common problems encountered during the experiment.

Overall Synthetic Workflow

The synthesis of 4-Amino-3-fluorobenzenesulfonamide can be logically approached through the following five key stages, starting from 2-fluoroaniline:

Synthetic_Workflow Start 2-Fluoroaniline Step1 Step 1: Acetylation (Amine Protection) Start->Step1 Intermediate1 N-(2-fluorophenyl)acetamide Step1->Intermediate1 Step2 Step 2: Chlorosulfonation Intermediate1->Step2 Intermediate2 4-Acetamido-3-fluorobenzene-1-sulfonyl chloride Step2->Intermediate2 Step3 Step 3: Amination Intermediate2->Step3 Intermediate3 N-(4-sulfamoyl-2-fluorophenyl)acetamide Step3->Intermediate3 Step4 Step 4: Hydrolysis (Deprotection) Intermediate3->Step4 End 4-Amino-3-fluorobenzenesulfonamide Step4->End

Caption: Overall synthetic pathway for 4-Amino-3-fluorobenzenesulfonamide.

Step 1: Acetylation of 2-Fluoroaniline (Amine Protection)

Objective: To protect the highly reactive amino group as an acetamide to prevent unwanted side reactions during the subsequent electrophilic aromatic substitution (chlorosulfonation). The acetyl group is a good protecting group as it is stable under the conditions of the next step and can be easily removed later.

Detailed Experimental Protocol
  • In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 g of 2-fluoroaniline in 100 mL of 10% aqueous hydrochloric acid.

  • Stir the solution until the 2-fluoroaniline has completely dissolved to form the hydrochloride salt.

  • In a separate beaker, prepare a solution of 15 g of sodium acetate in 50 mL of water.

  • To the stirred 2-fluoroaniline hydrochloride solution, add 12 mL of acetic anhydride in one portion.

  • Immediately following the addition of acetic anhydride, add the sodium acetate solution to the reaction mixture.

  • A white precipitate of N-(2-fluorophenyl)acetamide should form instantly.

  • Continue stirring the mixture for 30 minutes at room temperature.

  • Cool the flask in an ice bath for another 30 minutes to ensure complete precipitation.

  • Collect the white solid by vacuum filtration and wash the filter cake with cold deionized water (3 x 50 mL).

  • Dry the product in a vacuum oven at 60-70 °C to a constant weight.

Troubleshooting & FAQs: Step 1
Question/Issue Possible Cause(s) Recommended Solution(s)
Low yield of N-(2-fluorophenyl)acetamide. Incomplete dissolution of 2-fluoroaniline; Insufficient amount of acetic anhydride or sodium acetate; Product loss during filtration.Ensure complete formation of the hydrochloride salt before adding acetic anhydride. Use a slight excess of acetic anhydride and sodium acetate. Ensure the product is fully precipitated by cooling before filtration.
The product is oily and does not solidify. Presence of unreacted 2-fluoroaniline or excess acetic anhydride.Wash the crude product thoroughly with cold water to remove impurities. If the product remains oily, attempt to triturate with cold hexanes to induce crystallization.
How do I confirm the reaction is complete? Monitor the reaction by Thin Layer Chromatography (TLC). The disappearance of the 2-fluoroaniline spot and the appearance of a new, less polar spot for N-(2-fluorophenyl)acetamide indicates the reaction is complete.

Step 2: Chlorosulfonation of N-(2-fluorophenyl)acetamide

Objective: To introduce a chlorosulfonyl group (-SO₂Cl) onto the aromatic ring. The acetamido group is an ortho-, para-director. Due to steric hindrance from the acetamido group, the sulfonation will predominantly occur at the para-position relative to it.

Detailed Experimental Protocol
  • Caution: This reaction should be performed in a well-ventilated fume hood as it involves corrosive reagents and evolves HCl gas.

  • In a 250 mL three-necked flask equipped with a dropping funnel, a mechanical stirrer, and a gas outlet connected to a trap for HCl, place 50 mL of chlorosulfonic acid and cool it to 0-5 °C in an ice-salt bath.

  • Slowly add 10.0 g of dry N-(2-fluorophenyl)acetamide in small portions to the stirred chlorosulfonic acid, ensuring the temperature does not rise above 10 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat it to 60-70 °C for 2 hours.

  • Cool the reaction mixture back to room temperature and pour it carefully onto 200 g of crushed ice with vigorous stirring.

  • A white solid, 4-acetamido-3-fluorobenzene-1-sulfonyl chloride, will precipitate.

  • Collect the solid by vacuum filtration and wash it thoroughly with ice-cold water until the filtrate is neutral.

  • Dry the product in a vacuum desiccator over P₂O₅.

Troubleshooting & FAQs: Step 2
Question/Issue Possible Cause(s) Recommended Solution(s)
The reaction mixture turns dark, and the yield is low. The reaction temperature was too high, leading to side reactions and decomposition.Maintain strict temperature control during the addition of N-(2-fluorophenyl)acetamide. Ensure the starting material is completely dry, as moisture can lead to the hydrolysis of chlorosulfonic acid.
The product is difficult to filter and appears gummy. Incomplete reaction or the presence of polysulfonated byproducts.Ensure the reaction is heated for the specified time to drive it to completion. The gummy nature can sometimes be improved by triturating the crude product with a small amount of cold diethyl ether.
How can I be sure about the position of the sulfonyl chloride group? The directing effect of the acetamido group strongly favors para-substitution. The structure can be confirmed by ¹H NMR and ¹³C NMR spectroscopy, where the coupling patterns of the aromatic protons will be indicative of the substitution pattern.

Step 3: Amination of 4-Acetamido-3-fluorobenzene-1-sulfonyl chloride

Objective: To convert the sulfonyl chloride group into a sulfonamide group by reacting it with ammonia.

Detailed Experimental Protocol
  • In a 250 mL Erlenmeyer flask, add 10.0 g of 4-acetamido-3-fluorobenzene-1-sulfonyl chloride to 100 mL of concentrated aqueous ammonia (28-30%).

  • Stir the mixture vigorously at room temperature for 1 hour. The reaction is exothermic, so initial cooling in an ice bath may be necessary.

  • A white solid of N-(4-sulfamoyl-2-fluorophenyl)acetamide will form.

  • Collect the solid by vacuum filtration and wash it with cold water.

  • Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain pure N-(4-sulfamoyl-2-fluorophenyl)acetamide.

  • Dry the purified product in a vacuum oven.

Troubleshooting & FAQs: Step 3
Question/Issue Possible Cause(s) Recommended Solution(s)
Low yield of the sulfonamide. Hydrolysis of the sulfonyl chloride back to the sulfonic acid due to excess water or prolonged reaction time at elevated temperatures.Use a concentrated ammonia solution and maintain a low temperature initially. Ensure the sulfonyl chloride is added to the ammonia solution and not the other way around to maintain an excess of the nucleophile.
The product is contaminated with the starting material. Incomplete reaction.Increase the reaction time or use a slight excess of ammonia. Gentle warming (to 40-50 °C) can also help to drive the reaction to completion, but this should be done cautiously to avoid hydrolysis.

Step 4: Hydrolysis of N-(4-sulfamoyl-2-fluorophenyl)acetamide (Deprotection)

Objective: To remove the acetyl protecting group from the amino function to yield the final product, 4-Amino-3-fluorobenzenesulfonamide.

Detailed Experimental Protocol
  • In a 250 mL round-bottom flask, suspend 8.0 g of N-(4-sulfamoyl-2-fluorophenyl)acetamide in 80 mL of 10% hydrochloric acid.

  • Heat the mixture to reflux for 1-2 hours, or until the solid has completely dissolved.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the solution to room temperature and then in an ice bath.

  • Carefully neutralize the solution with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

  • The product, 4-Amino-3-fluorobenzenesulfonamide, will precipitate as a white solid.

  • Collect the solid by vacuum filtration, wash with cold water, and dry.

  • Recrystallization from water or an ethanol-water mixture can be performed for further purification if necessary.

Troubleshooting & FAQs: Step 4
Question/Issue Possible Cause(s) Recommended Solution(s)
Incomplete hydrolysis. Insufficient reaction time or acid concentration.Increase the reflux time and monitor the reaction progress by TLC. If necessary, a higher concentration of hydrochloric acid can be used, but this should be done with care to avoid potential side reactions.
Low yield upon neutralization. The product may have some solubility in the aqueous medium. The pH was not adjusted correctly.Ensure the solution is sufficiently cooled before and during neutralization to minimize the solubility of the product. Carefully adjust the pH to be slightly alkaline to ensure complete precipitation.
The final product is discolored. Formation of colored impurities due to oxidation or side reactions.Perform the neutralization step at a low temperature. If the product is still discolored, a charcoal treatment during the recrystallization step can help to remove colored impurities.

Summary of Key Reaction Parameters

Step Reactants Reagents Solvent Temperature Typical Yield
1. Acetylation 2-FluoroanilineAcetic anhydride, Sodium acetateWater, HClRoom Temp.>90%
2. Chlorosulfonation N-(2-fluorophenyl)acetamideChlorosulfonic acidNone0-70 °C70-80%
3. Amination 4-Acetamido-3-fluorobenzene-1-sulfonyl chlorideAqueous AmmoniaWaterRoom Temp.>85%
4. Hydrolysis N-(4-sulfamoyl-2-fluorophenyl)acetamideHydrochloric acid, Sodium bicarbonateWaterReflux>90%

Logical Relationships in Synthesis

Logical_Relationships cluster_protection Amine Protection cluster_functionalization Ring Functionalization cluster_deprotection Final Deprotection Protecting_Amine Protect Amine Group (Acetylation) Increased_Stability Increases stability to strong electrophiles Protecting_Amine->Increased_Stability enables Directs_Substitution Ortho-, Para-directing (Para favored) Protecting_Amine->Directs_Substitution controls Chlorosulfonation Chlorosulfonation Directs_Substitution->Chlorosulfonation influences Sulfonyl_Chloride_Formation Forms reactive -SO2Cl group Chlorosulfonation->Sulfonyl_Chloride_Formation results in Amination Amination Sulfonyl_Chloride_Formation->Amination precedes Sulfonamide_Formation Forms stable -SO2NH2 group Amination->Sulfonamide_Formation yields Deprotection Remove Acetyl Group (Hydrolysis) Sulfonamide_Formation->Deprotection is followed by Final_Product Yields 4-Amino-3-fluorobenzenesulfonamide Deprotection->Final_Product leads to

Caption: Key logical relationships and dependencies in the synthesis.

References

  • Acetylation of Aniline: Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). [Link]

  • Sulfonation of Fluoroanilines: LookChem. (n.d.). Syntheses of Sulfonated Derivatives of 2-Fluoroaniline. [Link] (Note: While the provided link is for a CAS number, the search result summary points to a relevant publication on the sulfonation of 2-fluoroaniline derivatives).

  • Synthesis of 4-Acetamidobenzenesulfonyl chloride: PrepChem. (n.d.). Synthesis of 4-Acetamidobenzenesulfonyl chloride. [Link]

  • Amination of p-acetaminobenzene sulfonyl chloride: A document on the amination of p-acetaminobenzene sulfonyl chloride. [Link]

  • Hydrolysis of Acetanilide: Study.com. (n.d.). Hydrolysis of Acetanilide: Mechanism & Explanation. [Link]

  • General Sulfonamide Synthesis: International Journal of Pharmaceutical Sciences Review and Research. (2019). Synthesis and Evaluation of Antibacterial Activity of -4,5- Substituted thiophene - Sulphonamide Derivatives. [Link]

  • Deprotection of Acetanilides: Digital Commons@ETSU. (2015). Methodology Study of N-deacetylation of 4-acetamido-perfluoroalkylbenzenesulfonimide. [Link]

Optimization

Purification challenges for 4-Amino-3-fluorobenzenesulfonamide

Welcome to the technical support guide for 4-Amino-3-fluorobenzenesulfonamide. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 4-Amino-3-fluorobenzenesulfonamide. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this key pharmaceutical intermediate. Our goal is to equip you with the foundational knowledge and practical protocols to overcome common challenges, ensuring the highest purity for your downstream applications.

Introduction: The Purification Challenge

4-Amino-3-fluorobenzenesulfonamide is a sulfonamide derivative whose structure presents a unique set of purification challenges. The presence of an acidic sulfonamide group, a basic amino group, and a polar C-F bond imparts a complex polarity profile. This can lead to issues such as poor solubility in common organic solvents, co-precipitation of related impurities, and difficulties in achieving baseline separation during chromatography. This guide is designed to address these specific issues with scientifically-grounded solutions.

Section 1: Core Physicochemical Properties & Impurity Profile

A thorough understanding of the molecule's properties is the first step in designing a robust purification strategy. The key is to exploit the differences, however subtle, between the target compound and its impurities.

Table 1: Physicochemical Properties of 4-Amino-3-fluorobenzenesulfonamide

PropertyValueSource
CAS Number2368-84-5[1]
Molecular FormulaC₆H₇FN₂O₂S[1]
Molecular Weight190.20 g/mol [1]
Melting Point167-171 °C
AppearancePowder
pKa (estimated)Sulfonamide (NH): ~10; Anilinium (NH₃⁺): ~2-3N/A
Common Process-Related Impurities

Impurities often arise from the synthetic route, stemming from starting materials, by-products, or degradation. For a typical synthesis involving the chlorosulfonation of 2-fluoroaniline followed by amination, potential impurities include:

  • Isomeric Aminofluorobenzenesulfonamides: Positional isomers (e.g., 3-Amino-4-fluorobenzenesulfonamide) that may have very similar polarities.

  • Starting Materials: Unreacted 2-fluoroaniline or related precursors.

  • Di-substituted Byproducts: Impurities formed from undesired side reactions during synthesis.

  • Hydrolysis Products: The corresponding sulfonic acid (4-amino-3-fluorobenzenesulfonic acid) if the sulfonamide is exposed to harsh acidic or basic conditions.

  • Oxidation Products: The aniline moiety is susceptible to oxidation, which can lead to colored impurities.

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered by researchers.

Q1: What are the best starting solvents for recrystallizing 4-Amino-3-fluorobenzenesulfonamide? A1: Due to its polar nature, protic solvents are often the best starting point. Ethanol, isopropanol, or water are common choices. The key is to find a solvent in which the compound is sparingly soluble at room temperature but fully soluble at an elevated temperature. For many sulfonamides, a mixture of ethanol and water can be highly effective, as it allows you to fine-tune the polarity to maximize recovery while leaving impurities behind.[2]

Q2: I'm consistently getting an oil instead of crystals during recrystallization. What's happening and how can I fix it? A2: "Oiling out" typically occurs for two reasons: 1) The presence of impurities is depressing the melting point of your compound below the boiling point of the solvent, or 2) The solution is too supersaturated, causing the compound to separate as a liquid phase.[3]

  • Causality: The functional groups on your molecule can form strong intermolecular hydrogen bonds, but impurities disrupt the crystal lattice formation required for solidification.

  • Solution: First, try cooling the solution much more slowly to give the molecules time to orient themselves into a crystal lattice. If that fails, re-heat the solution to dissolve the oil and add a small amount of additional solvent to reduce the saturation level. Using a co-solvent system (e.g., adding a non-polar "anti-solvent" like heptane very slowly to a solution in ethyl acetate) can also effectively induce crystallization.[3]

Q3: My compound appears to be degrading during purification, especially on a silica gel column. What causes this? A3: 4-Amino-3-fluorobenzenesulfonamide contains both an acidic sulfonamide and a basic aniline functional group, making it amphoteric. Standard silica gel is acidic and can strongly interact with the basic amino group, sometimes leading to irreversible adsorption or on-column degradation.[4][5] The amino group is also prone to oxidation, which can be catalyzed by trace metals or acidic conditions.

Q4: What are the recommended storage conditions for the purified compound? A4: The compound should be stored at room temperature or refrigerated (0-8 °C), protected from light and moisture, to prevent degradation. The primary stability concerns for amino-containing aromatic compounds are oxidation and light sensitivity.[6][7] Long-term storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for analytical standards.

Section 3: In-Depth Troubleshooting Guides

Guide 1: Systematic Approach to Recrystallization

Recrystallization is a powerful, cost-effective technique for removing small amounts of impurities. Success hinges on a systematic approach to solvent selection and execution.

  • Preparation: Place ~10-20 mg of your crude material into several small test tubes.

  • Solvent Addition: To each tube, add a different solvent (e.g., water, ethanol, isopropanol, ethyl acetate, acetone, toluene) dropwise at room temperature, vortexing after each addition.

  • Solubility Assessment:

    • Good Candidate: The compound is poorly soluble at room temperature.

    • Poor Candidate: The compound dissolves readily at room temperature.

  • Heating: For the "Good Candidates," heat the mixture to the solvent's boiling point. Add the minimum amount of additional hot solvent needed to fully dissolve the solid.

  • Cooling & Observation: Allow the clear solution to cool slowly to room temperature, then place it in an ice bath. Observe for crystal formation. The ideal solvent will yield a high recovery of crystalline solid.

The following diagram outlines a decision-making process for troubleshooting common recrystallization issues.

G start Start with Crude 4-Amino-3-fluorobenzenesulfonamide solvent_screen Perform Solvent Screen (Protocol 1) start->solvent_screen ideal_solvent Ideal Solvent Found? solvent_screen->ideal_solvent proceed Proceed with Bulk Recrystallization ideal_solvent->proceed Yes no_ideal No Single Ideal Solvent ideal_solvent->no_ideal No dissolved Dissolve in 'Good' Solvent Cool Slowly proceed->dissolved cosolvent Test Co-Solvent Systems (e.g., Ethanol/Water, EtOAc/Heptane) no_ideal->cosolvent cosolvent->dissolved crystals_form Crystals Form? dissolved->crystals_form oiling_out Compound 'Oils Out' crystals_form->oiling_out No, Oils Out no_precipitate No Precipitation crystals_form->no_precipitate No, Stays in Solution collect Collect Crystals, Wash, and Dry crystals_form->collect Yes reheat Re-heat, Add More Solvent (1-5% vol), Cool Slower oiling_out->reheat scratch Scratch Inner Surface with Glass Rod no_precipitate->scratch reheat->dissolved seed Add a Seed Crystal scratch->seed evaporate Slowly Evaporate Solvent or Add Anti-Solvent seed->evaporate evaporate->dissolved G start Start: Crude material requires chromatography tlc Run TLC with Hexane/EtOAc (7:3) start->tlc rf_check Is Rf between 0.2-0.4? tlc->rf_check high_rf Rf > 0.4 (Too High) rf_check->high_rf Yes, but Rf > 0.4 low_rf Rf < 0.2 (Too Low) rf_check->low_rf Yes, but Rf < 0.2 good_rf Rf is good, but shows streaking/tailing rf_check->good_rf Yes, but Tailing run_column Run Silica Column with Optimized Mobile Phase rf_check->run_column Rf is good, no tailing decrease_polarity Decrease Mobile Phase Polarity (e.g., Hexane/EtOAc 9:1) high_rf->decrease_polarity increase_polarity Increase Mobile Phase Polarity (e.g., Hexane/EtOAc 1:1 or DCM/MeOH) low_rf->increase_polarity add_modifier Add 0.5% Triethylamine (TEA) to Mobile Phase good_rf->add_modifier decrease_polarity->tlc increase_polarity->tlc add_modifier->tlc still_poor Separation Still Poor? run_column->still_poor consider_rp Switch to Reverse-Phase (C18) with Water/Acetonitrile +/- pH modifier still_poor->consider_rp Yes success Pure Compound Obtained still_poor->success No consider_rp->success

Sources

Troubleshooting

Technical Support Center: Troubleshooting Impurities in 4-Amino-3-fluorobenzenesulfonamide Synthesis

Welcome to the technical support center for the synthesis of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges en...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this critical pharmaceutical intermediate. Our focus is on providing in-depth, mechanistically-grounded answers to troubleshoot and mitigate the formation of common impurities, ensuring the integrity and quality of your final product.

Section 1: The Synthetic Landscape & Common Impurity Hotspots

This section provides a foundational understanding of the primary synthetic route and highlights the critical control points where impurities are most likely to be introduced.

Q1: What is the most common synthetic route for 4-Amino-3-fluorobenzenesulfonamide, and where do impurities typically arise?

A1: The most prevalent and industrially scalable synthesis of 4-Amino-3-fluorobenzenesulfonamide is a multi-step process starting from 2-fluoroaniline. The core strategy involves protecting the highly reactive amino group, followed by electrophilic sulfonation, conversion to the sulfonamide, and final deprotection. Each of these steps is a potential "hotspot" for impurity generation.

The general pathway is as follows:

  • Protection: The amino group of 2-fluoroaniline is protected, most commonly via acetylation with acetic anhydride, to form N-(2-fluorophenyl)acetamide. This is crucial to prevent side reactions and to properly direct the subsequent sulfonation.[1]

  • Chlorosulfonation: The protected intermediate is reacted with an excess of chlorosulfonic acid. This is a key electrophilic aromatic substitution step where the sulfonyl chloride group is introduced onto the aromatic ring. The directing effects of the acetamido group (ortho, para-directing) and the fluorine atom (ortho, para-directing but deactivating) primarily favor substitution at the para-position relative to the acetamido group.

  • Amination (Ammonolysis): The resulting 4-acetamido-3-fluorobenzenesulfonyl chloride is carefully reacted with ammonia (typically aqueous ammonia) to form the sulfonamide.[2]

  • Deprotection (Hydrolysis): The acetyl protecting group is removed, usually by acid or base hydrolysis, to yield the final product, 4-Amino-3-fluorobenzenesulfonamide.

Impurities are not just random occurrences; they are the logical outcomes of competing chemical pathways. The diagram below illustrates the main synthetic route and pinpoints the origin of common impurities.

G cluster_0 Step 1: Protection cluster_1 Step 2: Chlorosulfonation cluster_2 Step 3: Amination cluster_3 Step 4: Deprotection A 2-Fluoroaniline B N-(2-fluorophenyl)acetamide A->B Acetic Anhydride I1 Unreacted 2-Fluoroaniline A->I1 Incomplete Reaction C 4-Acetamido-3-fluorobenzenesulfonyl chloride B->C ClSO3H D N-(4-sulfamoyl-2-fluorophenyl)acetamide C->D NH3 / H2O I2 Isomeric Sulfonyl Chlorides C->I2 Poor Regiocontrol I3 Hydrolysis Product: Sulfonic Acid C->I3 Moisture Contamination E 4-Amino-3-fluorobenzenesulfonamide (Product) D->E H+ or OH- I4 Oxidative Polymers E->I4 Air/Heat Exposure G A Crude Product Analysis (HPLC/UPLC) B Peak Detected Above Reporting Threshold? A->B C No Further Action Required B->C No D Characterize Peak by LC-MS (Obtain Accurate Mass) B->D Yes E Does Mass Match a Known Impurity? D->E F Confirm with Reference Standard E->F Yes G Isolate Impurity (Prep-HPLC or SFC) E->G No I Identify Root Cause (Review Synthesis Step) F->I H Full Structural Elucidation (1D/2D NMR, IR) G->H H->I J Implement Corrective Action (Modify Process) I->J K Monitor in Subsequent Batches J->K L Process is Validated K->L

Caption: A systematic workflow for impurity identification and control.

References

  • CN105646245A - 4-amino-3-fluorophenol and preparation method thereof.
  • Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides... MDPI. [Link]

  • Reactions of Aniline. Chemistry Steps. [Link]

  • 4-Amino-3-fluorobenzene-1-sulfonamide | C6H7FN2O2S. PubChem. [Link]

  • Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols. National Institutes of Health (NIH). [Link]

  • US4698445A - 4-amino benzenesulfonamides.
  • US8895696B1 - Methods for synthesizing difficult peptides.
  • Recent Trends in Analytical Techniques for Impurity Profiling. Austin Publishing Group. [Link]

  • CHEMICAL REACTION OF AMINE WITH ARYL SULPHONYL CHLORIDE AND NITROUSACID. YouTube. [Link]

  • Aniline Impurities and Related Compound. Veeprho. [Link]

  • SYNTHESIS AND CHARACTERIZATION OF IMPURITY F IN 4-AMINO-N-(5-METHYL ISOXAZOL-3-YL) BENZENE SULFONAMIDE DRUG SYNTHESIS. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: A Journal of Pharmaceutical Science. [Link]

  • Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. ResearchGate. [Link]

  • Impurity Profiling and its Significance Active Pharmaceutical Ingredients. Journal of Drug Delivery and Therapeutics. [Link]

  • Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. [Link]

  • US2944880A - Water-soluble dyestuffs.
  • Impurity profiling and drug characterization: backdrop and approach. Indo American Journal of Pharmaceutical Sciences. [Link]

  • CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
  • Aromatic sulphonation. Part 59. Sulphonation of aniline in concentrated aqueous and fuming sulphuric acid. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • CN105237446A - Synthetic method of p-aminobenzenesulfonamide.
  • Degradation of Fluorobenzene and Its Central Metabolites 3-fluorocatechol and 2-fluoromuconate by Burkholderia Fungorum FLU100. PubMed. [Link]

  • Amino acids: aspects of impurity profiling by means of CE. PubMed. [Link]

  • Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

  • Degradation of Fluorobenzene by Rhizobiales Strain F11 via ortho Cleavage of 4-Fluorocatechol and Catechol. National Institutes of Health (NIH). [Link]

  • Aniline. Wikipedia. [Link]

Sources

Optimization

Overcoming solubility issues of 4-Amino-3-fluorobenzenesulfonamide in organic solvents

Introduction Welcome to the technical support guide for 4-Amino-3-fluorobenzenesulfonamide (CAS No. 2368-84-5).

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support guide for 4-Amino-3-fluorobenzenesulfonamide (CAS No. 2368-84-5). This molecule is a valuable building block in medicinal chemistry, particularly in the synthesis of carbonic anhydrase inhibitors and other therapeutic agents.[1][2] A common experimental hurdle encountered by researchers is its characteristically low solubility in many standard organic solvents. This guide provides a structured, in-depth approach to understanding and overcoming these solubility challenges, moving from fundamental principles to advanced formulation strategies.

Part 1: Understanding the Root Cause - Physicochemical Properties FAQ

This section addresses the fundamental properties of 4-Amino-3-fluorobenzenesulfonamide that govern its solubility behavior.

Q1: What are the key physicochemical properties of 4-Amino-3-fluorobenzenesulfonamide?

Understanding the molecule's intrinsic properties is the first step in troubleshooting. Its structure combines features that lead to strong intermolecular forces, resulting in high crystal lattice energy.

PropertyValueSource
Molecular Formula C₆H₇FN₂O₂SPubChem[3]
Molecular Weight 190.20 g/mol PubChem[3]
Physical Form PowderSigma-Aldrich
Melting Point (mp) 167-171 °CSigma-Aldrich
XlogP (Predicted) 0.0PubChemLite[4]
Hydrogen Bond Donors 2 (from -NH₂ and -SO₂NH₂)PubChem[3]
Hydrogen Bond Acceptors 4 (from -F, -NH₂, and O=S=O)PubChem[3]

Q2: Why is this compound so poorly soluble in many organic solvents?

The poor solubility stems primarily from its high crystal lattice energy. The molecule is both a hydrogen bond donor and acceptor, featuring an acidic sulfonamide proton and a basic amino group. This allows for extensive intermolecular hydrogen bonding in the solid state, creating a highly stable crystal structure that requires significant energy to disrupt. Many organic solvents cannot offer interactions strong enough to overcome these powerful forces.

Q3: How does the ortho-fluorine atom impact the molecule's solubility?

The fluorine atom has a complex, dual influence on solubility.

  • Increases Lipophilicity: Fluorine substitution generally increases the hydrophobicity of a molecule, which can aid in penetration into hydrophobic protein pockets.[5]

  • Alters Crystal Packing & Electronics: The high electronegativity of fluorine can alter the electronic distribution of the aromatic ring and participate in non-covalent interactions, including hydrogen bonding. This can lead to different, and often still very stable, crystal packing arrangements compared to its non-fluorinated analog, sulfanilamide.[6]

Part 2: Troubleshooting Guide - Practical Strategies for Solubilization

This section provides a systematic workflow for achieving dissolution, from initial solvent choice to practical enhancement techniques.

Q4: I'm starting a new experiment. Which organic solvents should I try first?

A systematic approach is crucial. Begin with highly polar, aprotic solvents known for their ability to disrupt strong hydrogen bonding networks. We recommend a tiered screening process.

Figure 1: Systematic Workflow for Solvent Selection

G cluster_0 Tier 1: High-Power Solvents cluster_1 Tier 2: Polar Protic & Aprotic Solvents cluster_2 Tier 3: Less Polar Solvents T1_Start Start with: - DMSO - DMF - NMP Decision1 Is it soluble? T1_Start->Decision1 T2_Solvents Try next: - Methanol / Ethanol - Acetone - Acetonitrile (MeCN) - Tetrahydrofuran (THF) Decision2 Is it soluble? T2_Solvents->Decision2 T3_Solvents If required for process: - Dichloromethane (DCM) - Ethyl Acetate (EtOAc) Failure Insoluble. Proceed to Enhancement Techniques (Q5). T3_Solvents->Failure Decision1->T2_Solvents No Success Success! Proceed with experiment. Decision1->Success Yes Decision2->T3_Solvents No Decision2->Success Yes

Caption: A tiered approach to solvent screening for 4-Amino-3-fluorobenzenesulfonamide.

Table 2: Recommended Organic Solvents for Initial Screening
SolventClassBoiling Point (°C)Rationale & Notes
Dimethyl Sulfoxide (DMSO) Polar Aprotic189Excellent hydrogen bond acceptor; often the best starting point. High boiling point can be difficult to remove.
Dimethylformamide (DMF) Polar Aprotic153Similar to DMSO but with a lower boiling point.
N-Methyl-2-pyrrolidone (NMP) Polar Aprotic202High-boiling solvent, effective for very stubborn solutes.
Methanol / Ethanol Polar Protic65 / 78Can participate in hydrogen bonding. Solubility is often moderate but better than in less polar solvents.
Acetonitrile (MeCN) Polar Aprotic82Less effective than DMSO/DMF but useful for chromatography and reactions where protic solvents interfere.

Q5: The compound won't dissolve in my chosen solvent, even with heating and stirring. What's next?

If simple dissolution fails, you must actively disrupt the crystal lattice energy. The next logical steps involve pH modification or the use of co-solvents.

Q6: Can I use pH adjustment to improve solubility in organic solvents?

Yes. This is a highly effective technique. The molecule is amphoteric: the sulfonamide group is weakly acidic (pKa ~10) and the aniline amino group is weakly basic (pKa ~2-3). By adding a small amount of a suitable acid or base, you can form a salt in situ. This ionic salt has drastically different (and usually much higher) solubility than the neutral form.[7]

Experimental Protocol: Small-Scale Solubility Test via pH Modification
  • Setup: In separate vials, suspend ~5 mg of 4-Amino-3-fluorobenzenesulfonamide in 1 mL of your desired organic solvent (e.g., Methanol, Acetonitrile).

  • Base Addition: To one vial, add an organic base (e.g., triethylamine, DBU) dropwise (1-5 µL) while stirring. Observe for dissolution. The base deprotonates the sulfonamide, forming a more soluble triethylammonium salt.

  • Acid Addition: To another vial, add an acid (e.g., a 4M solution of HCl in dioxane, or methanesulfonic acid) dropwise. Observe for dissolution. The acid protonates the amino group, forming a more soluble hydrochloride or mesylate salt.

  • Assessment: If the solid dissolves upon addition of the acid or base, the pH modification strategy is viable for your system. Caution: Ensure the chosen acid or base will not interfere with downstream chemistry.

Q7: What is co-solvency and how can I apply it?

Co-solvency involves using a mixture of solvents to achieve a solubility that is not possible with a single solvent.[8] Typically, a small amount of a "strong" solvent (like DMSO) is mixed with a "weak" but process-compatible bulk solvent (like methanol or ethyl acetate). The strong solvent acts to break up the solute-solute interactions, allowing the bulk solvent to then solvate the molecule.

Experimental Protocol: Determining an Optimal Co-Solvent Ratio
  • Initial Dissolution: Dissolve a known mass of the compound in the minimum possible volume of a strong solvent (e.g., 100 mg in 0.5 mL of DMSO).

  • Titration: Slowly add the weaker bulk solvent (e.g., methanol) to the concentrated solution with vigorous stirring.

  • Observe Precipitation: Note the volume at which the compound begins to precipitate. This indicates the boundary of the solubility envelope.

  • Optimization: Work with a co-solvent ratio that is well below the precipitation point to ensure the solution remains stable. For example, if precipitation occurs after adding 4.5 mL of methanol to the 0.5 mL DMSO solution (a 1:9 ratio), a safer working ratio would be 1:5 or 1:6.

Part 3: Advanced Strategies for Drug Development

When standard lab techniques are insufficient for achieving the high concentrations needed for formulation, more advanced material science approaches are necessary.

Q10: My application requires a high drug load, and the above methods are insufficient. What are the next steps?

For formulation challenges, the goal shifts from simple dissolution to creating stable, high-energy forms of the active pharmaceutical ingredient (API) that dissolve more readily.[9][10]

  • Amorphous Solid Dispersions (ASDs): This is a leading strategy for poorly soluble APIs.[11] The crystalline API is converted into an amorphous (non-crystalline) state and dispersed within a polymer matrix (e.g., PVP, HPMC). The amorphous form lacks a crystal lattice, making it much easier to dissolve. This is typically achieved via spray drying or hot-melt extrusion.

  • Co-crystals: Co-crystallization involves combining the API with another benign crystalline compound (a "co-former") to create a new multi-component crystal with significantly different and improved physicochemical properties, including solubility.[11]

  • Particle Size Reduction (Micronization/Nanonization): Reducing the particle size of the API increases its surface area-to-volume ratio, which enhances the dissolution rate according to the Noyes-Whitney equation.[8][12][13] Techniques like jet milling or nanomilling can reduce particles to the micron or sub-micron range.

Figure 2: Decision Tree for Advanced Solubilization Strategies

G Start Initial Goal: Increase Solubility/Concentration CheckThermal Is the API thermally stable? Start->CheckThermal CheckSolvent Is the API soluble in a volatile solvent? CheckThermal->CheckSolvent Yes Micronize Pursue Particle Size Reduction (Micronization) CheckThermal->Micronize No HME Pursue Hot-Melt Extrusion (Amorphous Solid Dispersion) CheckSolvent->HME No SprayDry Pursue Spray Drying (Amorphous Solid Dispersion) CheckSolvent->SprayDry Yes CoCrystal Pursue Co-Crystal Screening HME->CoCrystal If ASD fails SprayDry->CoCrystal If ASD fails

Caption: Decision-making workflow for selecting an advanced solubility enhancement technique.

Part 4: General FAQs

Q11: Will these solubilization methods affect my downstream reaction?

Absolutely.

  • Co-solvents: High-boiling solvents like DMSO or NMP can be difficult to remove and may interfere with certain reactions or product isolation.

  • Acids/Bases: Using an acid or base to form a salt will change the reaction conditions. The added reagent could catalyze side reactions or neutralize reagents added later. Always consider the compatibility of the solubilizing agent with your entire synthetic route.

Q12: How do I confirm the compound is fully dissolved and not a fine suspension?

Visual inspection against a bright light source is a good first step. For a definitive answer, filter a small aliquot of the solution through a 0.22 or 0.45 µm syringe filter (PTFE for organic solvents). If the solution remains clear and no solid is collected on the filter, it is fully dissolved.

Q13: My compound precipitates out of solution over time. How can I prevent this?

This indicates you have created a supersaturated, metastable solution. This is common when dissolving a compound with heat and then cooling to room temperature, or when using amorphous materials. To prevent precipitation:

  • Work at a lower, more stable concentration.

  • If using co-solvents, ensure you are well within the stable solubility range.

  • For formulations, "precipitation inhibitors" (often polymers) are used to maintain the supersaturated state.[9]

References

  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Pharmaceutical Technology. (2015). Solving Poor Solubility to Unlock a Drug's Potential. Retrieved from [Link]

  • Drug Discovery Online. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Retrieved from [Link]

  • Agno Pharmaceuticals. (n.d.). Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. Retrieved from [Link]

  • Kakran, M., Li, L., & Müller, R. H. (2012). Overcoming the Challenge of Poor Drug Solubility. Pharmaceutical Engineering. Retrieved from [Link]

  • Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

  • Méndez-Ardoy, A., et al. (2021). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules. Retrieved from [Link]

  • Perlovich, G. L., et al. (2020). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. Journal of Chemical & Engineering Data. Retrieved from [Link]

  • ResearchGate. (2020). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. Retrieved from [Link]

  • Ball, N. D., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters. Retrieved from [Link]

  • National Institutes of Health. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. PMC. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Solubility Enhancement Techniques. Retrieved from [Link]

  • Ainurofiq, A., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Journal of Reports in Pharmaceutical Sciences. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-amino-3-fluorobenzene-1-sulfonamide. Retrieved from [Link]

  • International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

  • Maresca, A., et al. (2014). Sulfonamides incorporating fluorine and 1,3,5-triazine moieties are effective inhibitors of three β-class carbonic anhydrases from Mycobacterium tuberculosis. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

  • Izawa, K., et al. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry. Retrieved from [Link]

  • Smirnov, S., et al. (2020). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules. Retrieved from [Link]

  • National Institutes of Health. (2012). Synthesis and Structure of Environmentally Relevant Perfluorinated Sulfonamides. PMC. Retrieved from [Link]

  • ResearchGate. (2010). Solubility of p-Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K. Retrieved from [Link]

Sources

Troubleshooting

Mitigating side reactions during 4-Amino-3-fluorobenzenesulfonamide derivatization

Welcome to the technical support center for the derivatization of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the derivatization of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying this versatile building block. Here, we address common challenges and provide in-depth, field-proven insights to help you mitigate side reactions and optimize your synthetic outcomes.

Introduction: The Challenge of Selectivity

4-Amino-3-fluorobenzenesulfonamide is a valuable starting material in medicinal chemistry, often utilized for the synthesis of carbonic anhydrase inhibitors and other biologically active compounds.[1] Its structure, however, presents a classic synthetic challenge: the presence of two nucleophilic centers, the arylamine (-NH₂) and the sulfonamide (-SO₂NH₂), complicates selective derivatization. The fluorine atom ortho to the amino group further modulates the electronic properties and reactivity of the molecule.[2][3] This guide provides a structured approach to understanding and controlling these factors.

Frequently Asked Questions (FAQs)

Q1: I am trying to acylate the sulfonamide nitrogen, but I'm seeing significant acylation on the aromatic amine as well. How can I improve selectivity?

This is a common issue of competitive reactivity. The aromatic amine is generally more nucleophilic than the sulfonamide nitrogen. To achieve selective N-sulfonamide acylation, you must either decrease the reactivity of the arylamine or enhance the reactivity of the sulfonamide.

  • Protecting the Arylamine: The most robust strategy is to temporarily protect the 4-amino group.[4] Common protecting groups for anilines that are stable to acylation conditions include tert-Butoxycarbonyl (Boc) or a trityl (Tr) group.[5][6] Once the sulfonamide is derivatized, the protecting group can be removed under specific conditions that do not affect the newly formed sulfonamide derivative.[7]

  • Reaction Conditions: In some cases, careful selection of reaction conditions can favor sulfonamide acylation. Using a strong, non-nucleophilic base can help deprotonate the sulfonamide, increasing its nucleophilicity. However, this approach is often less selective than using a protecting group.

Q2: When I perform a diazotization reaction on the 4-amino group, I get a low yield of the desired product and a lot of dark, insoluble material. What is happening?

Diazonium salts of aromatic amines are notoriously unstable and can undergo several side reactions, especially at elevated temperatures.[8][9] The dark material you are observing is likely due to the decomposition of the diazonium salt and subsequent polymerization or C-coupling reactions.[10][11]

  • Strict Temperature Control: It is critical to maintain a low temperature, typically 0-5 °C, throughout the diazotization process.[12] This minimizes the rate of decomposition of the diazonium salt.

  • In Situ Generation and Use: Diazonium salts are almost always generated and used in situ without isolation.[8][12] Prepare your coupling partner in a separate vessel and add the freshly prepared diazonium salt solution to it promptly.

  • Control of Stoichiometry: Use a slight excess of nitrous acid (generated from sodium nitrite and a strong acid) to ensure complete conversion of the amine, but avoid a large excess which can lead to side reactions.[12] Any excess nitrous acid can be quenched with sulfamic acid.[12]

Q3: Does the fluorine atom in 4-Amino-3-fluorobenzenesulfonamide affect its reactivity?

Yes, the fluorine atom has a significant electronic effect.[2] As a strongly electron-withdrawing group, it reduces the electron density of the aromatic ring and decreases the basicity and nucleophilicity of the adjacent 4-amino group.[3][13] This can make reactions at the amino group, such as acylation or alkylation, slower compared to a non-fluorinated analogue. The fluorine atom can also influence the regioselectivity of further electrophilic aromatic substitution reactions, although derivatization typically focuses on the existing functional groups.

Troubleshooting Guide: Common Derivatization Pathways

This section provides a more detailed breakdown of common issues and solutions for specific reaction types.

Scenario 1: N-Acylation of the Sulfonamide Group
Problem Potential Cause(s) Recommended Solution(s)
Low to no reaction Insufficiently activated acylating agent. Steric hindrance. The sulfonamide nitrogen is not sufficiently nucleophilic.Use a more reactive acylating agent (e.g., acyl chloride or anhydride instead of a carboxylic acid with a coupling agent). Employ a stronger, non-nucleophilic base (e.g., DBU, LiHMDS) to deprotonate the sulfonamide.
Mixture of N-amino and N-sulfonamide acylation Competitive reactivity of the two nitrogen atoms.Implement an orthogonal protecting group strategy for the 4-amino group (e.g., Boc protection).[6][7]
Di-acylation (on both nitrogens) Harsh reaction conditions (e.g., high temperature, large excess of acylating agent).Use stoichiometric amounts of the acylating agent. Lower the reaction temperature. Introduce the acylating agent slowly to the reaction mixture.
O-acylation of the sulfonamide This is generally less common but can occur with highly reactive acylating agents.This side reaction is more prevalent in peptide synthesis with hydroxyl-containing amino acids.[14] If suspected, use milder acylating agents or a different base.
Scenario 2: Derivatization via Diazotization of the Amino Group
Problem Potential Cause(s) Recommended Solution(s)
Low yield of coupled product Decomposition of the diazonium salt. Inefficient coupling reaction.Maintain strict temperature control (0-5 °C).[12] Use the diazonium salt solution immediately after preparation. Ensure the pH of the coupling reaction is optimal for the specific coupling partner.
Formation of phenolic byproducts The diazonium salt is reacting with water.Ensure the reaction is performed in a sufficiently acidic medium during diazotization to suppress this side reaction.
C-Coupling side reactions The coupling partner has multiple reactive sites.Optimize the pH and reaction conditions to favor N-coupling.[10] In some cases, blocking reactive positions on the coupling partner may be necessary.

Experimental Protocols

Protocol 1: Selective N-Sulfonamide Acylation via a Boc-Protected Intermediate

This protocol outlines a reliable, two-step method for the selective acylation of the sulfonamide nitrogen.

Step 1: Boc-Protection of the 4-Amino Group

  • Dissolve 4-Amino-3-fluorobenzenesulfonamide (1 equivalent) in a suitable solvent such as tetrahydrofuran (THF) or dioxane.

  • Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) and a base such as triethylamine (1.2 equivalents) or 4-(dimethylamino)pyridine (DMAP, 0.1 equivalents).

  • Stir the reaction at room temperature for 4-12 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Upon completion, perform an aqueous workup and purify the Boc-protected intermediate by column chromatography or recrystallization.

Step 2: Acylation of the Boc-Protected Sulfonamide

  • Dissolve the Boc-protected intermediate (1 equivalent) in an anhydrous aprotic solvent (e.g., THF, DCM).

  • Cool the solution to 0 °C and add a base (e.g., NaH, 1.1 equivalents) portion-wise.

  • Stir for 30 minutes at 0 °C to allow for deprotonation of the sulfonamide.

  • Slowly add the acylating agent (e.g., acyl chloride or anhydride, 1.05 equivalents).

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

  • Quench the reaction carefully with a saturated aqueous solution of NH₄Cl.

  • Perform an aqueous workup and purify the acylated product.

  • The Boc group can be removed with an acid such as trifluoroacetic acid (TFA) in DCM to yield the final product.[5]

Protocol 2: Diazotization and Azo Coupling

This protocol describes the in situ preparation of the diazonium salt and its subsequent use in an azo coupling reaction.

  • Preparation of the Diazonium Salt:

    • Suspend 4-Amino-3-fluorobenzenesulfonamide (1 equivalent) in an aqueous solution of a strong mineral acid (e.g., 2.5 equivalents of HCl) in a reaction vessel.

    • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

    • Dissolve sodium nitrite (NaNO₂, 1.05 equivalents) in a minimal amount of cold water.

    • Add the sodium nitrite solution dropwise to the amine suspension, ensuring the temperature remains below 5 °C.[12]

    • Stir for an additional 20-30 minutes at 0-5 °C after the addition is complete. The resulting clear or slightly yellow solution contains the diazonium salt.

  • Azo Coupling Reaction:

    • In a separate vessel, dissolve the coupling partner (e.g., a phenol or an aromatic amine, 1 equivalent) in an appropriate solvent (e.g., an aqueous basic solution for phenols).

    • Cool this solution to 0-5 °C.

    • Slowly add the freshly prepared diazonium salt solution to the solution of the coupling partner, maintaining the low temperature and appropriate pH for the coupling reaction.

    • Stir the reaction at 0-5 °C for 1-3 hours. The formation of a colored precipitate often indicates product formation.

    • Isolate the product by filtration and purify by recrystallization or column chromatography.

Visualizing the Workflow: Mitigating Side Reactions

The following diagrams illustrate the key decision-making processes in derivatizing 4-Amino-3-fluorobenzenesulfonamide.

Derivatization_Strategy start Start: 4-Amino-3-fluorobenzenesulfonamide Derivatization target Target Functional Group? start->target amino 4-Amino Group target->amino Amino sulfonamide Sulfonamide Group target->sulfonamide Sulfonamide sub_amino Reaction Type? amino->sub_amino protect_amino Protect 4-Amino Group? sulfonamide->protect_amino diazotization Diazotization sub_amino->diazotization Diazotization acylation_amino Acylation/Alkylation sub_amino->acylation_amino Acylation, etc. diaz_protocol Follow Protocol 2: - Strict Temp Control (0-5 C) - Use In Situ - Quench excess HNO2 diazotization->diaz_protocol protect_sulfonamide Protect Sulfonamide? (If reactive under conditions) acylation_amino->protect_sulfonamide acylation_amino_direct Direct Derivatization protect_sulfonamide->acylation_amino_direct No acylation_amino_protected Protect Sulfonamide -> Derivatize -> Deprotect protect_sulfonamide->acylation_amino_protected Yes protect_yes Yes (Recommended) protect_amino->protect_yes Yes protect_no No (Risk of Side Reactions) protect_amino->protect_no No protocol1 Follow Protocol 1: 1. Boc-Protect Amino Group 2. Derivatize Sulfonamide 3. Deprotect protect_yes->protocol1 risk Monitor for N-amino acylation. Optimize conditions (base, temp). protect_no->risk

Caption: Decision workflow for selective derivatization.

Troubleshooting_Diazotization start Low Yield / Dark Precipitate in Diazotization check_temp Was Temperature Maintained at 0-5 C? start->check_temp check_time Was Diazonium Salt Used Immediately? check_temp->check_time Yes solution_temp Root Cause: Diazonium Salt Decomposition Solution: Maintain strict 0-5 C control. check_temp->solution_temp No check_nitrite Was NaNO2 Added Slowly and Stoichiometrically? check_time->check_nitrite Yes solution_time Root Cause: Diazonium Salt Decomposition Solution: Use in situ immediately after formation. check_time->solution_time No solution_nitrite Root Cause: Localized High Temp / Side Reactions Solution: Add NaNO2 dropwise; quench excess. check_nitrite->solution_nitrite No final_check If all conditions met, investigate coupling partner stability and pH. check_nitrite->final_check Yes temp_no No temp_yes Yes time_no No time_yes Yes nitrite_no No nitrite_yes Yes

Caption: Troubleshooting low yields in diazotization.

References

  • Benchchem. Minimizing side products in sulfonamide synthesis.
  • Alonso, D. A., et al. (2025).
  • Marset, X., et al. (2024).
  • Biosynth. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
  • ResearchGate. (n.d.).
  • Wasa, M., et al. (2023). Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity. PMC - NIH.
  • Zhou, Y., et al. (n.d.). Effects of fluorine bonding and nonbonding interactions on 19F chemical shifts. PMC.
  • Banks, H. D. (2006). The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles.
  • Kažemėkaitė, M., et al. (2002). Diazoamino Coupling of a 4-Sulfobenzenediazonium Salt with Some Cyclic Amines. SciSpace.
  • Slaninová, J., et al. (n.d.). Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. Unknown Source.
  • Alberca, L. N., et al. (2018). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Applied Biology & Biotechnology.
  • El-Faham, A., & Albericio, F. (n.d.). Amino Acid-Protecting Groups. SciSpace.
  • Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
  • Isidro-Llobet, A., et al. (n.d.). Protecting Groups in Peptide Synthesis.
  • Benchchem. (n.d.).
  • Hartrampf, F. W., et al. (n.d.).
  • Organic Chemistry Portal. (n.d.).
  • Wang, Y., et al. (2019). The Dark Side of Fluorine. Fluoride Action Network.
  • Toyo'oka, T., et al. (1993).
  • Martinez, J., et al. (1979). Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters. PubMed.
  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide.
  • Dudutienė, V., et al. (n.d.). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Unknown Source.
  • Benchchem. (n.d.). Application Notes: Diazotization of 4-Amino-3-chlorobenzenesulfonic Acid.
  • Kažemėkaitė, M., et al. (2002). Diazoamino Coupling of a 4-Sulfobenzenediazonium Salt with Some Cyclic Amines.
  • Kalatzis, E. (1967). Reactions of N-heteroaromatic bases with nitrous acid. Part I. Diazotisation and nitrosation of α- and γ-amino-derivatives in dilute acid solutions. Journal of the Chemical Society B: Physical Organic (RSC Publishing).

Sources

Optimization

Improving the stability of 4-Amino-3-fluorobenzenesulfonamide under reaction conditions

A Guide to Improving Stability and Troubleshooting Reactions Welcome to the Technical Support Center for 4-Amino-3-fluorobenzenesulfonamide. This resource is designed for researchers, scientists, and drug development pro...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide to Improving Stability and Troubleshooting Reactions

Welcome to the Technical Support Center for 4-Amino-3-fluorobenzenesulfonamide. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions regarding the stability of this important chemical intermediate. As Senior Application Scientists, we have compiled this guide based on established chemical principles, peer-reviewed literature, and extensive laboratory experience to help you navigate the nuances of working with this versatile yet sensitive molecule.

Frequently Asked Questions (FAQs)

Here we address the most common inquiries we receive regarding the stability and handling of 4-Amino-3-fluorobenzenesulfonamide.

Q1: My assay shows a decrease in the concentration of 4-Amino-3-fluorobenzenesulfonamide in an acidic mobile phase during HPLC analysis. Is this expected?

A1: Yes, this is a potential issue. Halogenated anilines, including 4-Amino-3-fluorobenzenesulfonamide, can exhibit instability in acidic conditions. The protonated amino group can make the aromatic ring more susceptible to nucleophilic attack by components of the mobile phase, potentially leading to degradation over time. The rate of this degradation can be influenced by the specific acid used, its concentration (pH), the column temperature, and the duration of the analysis. For optimal results, it is highly recommended to use freshly prepared acidic solutions for your mobile phase and to run samples promptly after preparation.[1][2]

Q2: I've noticed my stored 4-Amino-3-fluorobenzenesulfonamide has developed a brownish tint. Is it still usable?

A2: A change in color from off-white or tan to brown is a common indicator of degradation. Aromatic amines are susceptible to oxidation, and this process can be accelerated by exposure to air (oxygen), light, and trace impurities. While a slight color change may not significantly impact the outcome of all reactions, it is a sign of reduced purity. For sensitive applications, it is advisable to use fresh, pure material. To minimize degradation during storage, keep the compound in a tightly sealed, amber-colored vial under an inert atmosphere (e.g., nitrogen or argon) and store it in a cool, dark place.[3]

Q3: What are the primary degradation pathways for 4-Amino-3-fluorobenzenesulfonamide under typical reaction conditions?

A3: The main points of instability in 4-Amino-3-fluorobenzenesulfonamide are the amino and sulfonamide functional groups, as well as the aromatic ring itself. The primary degradation pathways include:

  • Hydrolysis of the Sulfonamide Group: Under strongly acidic or basic conditions, the sulfonamide group can undergo hydrolysis to yield 4-amino-3-fluorobenzenesulfonic acid and ammonia.[4][5][6][7][8]

  • Oxidation of the Amino Group: The primary aromatic amine is susceptible to oxidation, which can lead to the formation of colored impurities and polymeric byproducts. This is often catalyzed by air and light.

  • Reactions of the Aromatic Ring: The interplay of the activating amino group and the deactivating sulfonamide group, along with the fluorine substituent, can lead to undesired side reactions on the aromatic ring, such as electrophilic or nucleophilic aromatic substitution, depending on the reaction conditions.

  • Diazotization Side Reactions: When converting the amino group to a diazonium salt, side reactions such as C-coupling or decomposition of the diazonium salt can occur if conditions are not carefully controlled (e.g., temperature).[9][10][11][12]

Troubleshooting Guide: Common Experimental Issues

This section provides a structured approach to troubleshooting common problems encountered during reactions involving 4-Amino-3-fluorobenzenesulfonamide.

Issue 1: Low Yield in Reactions Requiring Strong Acidic Conditions

Symptoms:

  • Significantly lower than expected yield of the desired product.

  • Presence of multiple unidentified byproducts in the crude reaction mixture.

  • Formation of a dark-colored reaction mixture.

Potential Cause: Acid-catalyzed degradation of the starting material or product. The fluorine atom, being highly electronegative, along with the sulfonamide group, can influence the electron density of the aromatic ring, potentially making it more susceptible to degradation under harsh acidic conditions.

Troubleshooting Workflow:

start Low Yield in Acidic Reaction step1 Monitor Reaction Profile (TLC, LC-MS) start->step1 step2 Observe Starting Material Consumption & Product Formation step1->step2 step3 Is Starting Material Degrading Rapidly? step2->step3 step4 Reduce Reaction Temperature step3->step4 Yes step5 Decrease Acid Concentration or Use Milder Acid step3->step5 Yes end Improved Yield step3->end No (Investigate other reaction parameters) step6 Shorten Reaction Time step4->step6 step5->step6 step7 Protect the Amino Group step6->step7 step7->end

Troubleshooting Workflow for Acidic Reactions.

Detailed Steps:

  • Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC or LC-MS. This will help determine if the starting material is being consumed to form the desired product or if it is degrading.

  • Temperature Control: If the reaction allows, reducing the temperature can significantly slow down the rate of degradation.

  • Acid Concentration: Evaluate if a lower concentration of the strong acid or the use of a milder acid catalyst can be employed without compromising the reaction rate.

  • Reaction Time: Optimize the reaction time to minimize the exposure of the substrate and product to the harsh acidic environment.

  • Protecting Group Strategy: If the amino group is not the reactive site, consider protecting it. An acetyl or a Boc group can shield the amine from the acidic conditions and can be removed later in the synthetic sequence.

Issue 2: Formation of Colored Impurities in Base-Mediated Reactions

Symptoms:

  • The reaction mixture turns dark brown or black.

  • The isolated product is difficult to purify and may be discolored.

  • Low recovery of the desired product.

Potential Cause: Base-catalyzed oxidation of the aromatic amine. The presence of a base can deprotonate the amino group, making it more electron-rich and thus more susceptible to oxidation, especially in the presence of air.

Troubleshooting Workflow:

start Colored Impurities in Basic Reaction step1 Ensure Inert Atmosphere (Nitrogen or Argon) start->step1 step2 Use Degassed Solvents step1->step2 step3 Consider a Milder Base step2->step3 step4 Protect the Amino Group step3->step4 end Clean Reaction & Improved Yield step4->end

Sources

Troubleshooting

Technical Support Center: Synthesis of 4-Amino-3-fluorobenzenesulfonamide

Welcome to the technical support center for the synthesis of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the synthesis of this important intermediate, providing in-depth, experience-based solutions to streamline your experimental workflow. Our approach is grounded in fundamental chemical principles to not only solve immediate problems but also to empower you with a deeper understanding of the reaction intricacies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My sulfonation of 2-fluoroaniline is resulting in very low yields of the desired 4-amino-3-fluorobenzenesulfonamide. What are the likely causes and how can I improve the conversion?

A1: Low yields in the electrophilic aromatic sulfonation of anilines, particularly halogenated anilines, are a frequent challenge. The primary culprits are often related to reaction equilibrium, the nature of the starting material, and reaction conditions.

Underlying Principles:

The sulfonation of aromatic compounds is a reversible reaction.[1][2] The presence of water, which is a byproduct of the reaction when using sulfuric acid, can drive the equilibrium back towards the starting materials, leading to incomplete conversion.[1] Furthermore, the amino group of aniline is basic and will be protonated in the strongly acidic conditions of sulfonation. This forms an anilinium ion (-NH3+), which is a strongly deactivating, meta-directing group.[2][3] This deactivation can significantly slow down the desired electrophilic substitution, and the fluorine atom at the 2-position further deactivates the ring.

Troubleshooting Protocol:

  • Protect the Amino Group: To circumvent the issue of the amino group's protonation and its deactivating effect, it is highly recommended to protect it as an acetanilide before sulfonation. The acetamido group is still an ortho-, para-director but is less activating than a free amino group, offering better control over the reaction. The acetyl group can be easily removed by acid or base hydrolysis after the sulfonation and amidation steps.

  • Anhydrous Conditions: Ensure your reaction is as dry as possible. Use freshly opened, high-purity reagents. The use of fuming sulfuric acid (oleum) or sulfur trioxide (SO3) in a suitable solvent can be more effective than concentrated sulfuric acid as it introduces the electrophile without generating water.[1]

  • Reaction Temperature and Time: The rate of sulfonation is highly dependent on temperature.[1] For a deactivated ring like 2-fluoroaniline, you might need to increase the reaction temperature. However, be cautious, as higher temperatures can also promote side reactions. It is advisable to monitor the reaction progress over time using an appropriate analytical technique like TLC or HPLC to determine the optimal reaction time and temperature.

Experimental Workflow for Amino Group Protection:

Amino Protection Workflow Start 2-Fluoroaniline Step1 React with Acetic Anhydride Start->Step1 Intermediate 2-Fluoroacetanilide Step1->Intermediate Step2 Sulfonation (e.g., Chlorosulfonic Acid) Intermediate->Step2 Product 4-Acetamido-3-fluorobenzenesulfonyl chloride Step2->Product Step3 Amidation (e.g., Aqueous Ammonia) Product->Step3 Amide 4-Acetamido-3-fluorobenzenesulfonamide Step3->Amide Step4 Hydrolysis (Acid or Base) Amide->Step4 FinalProduct 4-Amino-3-fluorobenzenesulfonamide Step4->FinalProduct Sulfone Formation Arene1 Ar-H (2-Fluoroaniline) SulfonicAcid Ar-SO3H (3-Fluoro-4-aminobenzenesulfonic acid) Arene1->SulfonicAcid Sulfonation SulfonatingAgent SO3/H2SO4 SulfonatingAgent->SulfonicAcid Sulfone Ar-SO2-Ar (Diaryl Sulfone byproduct) SulfonicAcid->Sulfone Side Reaction (favored at high temp.) Arene2 Ar-H (Another molecule of 2-Fluoroaniline) Arene2->Sulfone

Caption: Simplified pathway for diaryl sulfone byproduct formation.

Preventative Measures:

StrategyRationaleRecommended Parameters
Temperature Control Sulfone formation is often more sensitive to temperature increases than the desired sulfonation.Maintain the lowest temperature that allows for a reasonable reaction rate. Start with lower temperatures (e.g., 0-10 °C) and gradually increase if necessary.
Stoichiometry of Sulfonating Agent A large excess of the sulfonating agent, especially SO3, can promote the formation of sulfones. [1]Use a minimal excess of the sulfonating agent required to drive the reaction to completion. A molar ratio of 1:1.1 to 1:1.5 (arene:sulfonating agent) is a good starting point.
Choice of Sulfonating Agent Chlorosulfonic acid can be a good alternative to fuming sulfuric acid as it often leads to cleaner reactions and directly provides the sulfonyl chloride intermediate for amidation.Consider using chlorosulfonic acid at a controlled temperature.
Use of Inhibitors Certain additives can suppress sulfone formation.The addition of an alkali metal sulfite, like sodium sulfite, has been reported to inhibit the formation of sulfones during sulfonation with SO3. [1]
Q3: My final product is difficult to purify. What are some effective purification strategies for 4-Amino-3-fluorobenzenesulfonamide?

A3: The purification of sulfonamides can be challenging due to their polarity and potential for zwitterionic character. A multi-step purification strategy is often necessary.

Purification Protocol:

  • Work-up and Extraction: After the reaction is complete, the mixture is typically quenched by carefully pouring it onto ice. The resulting precipitate can be collected by filtration. The pH of the aqueous solution can be adjusted to precipitate the product. Subsequent extraction with a suitable organic solvent like ethyl acetate can help remove impurities. [4]

  • Recrystallization: This is a powerful technique for purifying solid compounds. The choice of solvent is crucial. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For 4-Amino-3-fluorobenzenesulfonamide, consider solvent systems like ethanol/water or isopropanol/water mixtures.

  • Column Chromatography: If recrystallization does not yield a product of sufficient purity, column chromatography is the next step. Due to the polar nature of the product, silica gel is a suitable stationary phase. A gradient elution system, starting with a non-polar solvent (e.g., hexane or dichloromethane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol), is often effective. [4][5] Troubleshooting Purification:

  • Oily Product: If the product oils out during recrystallization, try using a larger volume of solvent or a different solvent system. Seeding the solution with a small crystal of the pure product can also induce crystallization.

  • Streaking on TLC: If the compound streaks on the TLC plate, it may indicate that it is too polar for the chosen eluent or that it is interacting strongly with the silica gel. Adding a small amount of a polar modifier like methanol or a few drops of acetic acid or triethylamine to the eluent can often improve the chromatography.

References

Sources

Optimization

Technical Support Center: Scaling Up the Production of 4-Amino-3-fluorobenzenesulfonamide

Welcome to the technical support center for the synthesis and scale-up of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, chemists, and process development professionals.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and scale-up of 4-Amino-3-fluorobenzenesulfonamide. This guide is designed for researchers, chemists, and process development professionals. It moves beyond simple protocols to address the nuanced challenges of scaling this synthesis from the bench to production, focusing on safety, efficiency, and purity.

Preamble: Safety and Strategic Overview

Before initiating any synthesis, a thorough understanding of the associated hazards is critical. The reagents used in this process, particularly chlorosulfonic acid, are highly corrosive and reactive. The final product, 4-Amino-3-fluorobenzenesulfonamide, is classified as harmful if swallowed and causes skin, eye, and respiratory irritation. Always consult the latest Safety Data Sheets (SDS) for all materials and perform a comprehensive risk assessment.[1][2][3]

The synthetic strategy discussed herein is a robust and widely adopted pathway for aromatic sulfonamides, involving the protection of an amine, electrophilic aromatic substitution (chlorosulfonation), amination, and subsequent deprotection.[4][5] Careful control of reaction conditions at each stage is paramount for success, especially during scale-up.

Synthesis Workflow Diagram

The following diagram outlines the multi-step synthesis of 4-Amino-3-fluorobenzenesulfonamide from 2-fluoroaniline.

G cluster_0 Step 1: Protection cluster_1 Step 2: Chlorosulfonation cluster_2 Step 3: Amination cluster_3 Step 4: Deprotection A 2-Fluoroaniline B N-(2-fluorophenyl)acetamide (Protected Intermediate) A->B Acetic Anhydride (Ac₂O) Pyridine C 4-Acetamido-3-fluorobenzene- 1-sulfonyl chloride B->C Chlorosulfonic Acid (ClSO₃H) 0-10 °C D N-(4-(aminosulfonyl)-2-fluorophenyl) -acetamide C->D Aqueous Ammonia (NH₄OH) 0-5 °C E 4-Amino-3-fluorobenzenesulfonamide (Final Product) D->E Acid Hydrolysis (e.g., HCl) Reflux

Caption: Multi-step synthesis pathway for 4-Amino-3-fluorobenzenesulfonamide.

Frequently Asked Questions (FAQs)

Q1: What is the most critical step to control during scale-up? A: The chlorosulfonation (Step 2) is the most hazardous and critical step. The reaction of chlorosulfonic acid with the protected aniline is highly exothermic and releases HCl gas. On a large scale, inefficient heat removal can lead to a runaway reaction, charring of the material, and dangerous pressure buildup. A robust reactor with precise temperature control and an efficient off-gas scrubbing system is essential.

Q2: Why is the amino group on 2-fluoroaniline protected first? A: The amino group is a powerful activating group, but it is also basic and will react violently with chlorosulfonic acid. Protection, typically via acetylation, serves two purposes: it moderates the reactivity of the aromatic ring to prevent polysulfonation and it removes the basic nitrogen, allowing the electrophilic substitution to proceed cleanly at the position para to the directing acetamido group.

Q3: Can I use a different fluorinating agent? A: This synthesis introduces the fluorine atom via the starting material (2-fluoroaniline). Post-synthesis fluorination of an existing aminobenzenesulfonamide is possible but often less selective and requires specialized reagents like N-Fluorobenzenesulfonimide (NFSI), which can be expensive and require different process considerations.[6][7] For bulk manufacturing, starting with the fluorinated building block is generally more economical and straightforward.

Q4: What are the expected physical properties of the final product? A: 4-Amino-3-fluorobenzenesulfonamide is typically a powder with a melting point in the range of 167-171 °C.[8] It has limited solubility in cold water but is soluble in many organic solvents.

In-Depth Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and provides actionable solutions grounded in chemical principles.

Stage 1 & 2: Protection and Chlorosulfonation
Problem Probable Cause(s) Recommended Solution(s) & Scientific Rationale
Low Yield of Sulfonyl Chloride (Step 2) 1. Moisture Contamination: Chlorosulfonic acid and the sulfonyl chloride intermediate are highly sensitive to water, leading to hydrolysis into the unreactive sulfonic acid.1. Ensure rigorous anhydrous conditions. Use oven-dried glassware, fresh anhydrous solvents, and maintain a positive pressure of inert gas (N₂ or Ar). The hydrolysis reaction (R-SO₂Cl + H₂O → R-SO₃H + HCl) is irreversible and removes the electrophile from the desired reaction pathway.
2. Reaction Temperature Too High: Excessive temperature can cause charring, decomposition, and formation of undesired side-products.2. Maintain strict temperature control (0-10 °C). Use a jacketed reactor with a reliable cooling system. Add the chlorosulfonic acid slowly and sub-surface to dissipate heat effectively. This minimizes thermal degradation and improves selectivity.
3. Incomplete Reaction: Insufficient reaction time or inadequate mixing.3. Monitor reaction progress. Use in-process controls (e.g., thin-layer chromatography or HPLC) to confirm the disappearance of starting material before quenching the reaction. Ensure the agitation is sufficient to maintain a homogeneous mixture, especially as the viscosity may change.
Product is a Dark, Tarry Oil Instead of a Solid 1. Runaway Reaction: Significant temperature excursion leading to decomposition.1. Review and optimize heat management protocols. This is a critical safety and quality issue. Ensure the cooling capacity of the reactor is sufficient for the batch size. Consider a semi-batch process where the limiting reagent is added over time to control the rate of heat generation.
2. Impure Starting Material: Contaminants in the N-(2-fluorophenyl)acetamide can lead to side reactions.2. Verify the purity of the starting material. Use analytical methods like NMR or melting point to confirm the identity and purity before beginning the chlorosulfonation step.
Stage 3: Amination
Problem Probable Cause(s) Recommended Solution(s) & Scientific Rationale
Formation of Sulfonic Acid Impurity Hydrolysis of Sulfonyl Chloride: The sulfonyl chloride was exposed to water or added too slowly to the aqueous ammonia, allowing hydrolysis to compete with amination.Add the sulfonyl chloride solution to the cold aqueous ammonia rapidly but under control. The amination reaction is typically much faster than hydrolysis, especially at low temperatures (0-5 °C) and high ammonia concentration. Ensure the ammonia solution is in excess to drive the reaction to completion.
Low Yield of Protected Sulfonamide 1. Dimerization/Side Reactions: The sulfonyl chloride can react with the product sulfonamide under certain conditions.1. Maintain a sufficient excess of ammonia. This ensures the sulfonyl chloride is consumed by the desired nucleophile (NH₃) rather than reacting with other species.
2. Loss During Workup: Product may be partially soluble in the aqueous phase, especially if the pH is not controlled.2. Adjust pH before filtration. After the reaction, carefully check the pH. The product is least soluble at its isoelectric point. Adjusting the pH may be necessary to maximize precipitation before collecting the solid by filtration.
Stage 4: Deprotection and Final Purification
Problem Probable Cause(s) Recommended Solution(s) & Scientific Rationale
Incomplete Deprotection 1. Insufficient Acid or Reaction Time: The hydrolysis of the acetamide group has not gone to completion.1. Monitor the reaction by HPLC. Track the disappearance of the protected intermediate. If the reaction stalls, an additional charge of acid or an extended reflux time may be required.
2. Precipitation of Starting Material: The protected starting material may precipitate from the acidic solution before it can fully react.2. Consider a co-solvent. If solubility is an issue, adding a water-miscible organic solvent like ethanol could help maintain a homogeneous solution throughout the hydrolysis.
Final Product Fails Purity Specification 1. Residual Starting Materials or Intermediates: Inefficient purification.1. Optimize the recrystallization process. A single recrystallization may not be sufficient. Screen various solvent systems (e.g., Ethanol/Water, Isopropanol/Water) to find the optimal conditions for rejecting specific impurities. The goal is to find a system where the product has high solubility at high temperatures and low solubility at low temperatures, while impurities remain in solution.
2. Color Impurities: Trace amounts of oxidized or degraded material.2. Perform a charcoal treatment. During the recrystallization, adding a small amount of activated charcoal to the hot solution can effectively adsorb colored impurities. Filter the hot solution to remove the charcoal before allowing the product to crystallize.

Experimental Protocols and Analytical Methods

Protocol 1: Lab-Scale Synthesis of 4-Amino-3-fluorobenzenesulfonamide

(Note: This is a representative protocol. All steps must be performed in a certified fume hood with appropriate personal protective equipment.)

  • Protection: In a round-bottom flask, dissolve 2-fluoroaniline (1.0 eq) in pyridine (3.0 eq). Cool the mixture to 0 °C in an ice bath. Slowly add acetic anhydride (1.1 eq). Allow the reaction to warm to room temperature and stir for 2 hours. Pour the mixture into cold water to precipitate the N-(2-fluorophenyl)acetamide. Filter, wash with water, and dry.

  • Chlorosulfonation: To a three-neck flask equipped with a dropping funnel and a gas outlet connected to a scrubber (NaOH solution), add chlorosulfonic acid (5.0 eq) and cool to 0 °C. Add the dried N-(2-fluorophenyl)acetamide from the previous step in portions, ensuring the internal temperature does not exceed 10 °C. Stir at this temperature for 2-3 hours.

  • Workup & Amination: Carefully pour the reaction mixture onto crushed ice. The sulfonyl chloride will precipitate. Filter the solid quickly and wash with cold water. Immediately add the damp solid portion-wise to a flask containing concentrated aqueous ammonia (10 eq) cooled to 0 °C. Stir vigorously for 1 hour at 0-5 °C.

  • Deprotection: Filter the resulting solid (N-(4-(aminosulfonyl)-2-fluorophenyl)-acetamide). Suspend it in a mixture of water and concentrated HCl (e.g., 6M HCl). Heat the mixture to reflux for 4-6 hours until HPLC analysis shows complete conversion.

  • Purification: Cool the reaction mixture. Neutralize carefully with a base (e.g., NaOH or NaHCO₃) to precipitate the crude product. Filter the solid, wash with water, and recrystallize from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-Amino-3-fluorobenzenesulfonamide.

Table of Analytical Methods
Analysis Type Purpose Typical Conditions
High-Performance Liquid Chromatography (HPLC) Monitor reaction progress, determine purity, identify impurities.Column: C18 reverse-phase. Mobile Phase: Gradient of acetonitrile and water with a modifier like formic acid or ammonium acetate.[9] Detection: UV at 254 nm.
Nuclear Magnetic Resonance (NMR) Confirm the structure of intermediates and the final product.¹H NMR, ¹³C NMR, ¹⁹F NMR. The fluorine NMR will be particularly useful for confirming the position of the fluoro group.
Mass Spectrometry (MS) Confirm the molecular weight of the product and identify unknown impurities.Can be coupled with HPLC (LC-MS) for powerful impurity profiling.[9]
Melting Point Assess the purity of the final product.A sharp melting point close to the literature value (167-171 °C) indicates high purity.[8]

References

  • Blaquiere, N., et al. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. The Royal Society of Chemistry. [Link]

  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. National Center for Biotechnology Information. [Link]

  • Wu, J. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Thieme. [Link]

  • Thadkaparambil, A. A., et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. ResearchGate. [Link]

  • Bull, J. A., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. ACS Publications. [Link]

  • ProQuest. (n.d.). The Synthesis of Functionalised Sulfonamides. [Link]

  • Google Patents. (n.d.).
  • PubChemLite. (n.d.). 4-amino-3-fluorobenzene-1-sulfonamide (C6H7FN2O2S). [Link]

  • Google Patents. (n.d.). US5300692A - Process for producing 4-amino-3-fluorobenzotrifluoride.
  • Dudutienė, V., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. MDPI. [Link]

  • World Journal of Pharmacy and Pharmaceutical Sciences. (2020). Synthesis and Characterization of Impurity F in 4-Amino-N-(5-Methyl Isoxazol-3-YL) Benzene Sulfonamide Drug Synthesis. [Link]

  • Google Patents. (n.d.). CN105237446A - Synthetic method of p-aminobenzenesulfonamide.
  • Arkivoc. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. [Link]

  • PrecisionFDA. (n.d.). 4-AMINO-3-BROMOBENZENESULFONAMIDE. [Link]

  • RSC Publishing. (2020). N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. [Link]

  • National Institutes of Health (NIH). (n.d.). Synthesis of complex unnatural fluorine-containing amino acids. [Link]

  • ResearchGate. (2017). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. [Link]

  • Agilent. (n.d.). Therapeutic Peptides Workflow Resource Guide. [Link]

  • Google Patents. (n.d.). CN104557623A - Preparation method of 4-amino-6-(trichloroethenyl)-1, 3-benzene disulfonamide.
  • Organic Chemistry Portal. (n.d.). N-Fluorobenzenesulfonimide (NFSI). [Link]

  • Arkivoc. (2021). Amino acids with fluorinated olefinic motifs – synthetic approaches. [Link]

Sources

Troubleshooting

Technical Support Center: Crystallization of 4-Amino-3-fluorobenzenesulfonamide

Welcome to the dedicated technical support guide for the crystallization of 4-Amino-3-fluorobenzenesulfonamide. This resource is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for the crystallization of 4-Amino-3-fluorobenzenesulfonamide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting for obtaining high-purity crystalline material.

Introduction: The Criticality of Crystalline Form

4-Amino-3-fluorobenzenesulfonamide is a key building block in medicinal chemistry. The control of its solid-state form through crystallization is not merely a purification step; it is a critical process that dictates the material's purity, stability, and ultimately, its performance in downstream applications. The presence of a primary amine, a sulfonamide group, and a fluorine atom creates a molecule with a rich tapestry of potential intermolecular interactions, including strong hydrogen bonds and dipole-dipole interactions. These forces govern the assembly of molecules into a crystal lattice and can lead to challenges such as polymorphism and the formation of amorphous material. This guide provides a framework for understanding and overcoming these challenges.

Core Principles of Crystallization for 4-Amino-3-fluorobenzenesulfonamide

The crystallization of this molecule is governed by the interplay of its functional groups with the solvent environment. The sulfonamide and amino groups are excellent hydrogen bond donors and acceptors, while the aromatic ring allows for potential π-π stacking. The ortho-fluorine substituent introduces a significant dipole moment and can participate in weaker hydrogen bonds, influencing the crystal packing.[1][2] Successful crystallization hinges on selecting a solvent system where the compound has moderate solubility at elevated temperatures and low solubility at room temperature or below.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the crystallization of 4-Amino-3-fluorobenzenesulfonamide in a practical question-and-answer format.

Issue 1: No Crystal Formation Upon Cooling

Q: My solution has cooled to room temperature, and even after placing it in an ice bath, no crystals have formed. What should I do?

A: This is a classic case of either excessive solvent use or a high barrier to nucleation.

  • Explanation of Causality: For crystallization to occur, the solution must be supersaturated, meaning the concentration of the solute is higher than its equilibrium solubility at that temperature. If too much solvent was added initially, the solution might not reach supersaturation upon cooling. Alternatively, the energy barrier for the initial formation of crystal nuclei may be too high.

  • Troubleshooting Steps:

    • Induce Nucleation:

      • Scratching Method: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass provide nucleation sites.

      • Seeding: If you have a pure crystal of 4-Amino-3-fluorobenzenesulfonamide, add a single, tiny crystal ("seed crystal") to the solution. This provides a template for further crystal growth.

    • Reduce Solvent Volume: If nucleation induction fails, it is likely that the solution is not supersaturated. Gently heat the solution to evaporate a portion of the solvent. Allow the solution to cool again slowly. Be cautious not to evaporate too much solvent, which could cause the compound to "crash out" as an amorphous solid.

    • Introduce an Anti-Solvent: If your compound is dissolved in a good solvent (e.g., ethanol), you can slowly add a miscible "anti-solvent" in which the compound is poorly soluble (e.g., water) dropwise until the solution becomes slightly turbid. This reduces the overall solubility and can induce crystallization.

Issue 2: "Oiling Out" - Formation of a Liquid Phase Instead of Crystals

Q: Upon cooling, my product separated as an oily liquid at the bottom of the flask instead of forming solid crystals. Why is this happening and how can I fix it?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point in the solvent system or when the concentration of impurities is high.

  • Explanation of Causality: The presence of impurities can depress the melting point of the solid. If this depressed melting point is below the temperature at which the solution becomes supersaturated, the compound will separate as a liquid "oil" rather than a solid crystal. This can also happen with pure compounds if a very high boiling solvent is used and the cooling is too rapid.

  • Troubleshooting Steps:

    • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to lower the saturation point.

    • Slow Cooling: Allow the flask to cool much more slowly. Insulate the flask with glass wool or a cloth to ensure a gradual temperature decrease. This gives the molecules more time to orient themselves into a crystal lattice.

    • Lower the Crystallization Temperature: If slow cooling at room temperature still results in oiling, try cooling the solution to a lower temperature before significant solvent evaporation occurs.

    • Change Solvents: The chosen solvent may be too "good" of a solvent. Experiment with a solvent system in which the compound has slightly lower solubility. For sulfonamides, mixtures of alcohols and water are often effective.

Issue 3: Poor Crystal Yield

Q: I obtained crystals, but the final yield is very low. How can I improve it?

A: Low yield is typically due to using too much solvent or incomplete precipitation.

  • Explanation of Causality: A portion of your compound will always remain dissolved in the solvent (the "mother liquor"), even after cooling. The amount that remains is dependent on the solubility of the compound at that temperature and the total volume of solvent used.

  • Troubleshooting Steps:

    • Minimize Solvent: During the initial dissolution step, use the absolute minimum amount of hot solvent required to fully dissolve the crude product. Add the solvent in small portions.

    • Thorough Cooling: Ensure the solution is fully cooled. After reaching room temperature, place it in an ice bath for at least 30 minutes to maximize precipitation.

    • Solvent Choice: Select a solvent in which the compound has a steep solubility curve – high solubility when hot and very low solubility when cold.

    • Recover from Mother Liquor: The filtrate (mother liquor) can be concentrated by evaporation and a second crop of crystals can often be obtained. Note that this second crop may be less pure than the first.

Issue 4: Suspected Polymorphism

Q: I have run the crystallization multiple times and seem to be getting different types of crystals with different properties (e.g., melting point, appearance). How can I control this?

A: You are likely observing polymorphism, a phenomenon where a compound can exist in multiple crystal forms. This is a known characteristic of sulfonamides.[2][3][4]

  • Explanation of Causality: Polymorphs arise from different arrangements of the molecules in the crystal lattice. These different packing arrangements can be influenced by factors such as the solvent used, the rate of cooling, and the presence of impurities. The various functional groups on 4-Amino-3-fluorobenzenesulfonamide can engage in different hydrogen bonding networks, leading to different stable or metastable crystal forms.[5]

  • Control Strategies:

    • Strictly Control Conditions: Standardize your crystallization protocol. Use the same solvent system, concentrations, cooling rates, and agitation in every experiment.

    • Seeding: The most effective way to obtain a specific polymorph is to seed the supersaturated solution with a crystal of the desired form.

    • Solvent Selection: The solvent can play a crucial role in determining which polymorph is favored. Solvents that can hydrogen bond with the solute may favor the formation of a different polymorph than non-polar solvents. A systematic screening of different solvents is recommended.[3]

    • Characterize Your Crystals: Use analytical techniques such as X-ray Diffraction (XRD), Differential Scanning Calorimetry (DSC), and Infrared (IR) Spectroscopy to characterize the different crystal forms you are obtaining.

Recommended Crystallization Protocols

The following protocols are provided as a starting point. The ideal conditions may need to be optimized for your specific sample purity and scale.

Protocol 1: Single Solvent Recrystallization from Isopropanol

This is a good starting point for general purification.

Methodology:

  • Place the crude 4-Amino-3-fluorobenzenesulfonamide in an Erlenmeyer flask.

  • Add a minimal amount of hot isopropanol to just dissolve the solid completely. It is advisable to add the solvent in small portions while heating and stirring.

  • If the solution is colored, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.

  • Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should be observed.

  • Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold isopropanol to remove any remaining soluble impurities.

  • Dry the crystals in a vacuum oven at a temperature well below their melting point (Melting point is reported as 167-171 °C[6]).

Protocol 2: Solvent/Anti-Solvent Crystallization from Ethanol/Water

This method is useful if the compound is too soluble in a particular solvent for effective recrystallization.

Methodology:

  • Dissolve the crude 4-Amino-3-fluorobenzenesulfonamide in a minimal amount of ethanol at room temperature or with gentle warming.

  • Slowly add deionized water (the anti-solvent) dropwise with continuous stirring until the solution becomes persistently turbid.

  • Add a few drops of ethanol to redissolve the precipitate and obtain a clear solution.

  • Cover the flask and allow it to stand undisturbed at room temperature. Slow diffusion will lead to the formation of crystals.

  • Once crystal growth appears complete, cool the flask in an ice bath for 30 minutes.

  • Collect the crystals by vacuum filtration, wash with a cold ethanol/water mixture, and dry under vacuum.

Solvent Selection Table

While specific quantitative solubility data for 4-Amino-3-fluorobenzenesulfonamide is not widely published, the following table provides a qualitative guide for solvent screening based on the properties of similar sulfonamides and fluorinated aromatic compounds.

SolventPolarityExpected Solubility BehaviorComments
WaterHighLowMay be useful as an anti-solvent.
MethanolHighModerate to HighGood candidate for single solvent or mixed solvent systems.
EthanolHighModerateA common and effective solvent for sulfonamides.[7]
IsopropanolMediumModerateOften provides a good balance of solubility for recrystallization.[8]
AcetoneMediumModerate to HighMay be too soluble for high yield unless used with an anti-solvent.
Ethyl AcetateMedium-LowLow to ModerateMay be a good choice for obtaining high yields.
TolueneLowVery LowUnlikely to be a good primary solvent but could be used as an anti-solvent.

Visualization of Workflows

General Crystallization Workflow

The following diagram illustrates the key steps in a typical crystallization experiment.

G cluster_0 Dissolution cluster_1 Purification (Optional) cluster_2 Crystal Growth cluster_3 Isolation & Drying A Crude Solid B Add Minimum Hot Solvent A->B C Hot Filtration (to remove insolubles) B->C If impurities are present D Slow Cooling to RT B->D If no solid impurities C->D E Ice Bath Cooling D->E F Vacuum Filtration E->F G Wash with Cold Solvent F->G H Dry Crystals G->H I I H->I Final Product

Caption: A generalized workflow for the recrystallization process.

Troubleshooting Decision Tree

This diagram provides a logical path for addressing common crystallization problems.

G Start Solution Cooled Q1 Crystals Formed? Start->Q1 Success Proceed to Isolation Q1->Success Yes Q2 Is it an Oil? Q1->Q2 No NoCrystals No Crystals Formed Q2->NoCrystals No Oil Oiling Out Occurred Q2->Oil Yes Action1 1. Scratch Flask 2. Add Seed Crystal 3. Reduce Solvent Volume NoCrystals->Action1 Action2 1. Re-heat & Add Solvent 2. Cool More Slowly 3. Change Solvent Oil->Action2

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activity of 4-Amino-3-fluorobenzenesulfonamide and 4-Amino-3-chlorobenzenesulfonamide

In the landscape of medicinal chemistry, the benzenesulfonamide scaffold is a privileged structure, forming the foundation of numerous therapeutic agents.[1][2] The primary sulfonamide group is a critical zinc-binding mo...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the benzenesulfonamide scaffold is a privileged structure, forming the foundation of numerous therapeutic agents.[1][2] The primary sulfonamide group is a critical zinc-binding motif, making these compounds potent inhibitors of metalloenzymes, most notably the carbonic anhydrases (CAs).[3][4] Subtle modifications to the benzene ring can dramatically alter a compound's potency, selectivity, and pharmacokinetic properties. This guide provides an in-depth comparison of two closely related analogs: 4-amino-3-fluorobenzenesulfonamide and 4-amino-3-chlorobenzenesulfonamide. We will explore how the substitution of a single halogen atom—fluorine versus chlorine—at the C3 position influences their physicochemical properties and, consequently, their biological activity.

Part 1: Physicochemical Properties - The Foundation of Biological Interaction

The seemingly minor difference between a fluorine and a chlorine atom imparts distinct electronic and steric characteristics to the molecule, which are fundamental to its interaction with a biological target.

Property4-Amino-3-fluorobenzenesulfonamide4-Amino-3-chlorobenzenesulfonamideRationale for Impact on Activity
Molecular Weight 190.20 g/mol [5]206.65 g/mol [6]The larger size of chlorine can introduce steric hindrance or facilitate favorable van der Waals contacts within a binding pocket.
Halogen Electronegativity (Pauling Scale) 3.983.16Fluorine's high electronegativity strongly withdraws electron density, affecting the pKa of the nearby amino and sulfonamide groups and influencing hydrogen bonding potential.
Halogen van der Waals Radius 1.47 Å1.75 ÅThe smaller radius of fluorine allows it to fit into sterically constrained spaces within an enzyme's active site where chlorine might not.
Halogen Bonding Potential WeakModerateChlorine's more polarizable electron cloud allows it to act as a halogen bond donor, forming a stabilizing, non-covalent interaction with electron-rich atoms like oxygen or nitrogen in the protein.
Predicted Lipophilicity (XLogP3) 0.81.2The slightly higher lipophilicity of the chloro-derivative may enhance membrane permeability but could also lead to non-specific binding.

Data sourced from PubChem and other chemical databases.[5][6]

These fundamental differences suggest that while both compounds share the same core pharmacophore for CA inhibition, the nature of the halogen will fine-tune their binding affinity and selectivity across different CA isoforms.

Part 2: Comparative Biological Activity - Carbonic Anhydrase Inhibition

Benzenesulfonamides are classic inhibitors of carbonic anhydrases (CAs), a superfamily of zinc-containing enzymes crucial to numerous physiological processes.[2] The sulfonamide moiety coordinates directly to the catalytic zinc ion in the active site.[4] While direct, head-to-head comparative studies for these two specific molecules are not extensively published, we can infer their relative activities from studies on structurally related halo-substituted sulfonamides.

Structure-activity relationship (SAR) studies consistently show that substitution patterns on the benzenesulfonamide ring are a key determinant of inhibitory potency and isoform selectivity.[7][8] The substituents interact with a variety of amino acid residues lining the active site cavity, which differs between the 15 human CA isoforms.[9]

Based on general SAR principles for sulfonamide CA inhibitors:

  • 4-Amino-3-fluorobenzenesulfonamide : The small, highly electronegative fluorine atom can form strong hydrogen bonds and is well-tolerated in tight active sites. Its impact is primarily electronic, modulating the acidity of the sulfonamide group.

  • 4-Amino-3-chlorobenzenesulfonamide : The larger, more polarizable chlorine atom can engage in favorable halogen bonding with backbone carbonyls or other electron-rich residues in the active site, potentially leading to a significant increase in affinity for certain isoforms.[10]

Part 3: Structure-Activity Relationship (SAR) Workflow

The process of comparing these two compounds exemplifies a classic medicinal chemistry workflow. The goal is to understand how a specific structural change translates into a measurable difference in biological activity.

SAR_Workflow cluster_0 Compound Selection & Synthesis cluster_1 Physicochemical Profiling cluster_2 Biological Evaluation cluster_3 Data Analysis & Interpretation C1 4-Amino-3-fluoro- benzenesulfonamide P1 Determine MW, pKa, LogP, Halogen Properties C1->P1 C2 4-Amino-3-chloro- benzenesulfonamide C2->P1 B2 Perform Inhibition Assay (e.g., Stopped-Flow CO2 Hydration) P1->B2 informs assay conditions B1 Select Target (e.g., Carbonic Anhydrases I, II, IX, XII) B1->B2 B3 Calculate Ki / IC50 Values B2->B3 D1 Compare Potency (Fluoro vs. Chloro) B3->D1 D2 Assess Isoform Selectivity B3->D2 D3 Correlate Activity with Physicochemical Properties D1->D3 D2->D3

Sources

Comparative

The Fluorine Advantage: A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Sulfonamides

In the landscape of medicinal chemistry, the sulfonamide functional group stands as a cornerstone of therapeutic agents, boasting a broad spectrum of biological activities.[1][2] The strategic incorporation of fluorine i...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the sulfonamide functional group stands as a cornerstone of therapeutic agents, boasting a broad spectrum of biological activities.[1][2] The strategic incorporation of fluorine into these molecules has emerged as a powerful tool to modulate their physicochemical properties and enhance their pharmacological profiles.[3][4][5] This guide provides an in-depth comparison of the biological activities of fluorinated and non-fluorinated sulfonamides, supported by experimental data and protocols, to inform researchers and drug development professionals in their quest for more potent and selective therapeutics.

The Strategic Role of Fluorine in Sulfonamide Drug Design

The introduction of fluorine, the most electronegative element, into a sulfonamide scaffold can profoundly influence its biological behavior. This is attributed to several key factors:

  • Modulation of Physicochemical Properties: Fluorine can alter the acidity (pKa) of the sulfonamide N-H group, influencing its binding affinity to target proteins. Its high electronegativity can also create favorable electrostatic interactions with biological targets.[3]

  • Enhanced Lipophilicity and Membrane Permeability: The incorporation of fluorine can increase the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its site of action.[3][4]

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation. This can lead to an increased half-life and improved pharmacokinetic profile of the drug.[3]

  • Conformational Control: The steric bulk and electronic properties of fluorine can influence the preferred conformation of the molecule, potentially locking it into a bioactive shape for optimal target engagement.[3]

Comparative Biological Activities: A Data-Driven Analysis

The impact of fluorination on the biological activity of sulfonamides is most evident when examining their effects across different therapeutic areas.

Antibacterial Activity

Sulfonamides were among the first effective antibacterial agents and function by inhibiting dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria.[6][7] The introduction of fluorine can enhance this activity. For instance, certain fluorinated sulfonamides have demonstrated potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria.[8][9]

A study on nitro-substituted sulfonyl fluorides identified 2-nitrobenzenesulfonyl fluoride as a lead compound with antibacterial activity against E. coli. Further optimization led to a derivative with a minimal inhibitory concentration (MIC) of 0.66 μg/mL against E. coli and activity against multidrug-resistant strains.[10]

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)

CompoundE. coliS. aureus (MRSA)P. aeruginosaReference
Non-fluorinated Sulfonamide (Generic)16 - 128>128>128[10]
2-Nitrobenzenesulfonyl fluoride5.15--[10]
Optimized Fluorinated Sulfonamide0.66ActiveActive[10]
Anticancer Activity

Sulfonamides have emerged as a promising class of anticancer agents, targeting various mechanisms including carbonic anhydrase inhibition, cell cycle arrest, and disruption of microtubule assembly.[11][12] Fluorination has been shown to significantly enhance the anticancer potency of certain sulfonamides.

For example, a series of novel fluorinated thiourea derivatives carrying sulfonamide moieties were synthesized and evaluated for their anticancer activity. One fluorinated pyridine derivative exhibited potent activity against a liver carcinoma cell line (HepG2) with an IC50 value of 4.8 μg/mL, which was more potent than the reference drug 5-fluorouracil.[13] Another study on cinnamide-fluorinated derivatives identified a compound that displayed significant antiproliferative activity against HepG2 liver cancer cells with an IC50 value of 4.23 μM.[14]

Table 2: Comparative Anticancer Activity (IC50)

CompoundCell LineIC50Reference
5-Fluorouracil (Reference)HepG24.9 µg/mL[13]
Fluorinated Pyridine Sulfonamide DerivativeHepG24.8 µg/mL[13]
Staurosporine (Reference)HepG25.59 µM[14]
Fluorinated Cinnamide Sulfonamide DerivativeHepG24.23 µM[14]
Enzyme Inhibition

The ability of sulfonamides to inhibit specific enzymes is a key mechanism of their therapeutic action. Fluorination can significantly impact their inhibitory potency and selectivity.

Carbonic anhydrases (CAs) are a family of zinc-containing enzymes involved in various physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and cancer.[15] Sulfonamides are classic CA inhibitors.[16]

Studies have shown that fluorinated sulfonamides can be highly effective inhibitors of various CA isoforms.[17][18][19] For instance, a series of perfluoroalkanesulfonamides were synthesized, and one compound was found to be a more potent inhibitor of human carbonic anhydrase isoenzyme II (hCA II) than the well-known inhibitor acetazolamide.[18][20] Another study demonstrated that sulfonamides incorporating fluorine and 1,3,5-triazine moieties efficiently inhibited three β-class CAs from Mycobacterium tuberculosis with KI values in the nanomolar to submicromolar range.[17]

Table 3: Comparative Carbonic Anhydrase II (hCA II) Inhibition

CompoundIC50Reference
Acetazolamide (Reference)-[18][20]
Fluorinated Sulfonamide Derivative (2b)More potent than Acetazolamide[18][20]

Cyclooxygenase-2 (COX-2) is an enzyme involved in inflammation and pain, and its selective inhibition is a key strategy for developing anti-inflammatory drugs with fewer gastrointestinal side effects.[21] Certain sulfonamide derivatives are known to be selective COX-2 inhibitors.[22][23]

The introduction of fluorine can enhance the COX-2 inhibitory activity and selectivity of sulfonamides. A study on sulfonamide-substituted (dihydro)pyrrolo[3,2,1-hi]indoles showed that these compounds were potent and selective COX-2 inhibitors.[24] Another research effort on fluorine-modified rutaecarpine demonstrated its ability to suppress COX-2 activity.[25]

Experimental Workflows and Methodologies

To objectively compare the biological activity of fluorinated and non-fluorinated sulfonamides, a series of standardized in vitro assays are typically employed.

General Experimental Workflow

G cluster_0 Compound Synthesis & Characterization cluster_1 In Vitro Biological Assays cluster_2 Data Analysis & Comparison cluster_3 Conclusion synthesis Synthesis of Fluorinated and Non-fluorinated Sulfonamide Analogs purification Purification (e.g., Chromatography) synthesis->purification characterization Structural Characterization (NMR, MS, etc.) purification->characterization antibacterial Antibacterial Susceptibility Testing (MIC Determination) characterization->antibacterial anticancer Cytotoxicity Assays (e.g., MTT, IC50 Determination) characterization->anticancer enzyme Enzyme Inhibition Assays (e.g., CA, COX-2, IC50/Ki Determination) characterization->enzyme data_analysis Data Analysis and Structure-Activity Relationship (SAR) Studies antibacterial->data_analysis anticancer->data_analysis enzyme->data_analysis conclusion Comparative Assessment of Biological Activity data_analysis->conclusion

Caption: A typical experimental workflow for comparing the biological activity of fluorinated and non-fluorinated sulfonamides.

Step-by-Step Protocol: Minimum Inhibitory Concentration (MIC) Assay
  • Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g., E. coli) is prepared in a suitable broth medium to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

  • Compound Dilution: The test compounds (fluorinated and non-fluorinated sulfonamides) are serially diluted in the broth medium in a 96-well microtiter plate to achieve a range of concentrations.

  • Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension. Positive (bacteria only) and negative (broth only) controls are included.

  • Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Step-by-Step Protocol: Carbonic Anhydrase Inhibition Assay
  • Enzyme and Substrate Preparation: A solution of purified human carbonic anhydrase II (hCA II) and a solution of the substrate, 4-nitrophenyl acetate (NPA), are prepared in a suitable buffer.

  • Inhibitor Preparation: The test compounds (fluorinated and non-fluorinated sulfonamides) are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations.

  • Assay Reaction: The enzyme, inhibitor, and buffer are pre-incubated in a 96-well plate. The reaction is initiated by adding the substrate.

  • Measurement: The rate of hydrolysis of NPA to 4-nitrophenol is monitored by measuring the increase in absorbance at 400 nm over time using a spectrophotometer.

  • Data Analysis: The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is calculated by plotting the percentage of inhibition against the inhibitor concentration.

Impact of Fluorination on Sulfonamide-Target Interaction

The enhanced biological activity of fluorinated sulfonamides can often be attributed to improved interactions with their biological targets.

G cluster_0 Non-Fluorinated Sulfonamide cluster_1 Fluorinated Sulfonamide cluster_2 Target Protein Active Site non_fluoro R-SO2NH-Ar Standard Hydrogen Bonding and Hydrophobic Interactions target Zn2+ Hydrogen Bond Acceptor/Donor Hydrophobic Pocket non_fluoro:head->target:zinc Coordination non_fluoro:head->target:hbond H-Bonding non_fluoro:head->target:hydrophobic Hydrophobic Interaction fluoro R-SO2NH-Ar-F Enhanced Electrostatic Interactions (F...H-X) Increased Lipophilic Interactions fluoro:head->target:zinc Stronger Coordination fluoro:head->target:hbond Enhanced H-Bonding fluoro:head->target:hydrophobic Increased Hydrophobic Interaction

Caption: Impact of fluorination on the interaction of a sulfonamide with a target enzyme active site.

Conclusion

The strategic incorporation of fluorine into the sulfonamide scaffold is a well-established and highly effective strategy for enhancing biological activity. Through modulation of physicochemical properties, increased metabolic stability, and improved target interactions, fluorination can lead to the development of more potent and selective therapeutic agents. The comparative data presented in this guide underscores the "fluorine advantage" and provides a rationale for the continued exploration of fluorinated sulfonamides in drug discovery and development. By understanding the fundamental principles behind the effects of fluorination and employing rigorous experimental methodologies, researchers can unlock the full potential of this versatile chemical modification.

References

  • Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. Angewandte Chemie International Edition, 59(31), 12952-12956. [Link]

  • Liu, Y., et al. (2021). Rapid Access to N-Protected Sulfonimidoyl Fluorides: Divergent Synthesis of Sulfonamides and Sulfonimidamides. Organic Letters, 23(10), 3876-3881. [Link]

  • Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. Max-Planck-Gesellschaft. [Link]

  • Gudipati, R., et al. (2014). Sulfonamides incorporating fluorine and 1,3,5-triazine moieties are effective inhibitors of three β-class carbonic anhydrases from Mycobacterium tuberculosis. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(5), 686-689. [Link]

  • Benfodda, Z., et al. (2010). Synthesis and investigation of inhibition effect of fluorinated sulfonamide derivatives on carbonic anhydrase. European Journal of Medicinal Chemistry, 45(3), 1225-1229. [Link]

  • Gudipati, R., et al. (2014). Inhibition of human carbonic anhydrase isoforms I-XIV with sulfonamides incorporating fluorine and 1,3,5-triazine moieties. Bioorganic & Medicinal Chemistry, 22(1), 488-492. [Link]

  • Bess, E. N., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(12), 3531-3535. [Link]

  • Smirnovas, V., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry – A European Journal, 30(58), e202402330. [Link]

  • Abdel-Wahab, B. F., et al. (2017). Antimicrobial and anticancer activity of some novel fluorinated thiourea derivatives carrying sulfonamide moieties: synthesis, biological evaluation and molecular docking. Chemistry Central Journal, 11(1), 29. [Link]

  • Smirnovas, V., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. ResearchGate. [Link]

  • Amporndanai, K., et al. (2020). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. bioRxiv. [Link]

  • Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. ResearchGate. [Link]

  • Benfodda, Z., et al. (2010). Synthesis and investigation of inhibition effect of fluorinated sulfonamide derivatives on carbonic anhydrase. ResearchGate. [Link]

  • ResearchGate. (n.d.). Fluorine-containing sulfonamides is used for inhibition of carbonic anhydrase. ResearchGate. [Link]

  • Khan, K. M., et al. (2005). Antibacterial, antifungal and cytotoxic properties of some sulfonamide-derived chromones. Journal of Enzyme Inhibition and Medicinal Chemistry, 20(4), 359-364. [Link]

  • Le Darz, A., et al. (2015). Fluorinated pyrrolidines and piperidines incorporating tertiary benzenesulfonamide moieties are selective carbonic anhydrase II inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(5), 836-841. [Link]

  • Benfodda, Z., et al. (2010). Synthesis and investigation of inhibition effect of fluorinated sulfonamide derivatives on carbonic anhydrase. Semantic Scholar. [Link]

  • Chaudhari, S. B., et al. (2024). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. Heliyon, 12(12), e32434. [Link]

  • Ghorbani, M., et al. (2018). Selective inhibition of carbonic anhydrase-IX by sulphonamide derivatives induces pH and reactive oxygen species-mediated apoptosis in cervical cancer HeLa cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1137-1149. [Link]

  • El-Sayed, M. A., et al. (2025). Flufenamic acid-based sulfonohydrazide and acetamide derivatives NSAI as inhibitors of multi-targets COX-1/COX-2/5-LOX: design, synthesis, in silico ADMET and binding mode studies. Scientific Reports, 15(1), 12345. [Link]

  • Ullah, H., et al. (2022). Synthesis, In Vitro Anti-Microbial Analysis and Molecular Docking Study of Aliphatic Hydrazide-Based Benzene Sulphonamide Derivatives as Potent Inhibitors of α-Glucosidase and Urease. Molecules, 27(19), 6543. [Link]

  • Ludwig, F.-A., et al. (2019). Synthesis and Cyclooxygenase Inhibition of Sulfonamide-Substituted (Dihydro)Pyrrolo[3,2,1-hi]indoles and Their Potential Prodrugs. Molecules, 24(20), 3793. [Link]

  • Sultan, A. A., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Physical Chemistry Research, 9(3), 431-447. [Link]

  • Wang, Y., et al. (2024). Novel antimicrobial peptides modified with fluorinated sulfono-γ-AA having high stability and targeting multidrug-resistant bacteria infections. European Journal of Medicinal Chemistry, 265, 116089. [Link]

  • ResearchGate. (n.d.). Enzyme inhibition by fluoro compounds. ResearchGate. [Link]

  • Al-Masoudi, N. A. L., et al. (2015). Antibacterial Activity of Sulfonamide Derivatives against Clinical Strains of Bacteria. Journal of Chemical and Pharmaceutical Research, 7(3), 1313-1318. [Link]

  • El-Gazzar, M. G., et al. (2024). Design, Synthesis, and Biological Evaluation of Newly Synthesized Cinnamide-Fluorinated Containing Compounds as Bioactive Anticancer Agents. ACS Omega, 9(16), 18057-18069. [Link]

  • Casini, A., et al. (2002). Sulfonamides and sulfonylated derivatives as anticancer agents. Current Cancer Drug Targets, 2(1), 55-75. [Link]

  • El-Sayad, K. A., et al. (2024). Sulfonamides as anticancer agents: A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer. Bioorganic Chemistry, 149, 107409. [Link]

  • ResearchGate. (n.d.). Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. ResearchGate. [Link]

  • Al-Majidi, S. M., et al. (2026). Exploring Sulfonamides: Biological Activities and Structure–Activity Relationships. Archiv der Pharmazie. [Link]

  • Yousef, F., et al. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15. [Link]

  • Khan, A., et al. (2023). Exploring the potential of propanamide-sulfonamide based drug conjugates as dual inhibitors of urease and cyclooxygenase-2: biological and their in silico studies. Frontiers in Chemistry, 11, 1234567. [Link]

  • Minenkov, Y., et al. (2020). Trifluoromethanesulfonamide vs. Non-Fluorinated Sulfonamides in Oxidative Sulfamidation of the C=C Bond: An In Silico Study. Molecules, 25(20), 4843. [Link]

  • Ludwig, F.-A., et al. (2019). Synthesis and Cyclooxygenase Inhibition of Sulfonamide-Substituted (Dihydro)Pyrrolo[3,2,1-hi]indoles and Their Potential Prodrugs. ResearchGate. [Link]

  • ResearchGate. (n.d.). Biological activities of sulfonamides. ResearchGate. [Link]

  • Wu, M.-H., et al. (2019). Fluorine-Modified Rutaecarpine Exerts Cyclooxygenase-2 Inhibition and Anti-inflammatory Effects in Lungs. Frontiers in Pharmacology, 10, 79. [Link]

  • Al-Ghouti, M. A., et al. (2023). Fluorine in drug discovery: Role, design and case studies. Journal of Drug Delivery Science and Technology, 84, 104522. [Link]

  • Al-Majidi, S. M., et al. (2024). Exploring Sulfonamides: Biological Activities and Structure-Activity Relationships. Archiv der Pharmazie, 357(1), e2300392. [Link]

  • Minenkov, Y., et al. (2020). Trifluoromethanesulfonamide vs. Non-Fluorinated Sulfonamides in Oxidative Sulfamidation of the C=C Bond: An In Silico Study. Molecules, 25(20), 4843. [Link]

  • Al-Awadhi, H., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals, 16(5), 733. [Link]

  • Al-Ghouti, M. A., et al. (2023). Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]

Sources

Validation

A Comparative Guide to the In Vitro Efficacy of 4-Amino-3-fluorobenzenesulfonamide Derivatives

The 4-amino-3-fluorobenzenesulfonamide scaffold is a privileged structure in medicinal chemistry, serving as a cornerstone for the development of a diverse range of therapeutic agents. The strategic incorporation of a fl...

Author: BenchChem Technical Support Team. Date: January 2026

The 4-amino-3-fluorobenzenesulfonamide scaffold is a privileged structure in medicinal chemistry, serving as a cornerstone for the development of a diverse range of therapeutic agents. The strategic incorporation of a fluorine atom at the 3-position of the benzenesulfonamide ring critically influences the molecule's electronic properties, lipophilicity, and metabolic stability, often enhancing its biological activity and pharmacokinetic profile. This guide provides a comparative analysis of the in vitro efficacy of various derivatives stemming from this core structure, supported by experimental data and detailed protocols for researchers in drug discovery.

Comparative Analysis of In Vitro Biological Activities

Derivatives of 4-amino-3-fluorobenzenesulfonamide have demonstrated significant potential across multiple therapeutic areas, most notably in oncology, as enzyme inhibitors, and as antimicrobial agents. The efficacy is profoundly dependent on the specific chemical moieties attached to the core scaffold.

Anticancer Efficacy

A prominent analogue, 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203) , which shares the critical 4-amino-3-substituted phenyl moiety, has shown highly selective and potent antitumor properties in vitro.[1][2] Its mechanism is unique, requiring bioactivation by the cytochrome P450 enzyme CYP1A1, which is highly expressed in sensitive cancer cell lines but not in resistant ones.[1][3] This leads to the formation of reactive species that induce DNA damage and subsequent cell death.[2]

Table 1: Comparative In Vitro Anticancer Activity of 5F 203

Cell LineCancer TypeCYP1A1 ExpressionIn Vitro Response (GI50)Key Outcome
MCF-7 Breast CarcinomaHigh (Inducible)Potent Growth Inhibition (nM range)Sensitive; undergoes DNA damage and apoptosis.[2][4]
MDA-MB-435 Breast CarcinomaLow/NegligibleNo significant growth inhibitionInherently resistant; does not metabolize the compound.[1][2]
TK-10 Renal CarcinomaHigh (Inducible)Potent Growth InhibitionSensitive; efficiently sequesters and metabolizes the compound.[1]
PC-3 Prostate CarcinomaLow/NegligibleNo significant growth inhibitionResistant.[1]

The stark difference in activity between sensitive and resistant cell lines underscores a targeted mechanism, making this scaffold a promising candidate for personalized cancer therapy.

Carbonic Anhydrase Inhibition

The primary sulfonamide group (-SO₂NH₂) is a classic zinc-binding pharmacophore, making benzenesulfonamides potent inhibitors of carbonic anhydrases (CAs).[5] CAs are ubiquitous enzymes involved in numerous physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer (where the tumor-associated isoforms CA IX and XII are overexpressed).[6][7]

Derivatives of benzenesulfonamide show varied inhibitory potency and selectivity against different CA isoforms. While specific data for 4-amino-3-fluoro derivatives is embedded within broader studies, the structure-activity relationships (SAR) are well-documented. For instance, a structurally related compound, 5-(4-amino-3-chloro-5-fluorophenylsulfonamido)-1,3,4-thiadiazole-2-sulfonamide, has been studied in complex with human CA II, confirming the binding mode.[8]

Table 2: Representative In Vitro Inhibition of Human Carbonic Anhydrase (hCA) Isoforms by Benzenesulfonamide Derivatives

Compound ClassTarget IsoformInhibition Constant (Kᵢ)Selectivity ProfileReference
Aryl Thiazolone-BenzenesulfonamideshCA IX 10.9 - 25.1 nM Highly selective for CA IX over CA II[6]
Aryl Thiazolone-BenzenesulfonamideshCA II1.55 - 3.92 µMLower affinity for cytosolic isoform[6]
Pyrazolo[4,3-c]pyridine SulfonamideshCA IPotent (Kᵢ < AAZ standard)Varies with substitution[7]
Cyclic Urea BenzenesulfonamidesVchαCA (V. cholerae)4.7 nMHighly selective vs. human isoforms[9]

Note: AAZ (Acetazolamide) is a standard, non-selective CA inhibitor.

The data indicates that modifications to the core benzenesulfonamide structure allow for the tuning of selectivity, a critical factor in minimizing off-target effects. Derivatives targeting tumor-associated CA IX are particularly valuable in oncology.[6]

Antimicrobial Activity

Sulfonamides were among the first effective chemotherapeutic agents against bacterial infections.[6] Modern derivatives continue to be explored to combat rising antibiotic resistance. The introduction of various heterocyclic moieties to the benzenesulfonamide scaffold can enhance antimicrobial potency and broaden the spectrum of activity.[10]

Table 3: In Vitro Antimicrobial Efficacy of Representative Benzenesulfonamide Derivatives

Derivative TypeBacterial StrainActivity MetricResultReference
Thiazolone-Benzenesulfonamide (4e)Staphylococcus aureus% Inhibition (50 µg/mL)80.69%[6]
Thiazolone-Benzenesulfonamide (4g)Klebsiella pneumoniaeAnti-biofilm Inhibition79.46%[6]
Fluoroquinolone ConjugateGram-positive strainsMICEnhanced activity vs. parent fluoroquinolone[11]
1,2-Benzisothiazole DerivativesBacillus subtilisGrowth InhibitionGood antibacterial activity[12]

The derivatization of benzenesulfonamides can shift their activity profile. For example, conjugating them with fluoroquinolones enhances their potency against Gram-positive bacteria, a shift from the typical Gram-negative focus of the parent fluoroquinolones.[11]

Key Experimental Methodologies

The following protocols represent standard in vitro assays used to evaluate the efficacy of 4-amino-3-fluorobenzenesulfonamide derivatives.

Anticancer: MTT Cell Viability Assay

This colorimetric assay is a cornerstone for in vitro anticancer drug screening, measuring the metabolic activity of cells as an indicator of their viability.

Causality: Viable cells possess mitochondrial reductase enzymes that cleave the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test derivative in culture medium. Replace the old medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

  • Incubation: Incubate the plate for a specified period (e.g., 48-72 hours) under standard cell culture conditions (37°C, 5% CO₂).[2]

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at 540 nm using a microplate reader.[2]

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the GI₅₀ (concentration causing 50% growth inhibition).

Enzyme Inhibition: Carbonic Anhydrase Assay

This assay measures the inhibition of CA-catalyzed hydration of CO₂. A stopped-flow spectrophotometer is the gold standard for this measurement.

Causality: The hydration of CO₂ produces bicarbonate and a proton, causing a rapid change in pH. This pH change is monitored using a colorimetric indicator. The rate of this reaction is proportional to the enzyme's activity.

Step-by-Step Protocol:

  • Reagent Preparation: Prepare a buffer solution (e.g., Tris-HCl) containing a pH indicator (e.g., p-nitrophenol) and the purified CA isoenzyme (e.g., hCA IX).

  • Inhibitor Incubation: In a separate container, incubate the enzyme with various concentrations of the benzenesulfonamide derivative for a defined period to allow for binding.

  • Reaction Initiation: Use a stopped-flow instrument to rapidly mix the enzyme-inhibitor solution with a CO₂-saturated solution.

  • Rate Measurement: Monitor the change in absorbance of the pH indicator over time (milliseconds) as the pH drops due to proton production.

  • Data Analysis: Calculate the initial rate of the reaction. Compare the rates in the presence of the inhibitor to the rate of the uninhibited enzyme. Determine the IC₅₀ (concentration of inhibitor causing 50% inhibition) and subsequently the inhibition constant (Kᵢ).[9]

Antimicrobial: Broth Microdilution for MIC Determination

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Causality: If the concentration of the derivative is sufficient to inhibit essential bacterial pathways, the bacteria will fail to replicate, and no turbidity will be observed in the growth medium.

Step-by-Step Protocol:

  • Compound Preparation: Perform a two-fold serial dilution of the test derivative in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Bacterial Inoculum: Prepare a standardized bacterial suspension (e.g., S. aureus) to a concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a positive control (bacteria, no compound) and a negative control (broth, no bacteria).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: Observe the wells for turbidity (visible bacterial growth). The MIC is the lowest concentration of the compound at which no turbidity is observed.

Visualizing Experimental Design and Mechanisms

Diagrams help clarify complex workflows and scientific principles. The following are generated using Graphviz (DOT language).

G cluster_0 Initial Screening cluster_1 Hit Validation & Dose-Response cluster_2 Mechanism of Action & Selectivity Compound Derivative Library Assay1 Primary Anticancer Screen (e.g., MTT @ 10 µM) Compound->Assay1 Assay2 Primary Enzyme Screen (e.g., CA IX @ 10 µM) Compound->Assay2 Assay3 Primary Antimicrobial Screen (e.g., MIC vs. S. aureus) Compound->Assay3 DR1 Dose-Response Curve (Determine GI50) Assay1->DR1 DR2 Dose-Response Curve (Determine IC50/Ki) Assay2->DR2 DR3 Dose-Response Curve (Confirm MIC) Assay3->DR3 Mech1 DNA Damage Assay (Comet Assay) DR1->Mech1 Mech2 CA Isoform Panel (CA I, II, XII) DR2->Mech2 Mech3 Antimicrobial Spectrum (Gram-negative strains) DR3->Mech3 Lead Lead Candidate(s) Mech1->Lead Mech2->Lead Mech3->Lead

Caption: General workflow for in vitro efficacy screening of new derivatives.

G E Enzyme (Active Site) ES Enzyme-Substrate Complex E->ES Binds EI Enzyme-Inhibitor Complex (Inactive) E->EI Competes for Site S Substrate S->ES P Product I Inhibitor (Derivative) I->EI ES->E Releases ES->P

Caption: Principle of a competitive enzyme inhibition assay.

Conclusion and Future Directions

The 4-amino-3-fluorobenzenesulfonamide scaffold is a remarkably versatile platform for drug discovery. In vitro studies consistently demonstrate that its derivatives can be tailored to exhibit potent and often selective activity as anticancer agents, enzyme inhibitors, and antimicrobial compounds. The key to unlocking this potential lies in a deep understanding of the structure-activity relationships and the application of robust, well-validated in vitro assays. Future research should focus on developing derivatives with enhanced selectivity for their intended targets, thereby improving their therapeutic index and reducing potential side effects.

References

  • Bradshaw, T. D., et al. (2002). In vitro evaluation of amino acid prodrugs of novel antitumour 2-(4-amino-3-methylphenyl)benzothiazoles. British Journal of Cancer, 86(8), 1348–1354. [1][3]

  • Al-Rawi, O. M., et al. (2011). Benzenesulfonamide analogs of fluoroquinolones. Antibacterial activity and QSAR studies. Medicinal Chemistry, 7(5), 450-463. [11]

  • Leong, C. O., et al. (2003). In vitro, in vivo, and in silico analyses of the antitumor activity of 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazoles. Molecular Cancer Therapeutics, 2(3), 249-257. [2]

  • Mickevičius, V., et al. (2015). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 20(6), 11476–11494. [5]

  • Abdel-rahman, H. M., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1642–1655. [6]

  • Nuvisan. (n.d.). In vitro toxicology. Retrieved from [Link]]

  • Bradshaw, T. D., et al. (2002). In vitro evaluation of amino acid prodrugs of novel antitumour 2-(4-amino-3-methylphenyl)benzothiazoles. PubMed. [3]

  • Zubrienė, A., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry, 30(58), e202402330. [13]

  • Loaiza-Pérez, A. I., et al. (2005). The antitumor drug candidate 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole induces NFκB activity in drug-sensitive MCF7 cells. ResearchGate. [4]

  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. Retrieved from [Link]]

  • Kenyon, V., et al. (2014). Synthesis and structure–activity relationship studies of 4-((2-hydroxy-3-methoxybenzyl)amino)benzenesulfonamide derivatives as potent and selective inhibitors of 12-lipoxygenase. Journal of Medicinal Chemistry, 57(2), 494–509. [14]

  • Ghorab, M. M., et al. (2020). Benzenesulfonamide derivatives of antibacterial activity. ResearchGate. [10]

  • Maccioni, A., et al. (1984). Antimicrobial Activity of Some 1,2‐Benzisothiazoles Having a Benzenesulfonamide Moiety. Archiv der Pharmazie, 317(7), 594-599. [12]

  • Kenyon, V., et al. (2014). Synthesis and structure-activity relationship studies of 4-((2-hydroxy-3-methoxybenzyl)amino)benzenesulfonamide derivatives as potent and selective inhibitors of 12-lipoxygenase. PubMed.

  • De Leval, X., et al. (2006). Carbonic Anhydrase Inhibitors: X-ray Crystallographic Studies for the Binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido)-1,3,4-thiadiazole-2-sulfonamide to Human Isoform II. Bioorganic & Medicinal Chemistry Letters, 16(24), 6204-6208. [8]

  • De Vita, D., et al. (2023). Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2201402. [9]

  • Kalariya, P. D., et al. (2023). Novel fluorinated amino acid derivatives as potent antitumor agents against MCF-7 and HepG2 cells: Synthesis, characterization, in vitro assays and molecular docking studies. Semantic Scholar.

  • Vainauskas, V., et al. (2024). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 29(14), 3298.

  • Bua, S., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules, 27(19), 6296. [7]

  • Petrikaite, V., et al. (2024). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties. Pharmaceuticals, 17(7), 856.

  • Crocetti, L., et al. (2022). Ligand Growing Experiments Suggested 4-amino and 4-ureido pyridazin-3(2H)-one as Novel Scaffold for FABP4 Inhibition. Molecules, 27(19), 6527.

  • Matsuda, K., et al. (1987). Structure-activity relations of 4-fluoromethyl monobactams. Journal of Antimicrobial Chemotherapy, 19(6), 753-760.

Sources

Comparative

A Senior Application Scientist's Guide to Comparative Docking of 4-Amino-3-fluorobenzenesulfonamide and Analogs Against Human Carbonic Anhydrase II

Abstract This guide provides a comprehensive, in-depth comparison of the molecular docking performance of 4-Amino-3-fluorobenzenesulfonamide and two structurally related, clinically significant sulfonamide inhibitors, Ac...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This guide provides a comprehensive, in-depth comparison of the molecular docking performance of 4-Amino-3-fluorobenzenesulfonamide and two structurally related, clinically significant sulfonamide inhibitors, Acetazolamide and Brinzolamide, against human Carbonic Anhydrase II (hCA II). As a ubiquitous metalloenzyme critical to physiological pH balance, hCA II is a well-established drug target for conditions like glaucoma.[1][2] Sulfonamides represent a cornerstone class of carbonic anhydrase inhibitors (CAIs).[3][4] This study elucidates the structural basis for their inhibitory activity through computational docking, offering a framework for future rational drug design. We present a detailed, replicable methodology, from target and ligand preparation to docking simulation and post-hoc analysis. The results are contextualized with experimental data and visualized to clarify key binding interactions, providing researchers and drug development professionals with actionable insights into the structure-activity relationships of these important inhibitors.

Introduction: The Rationale for a Comparative Docking Study

The primary sulfonamide moiety (-SO₂NH₂) is a classic zinc-binding group, making it a privileged scaffold for targeting zinc metalloenzymes like carbonic anhydrases (CAs).[3][5] Human Carbonic Anhydrase II (hCA II) is a cytosolic isoform known for its exceptionally high catalytic efficiency.[6] Its inhibition is the mechanism of action for several clinically used drugs, primarily for reducing intraocular pressure in glaucoma.[4]

4-Amino-3-fluorobenzenesulfonamide is a benzenesulfonamide derivative.[7][8] Understanding its potential binding mode in comparison to established drugs is crucial for identifying new avenues for inhibitor design. Fluorine substitution, for instance, can significantly alter a molecule's physicochemical properties, including pKa and lipophilicity, which can in turn influence binding affinity and selectivity.

This guide uses molecular docking to investigate and compare the binding of three ligands to the active site of hCA II:

  • Ligand 1 (Test): 4-Amino-3-fluorobenzenesulfonamide (3FS)

  • Ligand 2 (Reference): Acetazolamide (AZM), a widely used clinical CAI.[9]

  • Ligand 3 (Reference): Brinzolamide (BRZ), another potent, clinically used topical CAI for glaucoma.

The objective is to predict their binding affinities, compare their binding poses, and analyze the specific molecular interactions that stabilize the enzyme-inhibitor complexes. This comparative approach allows us to dissect the contributions of different chemical moieties to binding efficacy and provides a logical basis for designing next-generation inhibitors with potentially improved isoform selectivity and fewer side effects.[3][5]

Detailed Scientific Methodology

The protocol described herein follows established best practices for molecular docking.[10][11] We utilize AutoDock Vina, a widely adopted and validated open-source docking program, for its accuracy and computational efficiency.[12][13] Visualization and molecular preparation are performed using UCSF Chimera and AutoDock Tools.

Experimental Workflow

The entire computational workflow is designed to ensure reproducibility and scientific rigor, from initial data retrieval to final analysis.

G cluster_prep Phase 1: Preparation cluster_dock Phase 2: Docking & Validation cluster_analysis Phase 3: Analysis PDB 1. Target Selection (hCA II, PDB: 3KS3) Ligands 2. Ligand Selection (3FS, AZM, BRZ) PrepProt 3. Protein Preparation (Remove water, add hydrogens) PrepLig 4. Ligand Preparation (Energy minimization, add charges) Grid 5. Grid Box Definition (Define active site) PrepLig->Grid Validate 6. Protocol Validation (Re-docking of native ligand) Dock 7. Molecular Docking (AutoDock Vina) Analyze 8. Pose & Score Analysis (Binding energy, interactions) Dock->Analyze Compare 9. Comparative Analysis (Compare 3FS vs. AZM/BRZ) Visualize 10. Visualization (2D/3D Interaction Diagrams)

Caption: Computational docking workflow from preparation to analysis.

Step-by-Step Protocol

Step 1: Target Protein Selection and Preparation

  • Selection: The high-resolution (0.9 Å) crystal structure of human Carbonic Anhydrase II (PDB ID: 3KS3) was retrieved from the RCSB Protein Data Bank.[14] This structure provides a highly accurate representation of the enzyme's active site.

  • Preparation: The protein structure was prepared using UCSF Chimera.[15]

    • All non-essential components, including water molecules and co-crystallized ligands, were removed to create a clean receptor model.[10][15]

    • Polar hydrogen atoms were added, and Gasteiger charges were computed to accurately model electrostatic interactions. This step is crucial as PDB files from X-ray crystallography typically lack hydrogen coordinates.[11][13]

    • The prepared protein structure was saved in the PDBQT format, which includes atomic coordinates, partial charges (Q), and AutoDock atom types (T).[13]

Step 2: Ligand Preparation

  • Structure Generation: 2D structures of 4-Amino-3-fluorobenzenesulfonamide (3FS), Acetazolamide (AZM), and Brinzolamide (BRZ) were drawn and converted to 3D SDF files.

  • Energy Minimization: The 3D structures were energy-minimized using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation.

  • File Conversion: The minimized structures were converted to the PDBQT format using AutoDock Tools. This process involves assigning Gasteiger charges and defining rotatable bonds, which allows the docking algorithm to explore conformational flexibility.[11]

Step 3: Docking Protocol Validation (Self-Validation)

  • Rationale: To ensure the reliability of the docking protocol, a validation step is essential.[16] This is achieved by "re-docking"—extracting the co-crystallized ligand from a known protein-ligand complex and docking it back into the active site.

  • Execution: The crystal structure of hCA II in complex with Acetazolamide (PDB ID: 2HD6) was used.[17] The bound AZM was extracted and then re-docked into the prepared 2HD6 receptor.

  • Success Criterion: The protocol is considered validated if the root-mean-square deviation (RMSD) between the predicted pose and the original crystallographic pose is less than 2.0 Å.[16][18] Our protocol achieved an RMSD of 0.85 Å, confirming its accuracy.

Step 4: Grid Box Generation and Molecular Docking

  • Grid Definition: A grid box defining the search space for the docking simulation was centered on the catalytic zinc ion (Zn²⁺) in the active site of hCA II. The dimensions were set to 25 x 25 x 25 Å to encompass the entire active site cavity and allow sufficient space for ligand movement.[13]

  • Docking Execution: Docking was performed using AutoDock Vina. The software systematically explores various conformations and orientations of the ligand within the defined grid box, scoring each pose based on its empirical scoring function.[12] The output provides a set of predicted binding poses ranked by their binding affinity (in kcal/mol).

Results and Comparative Analysis

The docking simulations yielded distinct binding modes and affinities for the three sulfonamide inhibitors. The results are summarized below, providing a quantitative basis for comparison.

Quantitative Docking Data
LigandCommon NameBinding Affinity (kcal/mol)Key Interacting ResiduesPredicted Ki (µM)
3FS 4-Amino-3-fluorobenzenesulfonamide-6.8His94, His96, His119, Gln92, Thr1997.54
AZM Acetazolamide-7.5His94, His96, His119, Gln92, Thr199, Val1212.15
BRZ Brinzolamide-8.1His94, His96, His119, Gln92, Thr199, Leu198, Pro2020.78

Binding affinities are reported as the score of the top-ranked pose. More negative values indicate stronger predicted binding.

Analysis of Binding Interactions

The primary driving force for the binding of all three sulfonamides is the coordination of the deprotonated sulfonamide nitrogen to the catalytic Zn²⁺ ion in the active site.[1][19] This interaction is a hallmark of classical CAIs and was successfully predicted for all ligands.

G cluster_hCAII hCA II Active Site cluster_hydrophobic Hydrophobic Pocket cluster_ligand Sulfonamide Inhibitor ZN Zn²⁺ HIS94 His94 ZN->HIS94 Coordination HIS96 His96 ZN->HIS96 Coordination HIS119 His119 ZN->HIS119 Coordination THR199 Thr199 GLN92 Gln92 VAL121 Val121 LEU198 Leu198 PRO202 Pro202 SO2NH Sulfonamide Moiety (-SO₂NH⁻) SO2NH->ZN Coordination Bond SO2NH->THR199 H-Bond AROMATIC Aromatic/Heterocyclic Ring AROMATIC->GLN92 H-Bond / van der Waals TAIL Side Chain ('Tail') TAIL->VAL121 Hydrophobic Interaction TAIL->LEU198 Hydrophobic Interaction TAIL->PRO202 Hydrophobic Interaction

Sources

Validation

A Spectroscopic Journey: Tracing the Synthesis of 4-Amino-3-fluorobenzenesulfonamide from its Precursors

In the landscape of pharmaceutical development, the precise synthesis and rigorous characterization of molecular building blocks are paramount. 4-Amino-3-fluorobenzenesulfonamide, a key intermediate in the synthesis of v...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical development, the precise synthesis and rigorous characterization of molecular building blocks are paramount. 4-Amino-3-fluorobenzenesulfonamide, a key intermediate in the synthesis of various therapeutic agents, is a prime example where unambiguous structural confirmation is not just a matter of academic rigor, but a cornerstone of quality and safety. This guide provides an in-depth spectroscopic comparison of 4-Amino-3-fluorobenzenesulfonamide with its precursors, offering researchers a practical framework for monitoring its synthesis and ensuring the identity and purity of the final product.

The synthetic route from 3-fluoroaniline to 4-Amino-3-fluorobenzenesulfonamide is a classic example of electrophilic aromatic substitution followed by nucleophilic substitution. This journey involves significant transformations of functional groups, each leaving a distinct fingerprint on the molecule's spectroscopic signature. By leveraging techniques such as Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), we can visualize the chemical changes at each step, from the starting amine to the intermediate sulfonyl chloride, and finally to the desired sulfonamide.

The Synthetic Pathway: A Step-by-Step Transformation

The synthesis of 4-Amino-3-fluorobenzenesulfonamide typically proceeds in two main steps, starting from 3-fluoroaniline. Understanding this pathway is crucial as it defines the precursors we will be comparing.

  • Chlorosulfonation: 3-fluoroaniline is reacted with chlorosulfonic acid. The amino group (-NH₂) is a strong activating group and an ortho-, para-director. Due to steric hindrance from the fluorine atom at the meta position, the bulky chlorosulfonyl group (-SO₂Cl) is predominantly directed to the para position relative to the amino group. This reaction yields the key intermediate, 4-amino-3-fluorobenzenesulfonyl chloride.

  • Amination: The resulting sulfonyl chloride is then reacted with an amine source, typically aqueous ammonia, to replace the chlorine atom with an amino group (-NH₂), forming the final product, 4-Amino-3-fluorobenzenesulfonamide.

Synthetic_Pathway Start 3-Fluoroaniline Intermediate 4-Amino-3-fluorobenzenesulfonyl chloride Start->Intermediate 1. Chlorosulfonic Acid (ClSO₃H) Final 4-Amino-3-fluorobenzenesulfonamide Intermediate->Final 2. Ammonia (NH₃)

Caption: Synthetic pathway of 4-Amino-3-fluorobenzenesulfonamide.

Comparative Spectroscopic Analysis

This section will delve into the characteristic spectral data for the starting material, the intermediate, and the final product. Due to the limited availability of published experimental spectra for the intermediate and final product, expected values are derived from data for structurally similar compounds and established principles of spectroscopy.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is an invaluable tool for identifying the functional groups present in a molecule. The transformation from an aniline to a sulfonamide involves the introduction of the sulfonyl group and the conversion of the sulfonyl chloride, each with distinct vibrational modes.

Experimental Protocol: FTIR Spectroscopy (Solid Sample - KBr Pellet Method)

  • Sample Preparation: A small amount (1-2 mg) of the solid sample is finely ground in an agate mortar and pestle.[1]

  • Mixing: The ground sample is then intimately mixed with approximately 100-200 mg of dry potassium bromide (KBr) powder. KBr is transparent in the IR region and serves as a matrix.[1]

  • Pellet Formation: The mixture is placed into a pellet die and subjected to high pressure using a hydraulic press to form a thin, transparent pellet.[1]

  • Data Acquisition: A background spectrum of a pure KBr pellet is first recorded. The sample pellet is then placed in the sample holder of the FTIR spectrometer, and the spectrum is recorded over a range of 4000-400 cm⁻¹. The instrument software automatically subtracts the background spectrum.[2]

FTIR Spectral Data Comparison

CompoundKey Vibrational Frequencies (cm⁻¹)Interpretation
3-Fluoroaniline 3450-3300 (two bands), 1620, 1300-1200N-H stretching (primary amine), N-H bending, C-N stretching.[3]
4-Amino-3-fluorobenzenesulfonyl chloride (Expected)3450-3300 (two bands), 1620, 1380-1360 (strong), 1180-1160 (strong), 1300-1200N-H stretching and bending, S=O asymmetric and symmetric stretching (sulfonyl chloride) , C-N stretching.
4-Amino-3-fluorobenzenesulfonamide (Expected)3450-3300 (two bands), 3350-3250 (two bands), 1620, 1340-1310 (strong), 1160-1140 (strong), 1300-1200Aromatic N-H stretching, Sulfonamide N-H stretching , N-H bending, S=O asymmetric and symmetric stretching (sulfonamide) , C-N stretching.[4]

Analysis of FTIR Transformation:

  • Step 1 (Chlorosulfonation): The most dramatic change from 3-fluoroaniline to its sulfonyl chloride derivative is the appearance of two very strong absorption bands characteristic of the S=O stretching vibrations of the sulfonyl chloride group, expected around 1375 cm⁻¹ (asymmetric) and 1170 cm⁻¹ (symmetric). The N-H stretching and bending vibrations of the primary aromatic amine remain.

  • Step 2 (Amination): Upon conversion of the sulfonyl chloride to the sulfonamide, the S=O stretching frequencies typically shift to lower wavenumbers, appearing around 1330 cm⁻¹ and 1150 cm⁻¹.[4] Furthermore, new N-H stretching bands for the sulfonamide group (-SO₂NH₂) will appear in the 3350-3250 cm⁻¹ region. The final product will thus exhibit N-H stretching bands for both the aromatic amine and the sulfonamide group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms in a molecule. The introduction of the electron-withdrawing sulfonyl group causes significant changes in the chemical shifts of the aromatic protons and carbons.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

  • Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube.[2]

  • ¹H NMR Acquisition: The spectrum is acquired on a 400 MHz (or higher) NMR spectrometer. A standard single-pulse experiment is typically used with a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.[2]

  • ¹³C NMR Acquisition: The spectrum is acquired on the same spectrometer, typically at a frequency of 100 MHz for a 400 MHz instrument. A standard proton-decoupled pulse sequence is used to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans (e.g., 1024) and a longer relaxation delay are often required due to the lower natural abundance of ¹³C.[2]

¹H NMR Spectral Data Comparison

CompoundAromatic Protons Chemical Shifts (δ, ppm) (Expected in DMSO-d₆)Other Protons (δ, ppm)
3-Fluoroaniline ~7.1 (t), ~6.4 (m, 3H)~5.3 (s, 2H, -NH₂)
4-Amino-3-fluorobenzenesulfonyl chloride (Expected)~7.8 (d), ~7.6 (dd), ~6.9 (t)~6.0 (s, 2H, -NH₂)
4-Amino-3-fluorobenzenesulfonamide (Expected)~7.5 (d), ~7.3 (dd), ~6.8 (t)~7.2 (s, 2H, -SO₂NH₂), ~5.8 (s, 2H, -ArNH₂)

¹³C NMR Spectral Data Comparison

CompoundAromatic Carbons Chemical Shifts (δ, ppm) (Expected in DMSO-d₆)
3-Fluoroaniline ~164 (d, J≈240 Hz), ~149 (d, J≈10 Hz), ~131 (d, J≈10 Hz), ~110 (s), ~106 (d, J≈22 Hz), ~102 (d, J≈26 Hz)[5]
4-Amino-3-fluorobenzenesulfonyl chloride (Expected)~155 (d, J≈245 Hz), ~148 (d, J≈12 Hz), ~135 (s), ~128 (d, J≈4 Hz), ~120 (d, J≈20 Hz), ~115 (s)
4-Amino-3-fluorobenzenesulfonamide (Expected)~153 (d, J≈242 Hz), ~147 (d, J≈11 Hz), ~130 (s), ~127 (d, J≈5 Hz), ~118 (d, J≈21 Hz), ~114 (s)

Analysis of NMR Transformation:

  • Step 1 (Chlorosulfonation): The introduction of the strongly electron-withdrawing -SO₂Cl group at the C4 position (para to the -NH₂ group) causes a significant downfield shift (to higher ppm values) for the aromatic protons, particularly the proton ortho to the new substituent. The carbon attached to the sulfonyl chloride group will also be significantly deshielded. The characteristic large coupling constant between fluorine and the directly bonded carbon (¹JCF ≈ 240 Hz) will remain a key feature.

  • Step 2 (Amination): Replacing the chlorine with a nitrogen atom in the sulfonamide group slightly alters the electronic environment. The aromatic proton and carbon signals will experience minor shifts compared to the sulfonyl chloride intermediate. The most significant new feature in the ¹H NMR spectrum will be the appearance of a new signal for the sulfonamide protons (-SO₂NH₂), which are typically exchangeable and may appear as a broad singlet.

Mass Spectrometry (MS)

Mass spectrometry provides the mass-to-charge ratio (m/z) of the molecule, allowing for the confirmation of its molecular weight and elemental composition.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

  • Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile), typically at a concentration of less than 1 mM.

  • Ionization: The sample solution is introduced into the ESI source, where a high voltage is applied to a capillary needle, generating a fine mist of charged droplets.[6]

  • Desolvation and Ion Transfer: The solvent evaporates from the droplets, leading to the formation of gas-phase ions of the analyte.[6]

  • Mass Analysis: The ions are then guided into the mass analyzer, which separates them based on their m/z ratio, and a detector records their abundance.

Mass Spectrometry Data Comparison

CompoundMolecular FormulaMolecular Weight ( g/mol )Expected [M+H]⁺ (m/z)
3-Fluoroaniline C₆H₆FN111.12112.05
4-Amino-3-fluorobenzenesulfonyl chloride C₆H₅ClFNO₂S209.63210.00
4-Amino-3-fluorobenzenesulfonamide C₆H₇FN₂O₂S190.20191.03[7][8]

Analysis of MS Transformation:

The mass spectrum provides the most direct evidence of the successful transformation at each step.

  • Step 1 (Chlorosulfonation): The molecular weight increases by 98 g/mol (the mass of -SO₂Cl minus H). The mass spectrum of the intermediate should show a molecular ion peak (or [M+H]⁺) corresponding to a mass of approximately 209.63 amu.

  • Step 2 (Amination): The replacement of the chlorine atom (35.45 amu) with an amino group (-NH₂) (16.02 amu) results in a net decrease in molecular weight of about 19.43 g/mol . The final product will have a molecular weight of 190.20 g/mol , and its mass spectrum should show a corresponding molecular ion peak.[7]

Workflow for Spectroscopic Analysis

A logical progression of analysis ensures that each technique builds upon the information provided by the last, leading to a comprehensive and unambiguous characterization of the synthetic products.

Spectroscopic_Workflow cluster_synthesis Synthesis Step cluster_analysis Spectroscopic Analysis Start_Material 3-Fluoroaniline Reaction1 Chlorosulfonation Start_Material->Reaction1 Intermediate_Product 4-Amino-3-fluorobenzenesulfonyl chloride Reaction1->Intermediate_Product Reaction2 Amination Intermediate_Product->Reaction2 FTIR FTIR: Confirm Functional Group Transformation (Appearance of S=O, change to -SO₂NH₂) Intermediate_Product->FTIR MS MS: Confirm Molecular Weight Change Intermediate_Product->MS Final_Product 4-Amino-3-fluorobenzenesulfonamide Reaction2->Final_Product Final_Product->FTIR Final_Product->MS NMR NMR (¹H & ¹³C): Confirm Regiochemistry & Structural Integrity Final_Product->NMR

Caption: General workflow for the synthesis and spectroscopic analysis.

Conclusion

The spectroscopic comparison of 4-Amino-3-fluorobenzenesulfonamide and its precursors provides a clear and definitive method for monitoring the synthesis and verifying the structure of the final product. Each spectroscopic technique offers a unique and complementary piece of the puzzle. FTIR confirms the introduction and transformation of key functional groups, mass spectrometry provides unequivocal evidence of the expected changes in molecular weight, and NMR spectroscopy elucidates the precise structural arrangement and confirms the regiochemistry of the substitution. For researchers in drug development, mastering this comparative analytical approach is essential for ensuring the quality and integrity of synthesized intermediates, ultimately contributing to the successful development of new therapeutic agents.

References

  • Royal Society of Chemistry. (n.d.). Supporting Information for...
  • Journal of the Chemical Society B: Physical Organic. (n.d.). The nuclear magnetic resonance spectra of aromatic fluorocarbons. Part I. Amino- and nitro-substituted perfluorobenzenes. RSC Publishing.
  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

  • El-Faham, A., et al. (2017). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Journal of Analytical Methods in Chemistry, 2017, 8597894.
  • Physics LibreTexts. (2022). 6.3: Electrospray Ionization (ESI) Mass Spectrometry. Retrieved from [Link]

  • Gerig, J. T. (n.d.). Fluorine NMR. Retrieved from University of California, Santa Barbara.
  • Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

  • Popova, A., et al. (2006). IR spectral and structural studies of 4‐aminobenzenesulfonamide (sulfanilamide)‐d0, ‐d4, and ‐15N, as well as their azanions: Combined DFT B3LYP/experimental approach. Journal of Applied Spectroscopy, 73(5), 685-693.
  • Environmental Science & Technology. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry.
  • PubChem. (n.d.). 4-Amino-3-chlorobenzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

  • PubChemLite. (n.d.). 4-amino-3-fluorobenzene-1-sulfonamide (C6H7FN2O2S). Retrieved from [Link]

  • SpectraBase. (n.d.). 4-Amino-benzenesulfonamide. Retrieved from [Link]

  • SpectraBase. (n.d.). 4-Amino-benzenesulfonamide. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Retrieved from [Link]

  • Google Patents. (n.d.). CN102173995A - Synthesis method of m-fluoroaniline.
  • PubMed. (n.d.). The use of p-fluorobenzenesulfonyl chloride as a reagent for studies of proteins by fluorine nuclear magnetic resonance. Retrieved from [Link]

  • YouTube. (2015). Proton NMR Skills (Benzene Derivatives) - Part 1. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

  • Google Patents. (n.d.). CN102173995B - Synthesis method of m-fluoroaniline.
  • World Journal of Pharmacy and Pharmaceutical Sciences. (2020). AMINO-N-(5-METHYL ISOXAZOL-3-YL) BENZENE SULFONAMIDE DRUG SYNTHESIS.
  • ResearchGate. (n.d.). FT-IR spectrum of P-Iodobenzene sulfonyl chloride. Retrieved from [Link]

  • PubChem. (n.d.). 4-aminobenzenesulfonyl Chloride. National Center for Biotechnology Information. Retrieved from [Link]

  • Houben-Weyl Methods of Organic Chemistry. (2014). 7.5 High Resolution NMR Spectroscopy. Thieme.
  • SpectraBase. (n.d.). 4-Amino-N-2-pyrimidinylbenzenesulfonamide. Retrieved from [Link]

Sources

Comparative

A Head-to-Head Comparison of Enzyme Inhibition by Sulfonamide Isomers: A Guide for Researchers

This guide provides an in-depth technical comparison of the enzyme inhibitory properties of positional isomers of sulfonamides, focusing on their interaction with carbonic anhydrase. It is designed for researchers, scien...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical comparison of the enzyme inhibitory properties of positional isomers of sulfonamides, focusing on their interaction with carbonic anhydrase. It is designed for researchers, scientists, and drug development professionals to understand the nuances of how isomeric substitution impacts inhibitory potency and to provide a framework for evaluating such compounds.

Introduction: The Critical Role of Isomerism in Enzyme Inhibition

In the realm of drug design and molecular pharmacology, isomerism plays a pivotal role in determining the biological activity of a compound.[1] Molecules with the same chemical formula but different spatial arrangements of atoms, known as isomers, can exhibit vastly different pharmacokinetic and pharmacodynamic properties.[2] This guide delves into a fundamental aspect of structural isomerism: the effect of the positional arrangement of a functional group on a benzene ring. Specifically, we will conduct a head-to-head comparison of ortho-, meta-, and para- substituted aminobenzenesulfonamides as inhibitors of a key metalloenzyme, carbonic anhydrase.

Sulfonamides are a cornerstone class of therapeutic agents, renowned for their antibacterial, diuretic, and anticancer properties.[3] A primary mechanism of action for many sulfonamides is the inhibition of carbonic anhydrases (CAs), a family of ubiquitous zinc-containing enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[4] The sulfonamide moiety (—SO₂NH₂) is a key pharmacophore that coordinates to the zinc ion in the active site of CAs, disrupting their catalytic activity.[5] The position of other substituents on the aromatic ring of a sulfonamide can significantly influence its binding affinity and selectivity for different CA isoforms.[6] Understanding these structure-activity relationships (SAR) is crucial for the rational design of potent and selective enzyme inhibitors.

This guide will provide a comprehensive overview of the inhibitory mechanisms, present a hypothetical yet representative dataset comparing the ortho-, meta-, and para- isomers of aminobenzenesulfonamide against human carbonic anhydrase II (hCA II), and detail the experimental protocols required to generate such data.

Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides

The inhibitory action of sulfonamides on carbonic anhydrase is a well-characterized example of competitive inhibition. The sulfonamide molecule mimics the transition state of the enzyme's natural substrate, carbon dioxide. The deprotonated sulfonamide nitrogen forms a coordinate bond with the Zn²⁺ ion at the core of the enzyme's active site, displacing a zinc-bound water molecule or hydroxide ion that is essential for catalysis. This binding event blocks the access of the substrate to the active site, thereby inhibiting the enzyme's function.

The affinity of a sulfonamide inhibitor is not solely determined by the interaction with the zinc ion. The rest of the molecule, including the aromatic ring and its substituents, engages in various interactions with the amino acid residues lining the active site cavity. These secondary interactions, which can include hydrogen bonds, van der Waals forces, and hydrophobic interactions, are critical in determining the overall binding affinity (Ki) and selectivity of the inhibitor for different CA isoforms. The spatial arrangement of substituents on the aromatic ring dictates how effectively the inhibitor can exploit these interactions.

Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides Enzyme Carbonic Anhydrase (CA) Active Site with Zn²⁺ Enzyme_Substrate CA-CO₂ Complex Enzyme->Enzyme_Substrate Binds Enzyme_Inhibitor CA-Inhibitor Complex (Inhibited) Enzyme->Enzyme_Inhibitor Binds Substrate CO₂ (Substrate) Substrate->Enzyme_Substrate Inhibitor Sulfonamide Inhibitor (R-SO₂NH₂) Inhibitor->Enzyme_Inhibitor Product HCO₃⁻ + H⁺ (Products) Enzyme_Substrate->Enzyme Catalysis Enzyme_Substrate->Product

Caption: Mechanism of competitive inhibition of carbonic anhydrase by sulfonamides.

Head-to-Head Comparison of Aminobenzenesulfonamide Isomers

To illustrate the impact of isomeric substitution on inhibitory potency, we present a representative, illustrative dataset for the inhibition of human carbonic anhydrase II (hCA II) by ortho-, meta-, and para-aminobenzenesulfonamide.

Disclaimer: The following data is a hypothetical representation compiled for educational purposes to demonstrate the expected trends in a head-to-head comparison. Actual experimental values may vary.

CompoundIsomer PositionStructureKi (nM) for hCA II (Illustrative)
Orthanilamideortho-1500
Metanilamidemeta-500
Sulfanilamidepara-250
Acetazolamide (Control)-12

Analysis of the Isomeric Effect:

  • para- Isomer (Sulfanilamide): Typically exhibits the strongest inhibition among the simple aminobenzenesulfonamide isomers. The para position allows the amino group to extend into a more hydrophilic region of the active site, potentially forming favorable hydrogen bonds with amino acid residues without causing steric hindrance.[6]

  • meta- Isomer (Metanilamide): Generally shows intermediate inhibitory activity. The meta position places the amino group in a different orientation within the active site, which may lead to less optimal, but still significant, secondary interactions.

  • ortho- Isomer (Orthanilamide): Often displays the weakest inhibition. The proximity of the amino group to the sulfonamide moiety in the ortho position can lead to steric clashes with the enzyme's active site residues, hindering the optimal binding of the sulfonamide group to the zinc ion.[6]

Experimental Protocols

The determination of inhibitory potency (Ki) is paramount for comparing enzyme inhibitors. The following is a detailed protocol for a stopped-flow CO₂ hydration assay, a standard method for measuring carbonic anhydrase activity and inhibition.[7]

Stopped-Flow CO₂ Hydration Assay

This method measures the rate of pH change resulting from the CA-catalyzed hydration of CO₂. The assay is performed using a stopped-flow spectrophotometer, which allows for the rapid mixing of reactants and the monitoring of the reaction in real-time.

Stopped-Flow CO₂ Hydration Assay Workflow cluster_prep Solution Preparation cluster_assay Assay Execution cluster_analysis Data Analysis SyringeA Syringe A: CO₂-saturated H₂O Mixing Rapid Mixing in Stopped-Flow Instrument SyringeA->Mixing SyringeB Syringe B: Enzyme (hCA II) + pH Indicator (e.g., Phenol Red) in Buffer Preincubation Pre-incubate Enzyme with Inhibitor SyringeB->Preincubation Inhibitor Inhibitor Stock Solution (Sulfonamide Isomer in DMSO) Inhibitor->Preincubation Preincubation->Mixing Measurement Monitor Absorbance Change of pH Indicator over Time Mixing->Measurement Initial_Rates Calculate Initial Reaction Rates Measurement->Initial_Rates Dose_Response Plot Rates vs. Inhibitor Concentration Initial_Rates->Dose_Response Ki_Calculation Determine IC₅₀ and Calculate Kᵢ (Cheng-Prusoff Equation) Dose_Response->Ki_Calculation

Caption: Workflow for determining the inhibitory constant (Ki) using a stopped-flow CO₂ hydration assay.

Step-by-Step Methodology:

  • Reagent Preparation:

    • CO₂-Saturated Water: Prepare by bubbling CO₂ gas through chilled, deionized water until saturation. Keep on ice.

    • Buffer: A suitable buffer, such as 20 mM HEPES or Tris, at the desired pH (e.g., 7.5).

    • Enzyme Solution: Prepare a stock solution of purified human carbonic anhydrase II (hCA II) in the assay buffer. The final concentration in the assay is typically in the low nanomolar range.

    • pH Indicator Solution: A stock solution of a pH indicator, such as phenol red, in deionized water.

    • Inhibitor Stock Solutions: Prepare stock solutions of the ortho-, meta-, and para-aminobenzenesulfonamide isomers in DMSO. Perform serial dilutions to obtain a range of concentrations for testing.

  • Instrumentation Setup:

    • Set up the stopped-flow spectrophotometer according to the manufacturer's instructions.

    • Equilibrate the instrument to the desired temperature (e.g., 25°C).

  • Assay Procedure:

    • Load one syringe of the stopped-flow instrument with the CO₂-saturated water.

    • In a separate tube, prepare the reaction mixture for the second syringe by combining the assay buffer, pH indicator, and hCA II enzyme.

    • For inhibition assays, add the desired concentration of the sulfonamide isomer to the enzyme-containing mixture and pre-incubate for a specified time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

    • Load the enzyme/inhibitor mixture into the second syringe.

    • Initiate the reaction by rapidly mixing the contents of the two syringes.

    • Monitor the change in absorbance of the pH indicator at its λmax (e.g., 557 nm for phenol red) over a short time course (e.g., 10-100 seconds).

  • Data Analysis:

    • Determine the initial rate of the reaction from the linear portion of the absorbance versus time plot.

    • Plot the initial reaction rates against the logarithm of the inhibitor concentration to generate a dose-response curve.

    • Fit the data to a suitable model to determine the IC₅₀ value (the inhibitor concentration that causes 50% inhibition of the enzyme activity).

    • Calculate the inhibitory constant (Ki) from the IC₅₀ value using the Cheng-Prusoff equation, which takes into account the substrate concentration and the Michaelis-Menten constant (Km) of the enzyme for its substrate.

Conclusion and Future Directions

This guide has provided a comparative framework for understanding the inhibitory effects of sulfonamide isomers on carbonic anhydrase. The illustrative data highlights the significant impact that the positional arrangement of a substituent can have on the inhibitory potency of a drug candidate. The para-substituted isomer is often the most potent, followed by the meta- and then the ortho- isomer, a trend that can be rationalized by considering the steric and electronic interactions within the enzyme's active site.

The detailed experimental protocol for the stopped-flow CO₂ hydration assay provides a robust method for researchers to quantitatively assess the inhibitory activity of their own compounds. By systematically evaluating positional isomers, drug development professionals can gain valuable insights into the structure-activity relationships of their lead compounds, enabling the rational design of more potent and selective enzyme inhibitors.

Future research in this area could involve the crystallographic analysis of the enzyme-inhibitor complexes for each isomer to provide a detailed molecular basis for the observed differences in inhibitory activity. Furthermore, extending these comparative studies to other enzyme targets and a broader range of sulfonamide derivatives will undoubtedly contribute to the development of novel and more effective therapeutic agents.

References

  • Supuran, C. T. (2016). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 15(9), 630–648.
  • Vedani, A., & Huhta, D. W. (1990). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Journal of Pharmaceutical Sciences, 79(3), 261-266.
  • Bertucci, C., & Supuran, C. T. (2019). Carbonic Anhydrase Inhibitors: A Patent Review (2013 - 2018).
  • Khalifah, R. G. (1971). The carbon dioxide hydration activity of carbonic anhydrase: stop-flow kinetic studies on the native human isoenzymes B and C. Journal of Biological Chemistry, 246(8), 2561-2573.
  • Chhabra, N., Aseri, M. L., & Padmanabhan, D. (2013). A review of drug isomerism and its significance. International Journal of Applied & Basic Medical Research, 3(1), 16–18.
  • Carta, F., Supuran, C. T., & Scozzafava, A. (2014). Sulfonamides and their isosters as carbonic anhydrase inhibitors. Future Medicinal Chemistry, 6(10), 1149-1165.

Sources

Validation

Cross-reactivity profiling of 4-Amino-3-fluorobenzenesulfonamide-based inhibitors

An In-Depth Guide to Cross-Reactivity Profiling of 4-Amino-3-fluorobenzenesulfonamide-Based Inhibitors Introduction: The Criticality of Selectivity in Drug Discovery 4-Amino-3-fluorobenzenesulfonamide and its derivatives...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to Cross-Reactivity Profiling of 4-Amino-3-fluorobenzenesulfonamide-Based Inhibitors

Introduction: The Criticality of Selectivity in Drug Discovery

4-Amino-3-fluorobenzenesulfonamide and its derivatives represent a class of inhibitors primarily targeting carbonic anhydrases (CAs), enzymes crucial in physiological processes such as pH regulation and CO2 transport. While potent against their intended targets, sulfonamide-based inhibitors are notorious for potential off-target interactions, leading to unforeseen side effects and complicating clinical development. Therefore, a rigorous cross-reactivity profile is not merely a supplementary dataset but a cornerstone of the preclinical safety and efficacy assessment for this compound class.

This guide provides a comprehensive framework for evaluating the selectivity of 4-Amino-3-fluorobenzenesulfonamide-based inhibitors. We will delve into the mechanistic rationale behind target engagement, detail robust experimental protocols for assessing both on-target and off-target binding, and present a strategy for interpreting the resulting data to guide lead optimization.

Understanding the Target: Carbonic Anhydrases

Carbonic anhydrases are a family of metalloenzymes, with at least 15 known isoforms in humans, that catalyze the reversible hydration of carbon dioxide to bicarbonate. The active site contains a zinc ion (Zn²⁺) coordinated by three histidine residues and a water molecule. The sulfonamide group of inhibitors like 4-Amino-3-fluorobenzenesulfonamide coordinates to this zinc ion, displacing the water molecule and inhibiting the enzyme's catalytic activity. The varying active site architectures across different CA isoforms provide a basis for designing selective inhibitors.

Experimental Workflow for Cross-Reactivity Profiling

A multi-pronged approach is essential for a thorough cross-reactivity assessment. This typically involves a combination of in vitro biochemical assays, cell-based assays, and broader panel screens.

G A Primary Target Engagement (e.g., CA II, IX) D Cellular Thermal Shift Assay (CETSA) A->D B Broad Kinase Panel (e.g., 400+ kinases) G Functional Assays for Confirmed Off-Targets B->G C Initial Safety Panels (e.g., hERG, CYP450) C->G E Target Engagement Biomarkers D->E F Affinity-Based Proteomics F->G

Figure 1: A tiered experimental workflow for comprehensive cross-reactivity profiling of 4-Amino-3-fluorobenzenesulfonamide-based inhibitors.

Protocol 1: Isothermal Titration Calorimetry (ITC) for On-Target Affinity

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction (KD, ΔH, ΔS).

Methodology:

  • Preparation: Dialyze the purified target protein (e.g., Carbonic Anhydrase IX) and the inhibitor into the same buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5).

  • Loading: Load the inhibitor into the syringe (typically at 10-15 times the expected KD) and the protein into the sample cell (at a concentration where 0.1 < c < 100, with c = [Protein] / KD).

  • Titration: Perform a series of small injections of the inhibitor into the protein solution while monitoring the heat change.

  • Data Analysis: Integrate the heat peaks and fit the data to a suitable binding model to determine the dissociation constant (KD).

Protocol 2: Broad-Panel Kinase Screening

Given that sulfonamides can interact with the ATP-binding site of kinases, a broad-panel screen is a critical step to identify potential off-target kinase interactions.

Methodology:

  • Compound Submission: Submit the inhibitor to a commercial vendor offering a large kinase panel (e.g., Eurofins, Reaction Biology). A standard concentration for initial screening is 1 µM.

  • Assay Principle: These assays typically measure the ability of the test compound to inhibit the phosphorylation of a substrate by a specific kinase.

  • Data Interpretation: Results are usually reported as percent inhibition. Hits exhibiting significant inhibition (e.g., >50%) should be followed up with dose-response studies to determine the IC50.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA assesses target engagement in a cellular environment by measuring the thermal stabilization of a protein upon ligand binding.

Methodology:

  • Cell Treatment: Treat intact cells with the inhibitor or a vehicle control.

  • Heating: Heat the cell lysates to a range of temperatures.

  • Protein Separation: Separate the soluble and aggregated protein fractions by centrifugation.

  • Detection: Analyze the amount of soluble target protein remaining at each temperature by Western blotting or mass spectrometry.

  • Data Analysis: A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

G cluster_0 CETSA Workflow cluster_1 Expected Outcome A Treat cells with inhibitor or vehicle B Heat cell lysates to various temperatures A->B C Separate soluble and aggregated proteins B->C D Quantify soluble target protein (e.g., Western Blot) C->D E Plot melting curves D->E F Inhibitor-bound protein is more stable G Shift in melting curve to higher temperature F->G

Figure 2: A simplified workflow of the Cellular Thermal Shift Assay (CETSA) for assessing target engagement in a cellular context.

Comparative Data Analysis

The ultimate goal of cross-reactivity profiling is to generate a selectivity index, which compares the potency of the inhibitor against its intended target versus off-targets.

Inhibitor Target IC50 (nM) Off-Target IC50 (nM) Selectivity Index
4-Amino-3-fluorobenzenesulfonamide15 (CA IX)>10,000 (Kinase X)>667
Compound Y25 (CA IX)500 (Kinase Y)20
Compound Z5 (CA IX)10 (Kinase Z)2

Table 1: A hypothetical comparison of the selectivity profiles of three different 4-Amino-3-fluorobenzenesulfonamide-based inhibitors. A higher selectivity index is desirable.

Conclusion and Future Directions

A thorough cross-reactivity profile is indispensable for the successful development of 4-Amino-3-fluorobenzenesulfonamide-based inhibitors. By employing a combination of biochemical and cell-based assays, researchers can gain a comprehensive understanding of a compound's selectivity and make informed decisions to guide lead optimization. Future efforts should focus on developing more predictive in silico models to anticipate off-target interactions early in the drug discovery process, thereby reducing late-stage attrition.

References

  • Alterio, V., Di Fiore, A., D'Ambrosio, K., Supuran, C. T., & De Simone, G. (2012). Crystal structure of the catalytic domain of the tumor-associated human carbonic anhydrase IX. Proceedings of the National Academy of Sciences, 109(38), 15244-15248. [Link]

  • Supuran, C. T. (2016). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 15(3), 168-181. [Link]

  • Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, E. A., Dan, C., ... & Nordlund, P. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

Comparative

Benchmarking Novel Carbonic Anhydrase Inhibitors: A Comparative Analysis of 4-Amino-3-fluorobenzenesulfonamide

A Technical Guide for Drug Discovery Professionals In the landscape of therapeutic development, the quest for potent and selective enzyme inhibitors remains a cornerstone of innovation. This guide provides a comprehensiv...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Drug Discovery Professionals

In the landscape of therapeutic development, the quest for potent and selective enzyme inhibitors remains a cornerstone of innovation. This guide provides a comprehensive framework for benchmarking the novel compound, 4-Amino-3-fluorobenzenesulfonamide, against clinically established carbonic anhydrase inhibitors (CAIs). As a Senior Application Scientist, the following analysis is structured to provide not only a direct comparison but also the scientific rationale behind the experimental design, ensuring a robust evaluation of this promising molecule.

This guide will compare 4-Amino-3-fluorobenzenesulfonamide with three well-characterized CAIs: Acetazolamide, a systemic agent with broad applications[4]; and Dorzolamide and Brinzolamide, both topical agents primarily used in the treatment of glaucoma.[5][6] Due to the novelty of 4-Amino-3-fluorobenzenesulfonamide, direct inhibitory data is not yet extensively published. Therefore, this guide will present a combination of established data for the known inhibitors and a hypothetical, yet scientifically grounded, performance profile for the novel compound, based on the inhibitory activities of structurally similar halogenated benzenesulfonamides.[7]

The Inhibitors: A Comparative Overview

InhibitorChemical StructureKey Characteristics
4-Amino-3-fluorobenzenesulfonamide A novel sulfonamide derivative. The introduction of a fluorine atom is hypothesized to alter its electronic properties and binding affinity, potentially leading to enhanced potency and selectivity.
Acetazolamide A first-generation, systemic carbonic anhydrase inhibitor with a broad spectrum of activity against various CA isoforms.[4][8] Its systemic administration can lead to side effects.[9]
Dorzolamide A topically active CAI, primarily used in ophthalmology to reduce intraocular pressure.[10][11] It exhibits high affinity for CA-II.[12]
Brinzolamide Another topical CAI for glaucoma treatment, known for its high potency against CA-II.[13][14]

Mechanism of Action and Point of Inhibition

Carbonic anhydrases catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. Sulfonamide-based inhibitors, including 4-Amino-3-fluorobenzenesulfonamide and its comparators, function by binding to the zinc ion at the enzyme's active site. This binding event displaces a water molecule essential for the catalytic activity, thereby halting the hydration of carbon dioxide.[4] In the context of glaucoma, inhibiting carbonic anhydrase in the ciliary processes of the eye reduces the secretion of aqueous humor, leading to a decrease in intraocular pressure.

cluster_ciliary_epithelium Ciliary Epithelium cluster_result Therapeutic Effect CO2 CO2 + H2O H2CO3 H2CO3 CO2->H2CO3 Carbonic Anhydrase (CA) HCO3 HCO3- + H+ H2CO3->HCO3 Secretion Aqueous Humor Secretion HCO3->Secretion Reduced_Secretion Reduced Aqueous Humor Secretion Secretion->Reduced_Secretion Inhibitor 4-Amino-3-fluorobenzenesulfonamide & Other CAIs Inhibitor->Inhibition Reduced_IOP Decreased Intraocular Pressure Reduced_Secretion->Reduced_IOP

Figure 1: Mechanism of Action of Carbonic Anhydrase Inhibitors in the Eye.

Comparative Inhibitory Potency: A Quantitative Analysis

InhibitorhCA I (Ki, nM)hCA II (Ki, nM)hCA IX (Ki, nM)hCA XII (Ki, nM)
4-Amino-3-fluorobenzenesulfonamide ~150~15~20~8
Acetazolamide 25012255.7
Dorzolamide 600[12]0.18[12]30[12]-
Brinzolamide ~13653.2[13][14]--
Note: Values for 4-Amino-3-fluorobenzenesulfonamide are hypothetical and projected based on the activity of structurally similar halogenated benzenesulfonamides for comparative purposes.

Experimental Protocol: The p-Nitrophenyl Acetate (p-NPA) Esterase Assay

To empirically determine the inhibitory potency of 4-Amino-3-fluorobenzenesulfonamide, a robust and widely accepted method is the p-nitrophenyl acetate (p-NPA) esterase assay. This colorimetric assay leverages the esterase activity of carbonic anhydrase to hydrolyze the colorless substrate p-NPA into the yellow-colored product p-nitrophenol, which can be quantified spectrophotometrically at 405 nm.

Step-by-Step Methodology:
  • Reagent Preparation:

    • Assay Buffer: Prepare a 50 mM Tris-HCl buffer, pH 7.4.

    • Enzyme Stock Solution: Prepare a 1 mg/mL stock solution of the desired human carbonic anhydrase isoform in the assay buffer.

    • Substrate Stock Solution: Prepare a 100 mM stock solution of p-nitrophenyl acetate in acetonitrile.

    • Inhibitor Stock Solutions: Prepare 10 mM stock solutions of 4-Amino-3-fluorobenzenesulfonamide and the reference inhibitors (Acetazolamide, Dorzolamide, Brinzolamide) in DMSO.

  • Assay Procedure:

    • In a 96-well microplate, add 140 µL of assay buffer to each well.

    • Add 20 µL of the appropriate inhibitor dilution (or DMSO for control) to the wells.

    • Add 20 µL of the enzyme solution to each well and incubate for 10 minutes at room temperature to allow for inhibitor binding.

    • Initiate the reaction by adding 20 µL of the p-NPA substrate solution to each well.

    • Immediately measure the absorbance at 405 nm every 30 seconds for 10 minutes using a microplate reader.

  • Data Analysis:

    • Calculate the initial reaction rates (V₀) from the linear portion of the absorbance versus time plots.

    • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

    • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) from the resulting dose-response curve.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis-Menten constant for the substrate.[3]

cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Reagents Prepare Reagents (Buffer, Enzyme, Substrate, Inhibitors) Plate Dispense Buffer, Inhibitor, and Enzyme into 96-well plate Reagents->Plate Incubate Incubate for 10 min Plate->Incubate Add_Substrate Add p-NPA Substrate Incubate->Add_Substrate Measure Measure Absorbance at 405 nm Add_Substrate->Measure Calculate_Rates Calculate Initial Reaction Rates (V₀) Measure->Calculate_Rates Plot_Inhibition Plot % Inhibition vs. [Inhibitor] Calculate_Rates->Plot_Inhibition Determine_IC50 Determine IC50 Plot_Inhibition->Determine_IC50 Calculate_Ki Calculate Ki using Cheng-Prusoff Equation Determine_IC50->Calculate_Ki

Figure 2: Experimental Workflow for the p-NPA Esterase Assay.

Concluding Remarks

This guide outlines a comprehensive strategy for benchmarking 4-Amino-3-fluorobenzenesulfonamide against established carbonic anhydrase inhibitors. The projected inhibitory profile suggests that this novel compound may exhibit potent and selective inhibition of key CA isoforms. The provided experimental protocol for the p-NPA esterase assay offers a standardized method for validating these hypotheses and generating robust, comparable data. Further studies, including X-ray crystallography of the inhibitor-enzyme complex, would provide deeper insights into the structural basis for its activity and guide future drug design efforts.

References

  • Carbonic anhydrase inhibitor - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link].

  • What is the mechanism of action of Acetazolamide (carbonic anhydrase inhibitor)? (2025, May 19). Lecturio. Retrieved January 16, 2026, from [Link].

  • Petri, W. A., Jr. (2022). Carbonic Anhydrase Inhibitors. In StatPearls. StatPearls Publishing. Retrieved from [Link].

  • Supuran, C. T., & Capasso, C. (2006). Carbonic Anhydrase Inhibitors. Inhibition of Tumor-Associated Isozyme IX by Halogenosulfanilamide and Halogenophenylaminobenzolamide Derivatives. Journal of Medicinal Chemistry, 49(12), 3567–3574.
  • Angeli, A., & Supuran, C. T. (2019). An overview of carbohydrate-based carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1256–1267.
  • Carbonic anhydrase inhibitors. (n.d.). Slideshare. Retrieved January 16, 2026, from [Link].

  • Angeli, A., & Supuran, C. T. (2019). An overview of carbohydrate-based carbonic anhydrase inhibitors. ResearchGate. Retrieved from [Link].

  • Spyridonos, P., et al. (2025). Systemic Carbonic Anhydrase Inhibitors in Common Ophthalmic Diseases: A Scoping Review from A Clinical Standpoint. Journal of Clinical Medicine, 14(1), 123.
  • DeSantis, L. (2000). Preclinical overview of brinzolamide. Survey of Ophthalmology, 44 Suppl 2, S119–S129.
  • Lindskog, S., & Supuran, C. T. (2020). Perspectives on the Classical Enzyme Carbonic Anhydrase and the Search for Inhibitors. Metabolites, 10(6), 249.
  • De Simone, G., & Supuran, C. T. (2020). Carbonic Anhydrase and Biomarker Research: New Insights. International Journal of Molecular Sciences, 21(11), 4059.
  • Weber, A., et al. (2004). Inhibition profiling of human carbonic anhydrase II by high-throughput screening of structurally diverse, biologically active compounds. Journal of Biomolecular Screening, 9(4), 294–301.
  • Overview of carbonic anhydrase families/isoforms. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link].

  • Swenson, E. R. (2016). Safety of carbonic anhydrase inhibitors. Expert Opinion on Drug Safety, 15(1), 73-81.
  • Supuran, C. T. (2008). Carbonic anhydrases: current state of the art, therapeutic applications and future prospects. Journal of Enzyme Inhibition and Medicinal Chemistry, 23(3), 281–293.
  • Aspatwar, A., et al. (2020). Acetazolamide and human carbonic anhydrases: retrospect, review and discussion of an intimate relationship. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1324–1339.
  • Fisher, S. Z., & McKenna, R. (2012).
  • Pocker, Y., & Stone, J. T. (1967). The Hydrolysis of p-Nitrophenyl Acetate: A Versatile Reaction To Study Enzyme Kinetics.
  • Dudutienė, V., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 19(10), 15830–15851.
  • Sugrue, M. F. (1996). The preclinical pharmacology of dorzolamide hydrochloride, a topical carbonic anhydrase inhibitor. Journal of Ocular Pharmacology and Therapeutics, 12(3), 363–376.
  • Demir, N., et al. (2005). Purification and characterization of carbonic anhydrase from bovine stomach and effects of some known inhibitors on enzyme activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 20(1), 59–65.
  • Lindskog, S. (1971). The Catalytic Mechanism of Carbonic Anhydrase.
  • Di Fiore, A., et al. (2006). Carbonic Anhydrase Inhibitors: X-ray Crystallographic Studies for the Binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido)-1,3,4-thiadiazole-2-sulfonamide to Human Isoform II. Bioorganic & Medicinal Chemistry Letters, 16(24), 6204–6208.
  • Evaluating the efficiency of enzyme accelerated CO2 capture: chemical kinetics modelling for interpreting measurement results. (2015). Measurement Science and Technology, 26(11), 115102.
  • Senturk, M., et al. (2015). Kinetic and in silico studies of hydroxy-based inhibitors of carbonic anhydrase isoforms I and II. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 968–973.
  • Carbonic anhydrase - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link].

  • Geers, C., & Gros, G. (1984). Inhibition properties and inhibition kinetics of an extracellular carbonic anhydrase in perfused skeletal muscle. Pflügers Archiv, 401(4), 365–371.
  • Sugrue, M. F. (2000). Pharmacological profiles of the potent carbonic anhydrase inhibitor dorzolamide hydrochloride, a topical antiglaucoma agent. General Pharmacology, 34(2), 71–76.
  • Brinzolamide. (n.d.). PubChem. Retrieved January 16, 2026, from [Link].

  • Asif, M., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Advances, 13(27), 18451–18462.
  • Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase inhibitors with strong topical antiglaucoma properties incorporating a 4-(2-aminopyrimidin-4-yl-amino)-benzenesulfonamide scaffold. Journal of Medicinal Chemistry, 43(20), 3677–3683.
  • Mancuso, F., et al. (2022). Synthesis and biological evaluation of sulfonamide-based compounds as inhibitors of carbonic anhydrase from Vibrio cholerae. Archiv der Pharmazie, 355(8), e2200135.
  • Li, J., et al. (2017). Design, synthesis and biological evaluation of carbohydrate-based sulphonamide derivatives as topical antiglaucoma agents through selective inhibition of carbonic anhydrase II. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1083–1092.
  • Sugrue, M. F. (1997). Dorzolamide hydrochloride: A topically active, carbonic anhydrase inhibitor for the treatment of glaucoma. Mount Sinai Journal of Medicine, 64(4-5), 296–301.
  • Asif, M., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Publishing.
  • Carbonic anhydrase inhibitors in glaucoma. (2021, January 27). GPnotebook. Retrieved January 16, 2026, from [Link].

  • Monti, S. M., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(23), 12720.
  • Scozzafava, A., & Supuran, C. T. (2002). Carbonic anhydrase inhibitors: 4-sulfamoyl-benzenecarboxamides and 4-chloro-3-sulfamoyl-benzenecarboxamides with strong topical antiglaucoma properties. Journal of Medicinal Chemistry, 45(2), 284–291.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-Amino-3-fluorobenzenesulfonamide

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical reagents are not merely pr...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical reagents are not merely procedural afterthoughts but are fundamental to ensuring a safe laboratory environment and protecting our planet. This guide provides a detailed, technically grounded protocol for the safe disposal of 4-Amino-3-fluorobenzenesulfonamide (CAS No: 2368-84-5), a compound whose unique reactive properties demand meticulous handling from acquisition to disposal.

This document moves beyond a simple checklist, offering a deep dive into the causality behind each procedural step. By understanding the "why," we empower ourselves to make informed, safe decisions, thereby building a culture of trust and excellence in our laboratories.

Hazard Identification and Risk Assessment: Understanding the Compound

Before any handling or disposal protocol can be established, a thorough understanding of the compound's intrinsic hazards is paramount. 4-Amino-3-fluorobenzenesulfonamide is classified under the Globally Harmonized System (GHS) with the following hazards[1]:

  • H302: Harmful if swallowed

  • H315: Causes skin irritation

  • H319: Causes serious eye irritation

  • H335: May cause respiratory irritation

The presence of an aromatic amine and a sulfonamide group suggests potential reactivity with strong oxidizing agents and acids[2][3]. The fluorination of the benzene ring can also influence its reactivity and toxicological profile.

Table 1: Hazard Summary for 4-Amino-3-fluorobenzenesulfonamide

Hazard ClassGHS ClassificationPictogramSignal Word
Acute Toxicity, OralCategory 4GHS07Warning
Skin Corrosion/IrritationCategory 2GHS07Warning
Serious Eye Damage/Eye IrritationCategory 2AGHS07Warning
Specific target organ toxicity — Single exposure (Respiratory tract irritation)Category 3GHS07Warning

This hazard profile dictates that all waste containing this compound must be treated as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.

Personal Protective Equipment (PPE): A Non-Negotiable First Line of Defense

Given the irritant nature of 4-Amino-3-fluorobenzenesulfonamide, a robust selection of PPE is critical to prevent accidental exposure during handling and disposal.

Table 2: Recommended Personal Protective Equipment

Protection TypeSpecificationRationale
Hand Protection Nitrile or neoprene glovesProvides a barrier against skin contact and irritation.
Eye Protection Chemical safety goggles or a face shieldProtects against splashes and airborne particles causing serious eye irritation.
Body Protection Laboratory coatPrevents contamination of personal clothing.
Respiratory Protection Use in a well-ventilated area or chemical fume hoodMinimizes the risk of inhaling airborne particles that can cause respiratory tract irritation.
Waste Segregation: Preventing Dangerous Liaisons

The cardinal rule of chemical waste management is meticulous segregation. Mixing incompatible waste streams can lead to violent reactions, the generation of toxic gases, or fires. 4-Amino-3-fluorobenzenesulfonamide, as an aromatic amine, requires specific segregation considerations.

Table 3: Chemical Incompatibility and Waste Segregation

Waste StreamIncompatible WithRationale for Segregation
4-Amino-3-fluorobenzenesulfonamide (Solid Waste) Strong Oxidizing Agents (e.g., nitric acid, perchlorates)Can lead to vigorous, potentially explosive reactions[2].
Strong Acids (e.g., sulfuric acid, hydrochloric acid)Can cause exothermic reactions and potential degradation into hazardous byproducts[2].
Strong BasesWhile less reactive than with strong acids, mixing should be avoided to prevent uncontrolled reactions.
Contaminated Solvents (if applicable) Segregate based on solvent type (halogenated vs. non-halogenated)Follow your institution's guidelines for solvent waste streams.

Disposal Workflow Diagram

DisposalWorkflow Disposal Decision Workflow for 4-Amino-3-fluorobenzenesulfonamide cluster_disposal Final Disposal SolidWaste Solid 4-Amino-3-fluorobenzenesulfonamide SolidWasteContainer Labeled 'Hazardous Waste - Solid Organic Amine' SolidWaste->SolidWasteContainer LiquidWaste Contaminated Solvents / Solutions LiquidWasteContainer Labeled 'Hazardous Waste - Liquid' (Specify Solvent) LiquidWaste->LiquidWasteContainer ContaminatedMaterials Contaminated PPE, Labware, Spill Debris ContaminatedMaterials->SolidWasteContainer LicensedDisposal Licensed Hazardous Waste Disposal Contractor SolidWasteContainer->LicensedDisposal LiquidWasteContainer->LicensedDisposal

Caption: Workflow for proper segregation and disposal of waste.

Step-by-Step Disposal Protocols

The following protocols provide detailed, actionable steps for the proper disposal of 4-Amino-3-fluorobenzenesulfonamide in various forms.

This protocol applies to the pure, solid form of the chemical, whether it is surplus, expired, or deemed waste.

  • Container Selection: Choose a clean, dry, and chemically compatible container with a secure screw-top lid. The original product container is often a suitable choice.

  • Labeling: Affix a "Hazardous Waste" label to the container. Clearly write "4-Amino-3-fluorobenzenesulfonamide" and list any other components if it is a mixture.

  • Transfer: Carefully transfer the solid waste into the labeled container inside a chemical fume hood to minimize inhalation exposure. Use a dedicated spatula or scoop.

  • Storage: Securely close the container and store it in a designated satellite accumulation area (SAA) away from incompatible materials as outlined in Table 3.

  • Pickup: Arrange for pickup by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor.

Empty containers that held 4-Amino-3-fluorobenzenesulfonamide must be decontaminated before they can be considered non-hazardous.

  • Initial Rinse: In a chemical fume hood, rinse the container three times with a suitable solvent in which the compound is soluble (e.g., acetone, methanol).

  • Rinsate Collection: Collect all rinsate as hazardous liquid waste. Do not pour it down the drain. Transfer the rinsate to a properly labeled hazardous waste container for halogenated or non-halogenated solvents, as appropriate.

  • Final Cleaning: After the solvent rinses, wash the container with soap and water.

  • Disposal of Clean Container: Once decontaminated, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous laboratory glassware or plasticware.

In the event of a spill, the resulting cleanup materials are also considered hazardous waste.

  • Isolate and Secure: Evacuate the immediate area and restrict access. If the spill is large or in a poorly ventilated area, contact your institution's EHS for assistance.

  • Control Dust: For a solid spill, gently cover the powder with a damp paper towel or absorbent pad to prevent it from becoming airborne. Do not sweep dry powder.

  • Absorb: Carefully wipe the wetted material from the outside of the spill inward. Place all contaminated materials (absorbent pads, gloves, etc.) into a sealable plastic bag.

  • Decontaminate the Area: Clean the spill surface with soap and water. Collect the cleaning materials in the same waste bag.

  • Package and Label: Seal the bag and place it inside a labeled hazardous waste container for solid waste.

  • Report: Report the spill to your laboratory supervisor and EHS department as required by your institution's policies.

Conclusion: A Commitment to Safety and Scientific Excellence

The responsible disposal of 4-Amino-3-fluorobenzenesulfonamide is a critical aspect of laboratory safety and environmental stewardship. By adhering to these detailed protocols, founded on a thorough understanding of the compound's hazards and chemical properties, we uphold our commitment to a safe and sustainable research environment. These procedures are not merely regulatory hurdles but are integral to the practice of sound science.

References

  • CP Lab Safety. (n.d.). Aliphatic and Aromatic Amines Compatibility. Retrieved from [Link]

  • Edubirdie. (2024). Sulfonamides Laboratory: Properties, Identification, and Chemical Reactions. Buffalo State University. Retrieved from [Link]

  • ResearchGate. (2025). Sulfonamide Cross-Reactivity: Fact or Fiction?. Retrieved from [Link]

  • The University of Maryland, Baltimore. (1997). Segregation of Waste Chemicals. Environmental Health and Safety. Retrieved from [Link]

  • SpringerLink. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Retrieved from [Link]

  • GOV.UK. (2020). Chemical waste: appropriate measures for permitted facilities - 4. Waste storage, segregation and handling appropriate measures. Retrieved from [Link]

  • SciSpace. (n.d.). Wiley Guide to Chemical Incompatibilities. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Cross-Reactivity Between Sulfonamides and Loop or Thiazide Diuretics: Is it a Theoretical or Actual Risk?. PMC. Retrieved from [Link]

  • Georgia Institute of Technology. (n.d.). Segregation and Storage of Chemicals According to Hazard Class. Retrieved from [Link]

  • Utah State University. (n.d.). Incompatible Chemicals. Office of Research Environmental Health and Safety. Retrieved from [Link]

  • Princeton University. (n.d.). Chemical Incompatibility Chart. Environmental Health & Safety. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Amino-3-ammoniobenzenesulfonate. PMC. Retrieved from [Link]

  • precisionFDA. (n.d.). 4-AMINO-3-BROMOBENZENESULFONAMIDE. Retrieved from [Link]

  • PubChem. (n.d.). 4-Amino-3-chlorobenzenesulfonamide. Retrieved from [Link]

  • PubChem. (n.d.). 4-Amino-3-fluorobenzene-1-sulfonamide. Retrieved from [Link]

  • PubChem. (n.d.). 4-Amino-3-methylbenzene-1-sulfonamide. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Amino-3-fluorobenzenesulfonamide
Reactant of Route 2
Reactant of Route 2
4-Amino-3-fluorobenzenesulfonamide
© Copyright 2026 BenchChem. All Rights Reserved.